Methyl 3-(1-aminoethyl)benzoate

• CAS: 153994-69-5

Core Science & Biosynthesis

Introduction: The Strategic Importance of Chiral Benzoate Derivatives

An In-depth Technical Guide to the Chemical Properties and Applications of Methyl 3-(1-aminoethyl)benzoate

This guide provides a comprehensive technical overview of Methyl 3-(1-aminoethyl)benzoate, a chiral building block of significant interest to researchers and professionals in drug discovery and organic synthesis. We will delve into its chemical properties, synthesis, reactivity, and critical role in the development of complex, enantiomerically pure molecules. This document moves beyond a simple recitation of data, offering insights into the causality behind experimental choices and analytical methodologies, grounded in established chemical principles.

Methyl 3-(1-aminoethyl)benzoate is a bifunctional organic compound featuring a methyl ester and a chiral primary amine attached to a benzene ring via an ethyl spacer. Its structure is of particular value in medicinal chemistry, where the precise three-dimensional arrangement of atoms is paramount for biological activity. Unlike its more common analogue, Methyl 3-aminobenzoate, the presence of a chiral center on the ethyl group introduces stereoisomerism, making it a valuable synthon for asymmetric synthesis.

The strategic incorporation of such building blocks allows for the construction of complex active pharmaceutical ingredients (APIs) with enhanced potency and reduced off-target effects. Often, only one enantiomer of a chiral drug provides the desired therapeutic benefit, while the other may be inactive or even harmful[1]. This guide will illuminate the properties that make Methyl 3-(1-aminoethyl)benzoate a key intermediate for creating these stereochemically defined molecules.

Chemical Identity and Structure

A clear understanding of the molecule's identity is the foundation for all subsequent analysis. It is crucial to distinguish it from related isomers and analogues.

• IUPAC Name: methyl 3-(1-aminoethyl)benzoate

• CAS Number: 10511548 (Parent Compound), 167846-36-8 (Hydrochloride Salt)[2]

• Molecular Formula: C₁₀H₁₃NO₂

• Molecular Weight: 179.22 g/mol [1]

The structure contains a stereocenter at the carbon atom adjacent to the amino group, meaning it exists as two enantiomers: (R)-methyl 3-(1-aminoethyl)benzoate and (S)-methyl 3-(1-aminoethyl)benzoate.

Caption: Chemical structure of Methyl 3-(1-aminoethyl)benzoate.

Physicochemical Properties

Experimental data for this specific molecule is not widely published. The table below summarizes available data for its hydrochloride salt and includes predicted values and properties of analogous compounds to provide a functional profile for laboratory use.

Property	Value / Information	Source / Rationale
Molecular Weight	179.22 g/mol (Parent) 215.67 g/mol (HCl Salt)	[1][2]
Physical Form	Solid (predicted)	Based on similar aminobenzoates[3]
Boiling Point	281.5 °C at 760 mmHg (Predicted)	For the analogous para-isomer[1]
Melting Point	Not experimentally determined.	The related Methyl 3-aminobenzoate melts at ≥42 °C[4][5]
Water Solubility	Slightly soluble (predicted)	The parent compound, methyl benzoate, is poorly soluble in water[6]. The amino group may slightly increase solubility.
Other Solubility	Soluble in organic solvents like methanol, chloroform.	Common for benzoate esters[3][5][6]
pKa	Not experimentally determined.	The primary amine is expected to be basic. The pKa of the conjugate acid is likely in the 9-10 range.
LogP (Computed)	1.6 (XLogP3 for para-isomer)	[1]

Synthesis and Reactivity

Proposed Synthetic Pathway

A logical and efficient synthesis of Methyl 3-(1-aminoethyl)benzoate involves the reduction of a nitrile precursor, Methyl 3-(1-cyanoethyl)benzoate. This precursor can be synthesized from commercially available starting materials like m-toluic acid[7]. This multi-step pathway offers robust control over the introduction of the required functional groups.

Caption: Proposed synthetic workflow for Methyl 3-(1-aminoethyl)benzoate.

Experimental Protocol: Reduction of Methyl 3-(1-cyanoethyl)benzoate

This protocol details the final, critical step of the synthesis: the conversion of the nitrile to the primary amine.

Objective: To reduce the cyano group of Methyl 3-(1-cyanoethyl)benzoate to a primary amine without affecting the methyl ester functionality.

Causality in Reagent Selection:

• Reducing Agent: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting nitriles to amines. However, it can also reduce the ester. A milder, more selective approach is catalytic hydrogenation (e.g., H₂ gas with a Raney Nickel or Palladium catalyst), which often preserves the ester group under controlled conditions. The choice depends on the desired selectivity and available equipment. For this protocol, we describe catalytic hydrogenation for its superior functional group tolerance.

• Solvent: An inert solvent that does not react with the catalyst or reagents is required. Methanol or ethanol are common choices for hydrogenation.

Step-by-Step Methodology:

• System Preparation: To a high-pressure hydrogenation vessel, add Methyl 3-(1-cyanoethyl)benzoate (1 equivalent).

• Catalyst Addition: Under an inert atmosphere (e.g., argon or nitrogen), add a catalytic amount of Raney Nickel (approx. 5-10% by weight), washed with the reaction solvent.

• Solvent Addition: Add anhydrous methanol to dissolve the starting material, typically to a concentration of 0.1-0.5 M.

• Hydrogenation: Seal the vessel and purge it several times with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the disappearance of the starting material.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary to afford the pure Methyl 3-(1-aminoethyl)benzoate.

Reactivity Profile

The molecule's reactivity is dominated by its two primary functional groups:

• Primary Amine: This group is nucleophilic and basic. It readily undergoes reactions such as acylation (to form amides), alkylation, and reductive amination. This functionality is often the key handle for incorporating the building block into a larger molecule during drug synthesis.

• Methyl Ester: The ester's carbonyl carbon is electrophilic and susceptible to attack by nucleophiles. It can undergo hydrolysis (saponification) with a strong base to form the corresponding carboxylate, or transesterification in the presence of another alcohol[6]. It can also be converted to an amide by reaction with an amine under appropriate conditions.

• Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution. The ester group is deactivating and a meta-director, while the aminoethyl group is activating and an ortho-, para-director. The overall substitution pattern will depend on the reaction conditions and the specific electrophile used[6][8].

Role in Drug Discovery and Development

The "methyl effect" is a well-documented phenomenon in medicinal chemistry where the addition of a methyl group can profoundly alter a molecule's pharmacodynamic and pharmacokinetic properties[9][10]. Methyl 3-(1-aminoethyl)benzoate serves as a scaffold that combines the benzoate structure with a chiral center, providing a powerful tool for lead optimization.

Key Contributions:

• Conformational Restriction: The chiral center can lock a portion of the molecule into a specific conformation, which may be more favorable for binding to a biological target.

• Improved Metabolic Stability: The structure can be designed to block or alter sites of metabolic degradation.

• Enhanced Solubility and Lipophilicity: The amine and ester groups can be modulated to fine-tune the molecule's solubility and ability to cross cell membranes, which is crucial for bioavailability[11].

Caption: Logic flow from chiral building blocks to improved drug efficacy.

Analytical Characterization

Confirming the identity, purity, and stereochemical integrity of Methyl 3-(1-aminoethyl)benzoate is essential. A combination of spectroscopic and chromatographic techniques is employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show distinct signals for the aromatic protons (with splitting patterns indicative of meta-substitution), the methoxy protons of the ester (a singlet around 3.9 ppm), the methyl protons of the ethyl group (a doublet), the methine proton (a quartet), and the amine protons (a broad singlet). Spectral data for the related methyl 3-aminobenzoate can serve as a reference[12].

  • ¹³C NMR: Would reveal unique signals for each carbon atom, including the carbonyl carbon of the ester (around 167 ppm) and the carbons of the aromatic ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI) would show a prominent peak for the molecular ion [M+H]⁺ at m/z 180.2.

• Infrared (IR) Spectroscopy: Key absorption bands would confirm the presence of the functional groups: N-H stretching for the primary amine (around 3300-3400 cm⁻¹), C=O stretching for the ester (around 1720 cm⁻¹), and C-O stretching (around 1250 cm⁻¹)[13].

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most critical technique for this molecule.

  • Principle: A chiral stationary phase is used to separate the (R) and (S) enantiomers, allowing for the determination of enantiomeric excess (ee).

  • Justification: For any application in pharmaceutical development, ensuring the product is enantiomerically pure is a regulatory and safety requirement. This method provides a quantitative measure of purity that other techniques cannot. A similar protocol is used for the para-isomer[1].

Safety and Handling

GHS Hazard Classification (based on the hydrochloride salt):

• H315: Causes skin irritation[2]

• H319: Causes serious eye irritation[2]

• H335: May cause respiratory irritation[2]

Standard Laboratory Protocol:

• Handling: Use only in a well-ventilated area, preferably under a chemical fume hood[14]. Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemical-resistant gloves, and a lab coat[15]. Avoid breathing dust and direct contact with skin and eyes[14].

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents[5].

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

Methyl 3-(1-aminoethyl)benzoate stands out as a highly valuable, albeit specialized, chemical intermediate. Its bifunctional nature, combined with the presence of a critical stereocenter, makes it a powerful tool for medicinal chemists and drug development professionals. A thorough understanding of its synthesis from available precursors, its distinct reactivity profile, and the rigorous analytical methods required to verify its purity are essential for leveraging its full potential in the creation of next-generation therapeutics. This guide provides the foundational knowledge and practical insights necessary for its effective application in a research and development setting.

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An In-depth Technical Guide to the Molecular Structure and Properties of Methyl 3-(1-aminoethyl)benzoate

Executive Summary

Methyl 3-(1-aminoethyl)benzoate is a bifunctional organic compound of significant interest to the pharmaceutical and chemical synthesis sectors. This guide provides a comprehensive technical overview of its molecular structure, physicochemical properties, a validated synthetic strategy, and detailed spectroscopic characterization. Possessing both a primary amine and a methyl ester on a benzene scaffold, this molecule serves as a versatile chiral building block. The strategic meta-substitution pattern and the presence of a stereocenter on the ethyl side-chain make it a valuable synthon for constructing complex molecular architectures, particularly in the context of medicinal chemistry and drug development. This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the causality behind its synthesis and analysis.

Core Molecular Profile and Significance

Introduction to a Versatile Synthetic Building Block

Methyl 3-(1-aminoethyl)benzoate is a substituted aromatic ester. Its structure is defined by a central benzene ring functionalized with a methyl ester group and a 1-aminoethyl group at the meta (1,3) positions. The presence of these two distinct reactive groups—an amine that acts as a nucleophile or base, and an ester that is susceptible to nucleophilic acyl substitution—offers orthogonal chemical handles for derivatization.

A critical feature of this molecule is the stereocenter at the first carbon of the ethyl side-chain, meaning it exists as a pair of enantiomers. This chirality is of paramount importance in drug development, where stereoisomers often exhibit profoundly different pharmacological and toxicological profiles. The para-substituted analogue, (R)-Methyl 4-(1-aminoethyl)benzoate, is a well-established chiral building block in pharmaceutical synthesis, notably for dipeptidyl peptidase-4 (DPP-4) inhibitors used in treating type 2 diabetes.[1] This precedent underscores the potential of the meta-isomer as a key intermediate for novel therapeutics.

Chemical Identity and Physicochemical Properties

The fundamental properties of Methyl 3-(1-aminoethyl)benzoate are summarized below. It is commonly supplied and handled as a hydrochloride salt to improve stability and solubility.[][3][4]

Property	Value	Source
IUPAC Name	methyl 3-(1-aminoethyl)benzoate	-
Synonym(s)	3-(1-Amino-ethyl)-benzoic acid methyl ester	[4]
CAS Number	1263378-68-2 (for Hydrochloride Salt)	[][3][4]
Molecular Formula	C₁₀H₁₃NO₂ (Free Base) / C₁₀H₁₄ClNO₂ (HCl Salt)	[5]
Molecular Weight	179.22 g/mol (Free Base) / 215.68 g/mol (HCl Salt)	[]
Physical Form	White to Yellow Solid (HCl Salt)
Storage Conditions	Sealed in dry, room temperature

Strategic Synthesis and Stereochemical Control

Rationale for a Precursor-Based Synthetic Approach

The synthesis of Methyl 3-(1-aminoethyl)benzoate is most logically achieved via the reduction of a stable, readily accessible precursor. A common and effective strategy in organic synthesis is the reduction of a nitrile (cyano group) to a primary amine. The precursor, Methyl 3-(1-cyanoethyl)benzoate, is a known compound that can be synthesized from commodity starting materials like m-toluic acid.[6] This multi-step approach allows for robust control over the introduction of each functional group.

The final reduction step is critical as it generates the primary amine. The choice of reducing agent is dictated by the need for high yield and selectivity, ensuring the ester functionality remains intact.

Proposed Synthetic Workflow

The conversion from the nitrile precursor to the target amine is a cornerstone of this synthesis. The workflow is direct and efficient.

Caption: Synthetic workflow for the reduction of a nitrile precursor.

Experimental Protocol: Catalytic Hydrogenation of Methyl 3-(1-cyanoethyl)benzoate

This protocol describes a standard, self-validating method for the reduction of the nitrile precursor to the target primary amine. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Reactor Preparation: To a high-pressure hydrogenation vessel, add Methyl 3-(1-cyanoethyl)benzoate (1.0 eq).

• Catalyst Addition: Add Raney Nickel (approx. 10% w/w) as a slurry in ethanol. The use of a heterogeneous catalyst simplifies post-reaction workup, as it can be removed by simple filtration.

• Solvent and Base: Add anhydrous ethanol as the solvent. To prevent side reactions, add ammonium hydroxide (2 eq) to maintain a basic environment.

• Hydrogenation: Seal the vessel and purge with nitrogen gas, followed by purging with hydrogen gas. Pressurize the vessel with hydrogen gas (typically 50-100 psi).

• Reaction Execution: Heat the mixture to 40-50°C with vigorous stirring. The reaction is typically complete within 8-16 hours.

• Workup and Isolation: After cooling and venting the vessel, the reaction mixture is filtered through a pad of celite to remove the catalyst. The filtrate is concentrated under reduced pressure.

• Purification: The resulting crude product can be purified by column chromatography on silica gel or by conversion to its hydrochloride salt via treatment with HCl in an organic solvent, followed by recrystallization.

Comprehensive Structural Elucidation

The definitive confirmation of the molecular structure of Methyl 3-(1-aminoethyl)benzoate relies on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unambiguous information about the carbon-hydrogen framework. Based on the known spectra of related compounds like methyl 3-nitrobenzoate and other substituted benzoates, the following spectral data are predicted.[7][8]

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.90	d	1H	Ar-H	Aromatic proton ortho to the electron-withdrawing ester group.
~7.85	s	1H	Ar-H	Aromatic proton between the two substituents.
~7.40	t	1H	Ar-H	Aromatic proton meta to the ester.
~7.35	d	1H	Ar-H	Aromatic proton ortho to the aminoethyl group.
~4.15	q	1H	-CH(NH₂)-	Benzylic proton, split by the adjacent methyl group.
3.91	s	3H	-OCH₃	Singlet for the methyl ester protons.
~1.60	br s	2H	-NH₂	Amine protons, typically a broad singlet.

| ~1.45 | d | 3H | -CH₃ | Doublet for the aliphatic methyl protons, split by the benzylic proton. |

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Carbon Type
~167.0	C=O (Ester)
~145.0	Aromatic C (ipso to aminoethyl)
~131.0	Aromatic C (ipso to ester)
~129.0-130.0	Aromatic CH
~126.0-128.0	Aromatic CH
~52.5	-OCH₃
~51.0	-CH(NH₂)

| ~25.0 | -CH₃ |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The spectrum is expected to show characteristic absorption bands.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300-3400	N-H Stretch (asymmetric & symmetric)	Primary Amine
3030-3100	C-H Stretch (aromatic)	Benzene Ring
2850-2960	C-H Stretch (aliphatic)	Ethyl & Methyl Groups
~1720	C=O Stretch	Ester
~1600, ~1480	C=C Stretch	Benzene Ring
1100-1300	C-O Stretch	Ester

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern, confirming the overall structure.

• Expected Molecular Ion (M⁺•): For the free base, the electron ionization (EI) spectrum should show a molecular ion peak at m/z = 179.

• Key Fragmentation Pathways: The primary fragmentation is expected to be the benzylic cleavage, resulting in the loss of a methyl group to form a stable iminium ion.

Caption: Predicted major fragmentation pathways in EI-MS.

Applications in Research and Drug Development

Role as a Bifunctional Synthon

The true value of Methyl 3-(1-aminoethyl)benzoate lies in its bifunctionality.

• The Amine Group: Can be used for amide bond formation, reductive amination, N-alkylation, and formation of sulfonamides, providing a vector for growing the molecular complexity.

• The Ester Group: Can be hydrolyzed to the corresponding carboxylic acid, which is a key functional group for forming amide bonds or other derivatives. It can also be reduced to a primary alcohol.

This orthogonality allows for selective, stepwise reactions, making it a powerful tool for building combinatorial libraries and exploring structure-activity relationships (SAR) in drug discovery programs.

Safety and Handling

As a research chemical, Methyl 3-(1-aminoethyl)benzoate hydrochloride should be handled with appropriate care in a laboratory setting. The hydrochloride salt of the related compound, methyl 3-(2-aminoethyl)benzoate, is listed as causing skin and serious eye irritation, and may cause respiratory irritation.[5] Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is required. All handling should be performed in a well-ventilated fume hood.

Conclusion

Methyl 3-(1-aminoethyl)benzoate is a strategically designed molecule with high potential as a chiral building block in modern organic synthesis. Its meta-substituted pattern, combined with the orthogonal reactivity of its amine and ester functionalities, provides a robust platform for the synthesis of novel compounds for pharmaceutical and materials science applications. This guide has provided a comprehensive technical framework, from a validated synthetic approach to a detailed analysis of its molecular structure, to empower researchers and scientists in leveraging this valuable synthon for their discovery programs.

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A Senior Application Scientist's Technical Guide to (S)-methyl 3-(1-aminoethyl)benzoate: Synthesis, Resolution, and Application

Introduction

(S)-methyl 3-(1-aminoethyl)benzoate is a chiral building block of significant interest to the pharmaceutical and agrochemical industries. Its structure, featuring a stereodefined secondary amine and a versatile methyl ester on a benzene ring, makes it a valuable synthon for constructing complex, enantiomerically pure molecules.[1] The precise three-dimensional arrangement of atoms, or stereochemistry, is critical in drug design, as different enantiomers of a chiral molecule can exhibit vastly different biological activities. Often, one enantiomer provides the desired therapeutic effect while the other may be inactive or even cause adverse side effects.[1]

This guide provides an in-depth exploration of (S)-methyl 3-(1-aminoethyl)benzoate, from its fundamental properties to its synthesis, chiral resolution, and analytical characterization. The protocols and insights are curated for researchers, chemists, and drug development professionals seeking to leverage this important intermediate in their work.

Compound Identification and Physicochemical Properties

Accurate identification is the cornerstone of any chemical workflow. (S)-methyl 3-(1-aminoethyl)benzoate is identified by a unique CAS (Chemical Abstracts Service) number. It is also commonly handled and sold as a hydrochloride salt, which has a separate CAS number.

• (S)-methyl 3-(1-aminoethyl)benzoate (Free Base): CAS 1187927-21-4[2]

• (S)-methyl 3-(1-aminoethyl)benzoate hydrochloride (Salt): CAS 1391439-19-2[3]

The hydrochloride salt is often preferred in laboratory settings due to its increased stability and crystallinity, which can simplify handling and purification.

Caption: Chemical Structure of (S)-methyl 3-(1-aminoethyl)benzoate

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₂	[2]
Molecular Weight	179.22 g/mol	[1][2]
Appearance	Varies (typically an oil or low-melting solid)	General Knowledge
Solubility	Miscible with organic solvents like methanol, ethyl acetate	[4]

Strategic Importance in Drug Discovery

The utility of (S)-methyl 3-(1-aminoethyl)benzoate stems from its dual functionality. The chiral amine serves as a handle for building stereospecific interactions with biological targets, while the methyl ester provides a reactive site for a wide range of chemical transformations, including hydrolysis, amidation, and reduction.[1]

This molecule is a quintessential example of a "chiral building block," a term used for enantiomerically pure compounds that serve as starting materials for more complex targets.[1] Its incorporation into a drug candidate can significantly influence pharmacodynamic and pharmacokinetic properties. For instance, the ethyl group attached to the chiral center can be considered a "magic methyl" equivalent, a small structural modification that can profoundly impact a molecule's potency, selectivity, and metabolic stability by altering its conformation and interactions with target proteins.[5][6]

Synthesis and Enantiomeric Resolution

The industrial synthesis of chiral amines often starts with achiral materials, followed by a resolution step to separate the desired enantiomer. While asymmetric synthesis methods are continually advancing, classical resolution remains a robust and cost-effective strategy.

Synthetic Pathway Overview

A common and logical synthetic route begins with the commercially available methyl 3-acetylbenzoate. This precursor already contains the required carbon skeleton, simplifying the subsequent transformations. The key steps involve converting the ketone into a chiral amine. A highly effective method for this is reductive amination.

Caption: General workflow for the synthesis and resolution of (S)-methyl 3-(1-aminoethyl)benzoate.

The Principle of Chiral Resolution

Chiral resolution is a powerful technique for separating a racemic mixture (a 50:50 mixture of two enantiomers).[7] Since enantiomers possess identical physical properties (e.g., boiling point, solubility), they cannot be separated by standard methods like distillation or simple crystallization.[8]

The strategy involves reacting the racemic amine with an enantiomerically pure chiral acid, known as a resolving agent (e.g., L-(+)-tartaric acid). This reaction forms a pair of diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, including solubility.[8] This crucial difference allows for their separation, typically by fractional crystallization. The less soluble diastereomer crystallizes out of the solution, while the more soluble one remains in the mother liquor. Once separated, the pure diastereomeric salt is treated with a base to liberate the desired free amine enantiomer.

Caption: Conceptual diagram of chiral resolution using a chiral acid.

Experimental Protocol: Synthesis and Resolution

This protocol describes the synthesis of racemic methyl 3-(1-aminoethyl)benzoate followed by its resolution.

Part A: Synthesis of Racemic methyl 3-(1-aminoethyl)benzoate

• Setup: To a 500 mL Parr hydrogenation vessel, add methyl 3-acetylbenzoate (1 equiv.), methanol (as solvent), and a catalytic amount of 10% Palladium on Carbon (Pd/C).

• Reaction: Seal the vessel and purge with nitrogen gas, followed by ammonia gas. Pressurize the vessel with hydrogen gas (e.g., to 50 psi).

• Execution: Heat the mixture (e.g., to 50 °C) and stir vigorously. Monitor the reaction progress by observing hydrogen uptake or by TLC/GC analysis of aliquots.

  • Scientist's Note: The use of ammonia and hydrogen in the presence of a palladium catalyst facilitates the direct reductive amination of the ketone to the primary amine. This one-pot procedure is highly efficient.

• Workup: Once the reaction is complete, cool the vessel, vent the excess gas, and purge with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude racemic methyl 3-(1-aminoethyl)benzoate, which can be used directly in the resolution step.

Part B: Chiral Resolution with L-(+)-Tartaric Acid

• Salt Formation: Dissolve the crude racemic amine (1 equiv.) in a minimal amount of a suitable hot solvent, such as methanol or ethanol. In a separate flask, dissolve L-(+)-tartaric acid (0.5 equiv.) in the same hot solvent.

  • Scientist's Note: Using only 0.5 equivalents of the resolving agent is a common strategy. It ensures that only the desired diastereomeric salt precipitates, leaving the other enantiomer in solution as the free base along with the corresponding salt.

• Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow the mixture to cool slowly to room temperature, and then potentially in an ice bath, to induce crystallization. The diastereomeric salt of the (S)-amine with L-tartaric acid is expected to be less soluble.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Recrystallization (Optional): To improve enantiomeric purity, the collected crystals can be recrystallized from the same solvent system.

• Liberation of the Free Amine: Suspend the purified diastereomeric salt in a mixture of water and an organic solvent (e.g., ethyl acetate). Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or another suitable base portion-wise until the solution is basic (pH > 8).[9]

• Extraction: Transfer the mixture to a separatory funnel. The free (S)-amine will move into the organic layer. Separate the layers and extract the aqueous layer two more times with the organic solvent.

• Final Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product, (S)-methyl 3-(1-aminoethyl)benzoate.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and enantiomeric excess of the final product.

Table 2: Expected Analytical Data

Technique	Expected Results for Methyl 3-aminobenzoate (as a proxy)	Source
¹H NMR (CDCl₃)	Aromatic protons (multiplets, ~6.8-7.4 ppm), Amine protons (broad singlet, ~3.7 ppm), Methyl ester protons (singlet, ~3.87 ppm). For the target molecule, expect additional signals for the ethyl group (quartet for CH, doublet for CH₃).	[10]
¹³C NMR (CDCl₃)	Carbonyl carbon (~167 ppm), Aromatic carbons (~128-133 ppm), Methyl ester carbon (~52 ppm).	[11]
IR Spectroscopy	N-H stretching (amine, ~3300-3400 cm⁻¹), C=O stretching (ester, ~1720 cm⁻¹), Aromatic C-H stretching (~3040 cm⁻¹), Methyl C-H stretching (<3040 cm⁻¹).	[12]
Mass Spec. (EI)	Molecular ion peak (M⁺) corresponding to the molecular weight (e.g., 151 m/z for methyl 3-aminobenzoate).	[10]
Chiral HPLC	Using a chiral stationary phase, the (S)- and (R)-enantiomers will show different retention times, allowing for the determination of enantiomeric excess (% ee).	[13]

Protocol: Sample Preparation for NMR Analysis

• Sample Weighing: Accurately weigh approximately 10-20 mg of the purified product.

• Dissolution: Transfer the sample into a clean, dry NMR tube. Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Homogenization: Cap the NMR tube and gently invert it several times or use a vortex mixer at a low setting to ensure the sample is completely dissolved.

• Analysis: Insert the NMR tube into the spectrometer. Acquire ¹H NMR and ¹³C NMR spectra according to standard instrument procedures. The chemical shifts will confirm the molecular structure.

References

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• Dr. Richard Musgrave. (2019, March 21). Synthesis of Methyl Benzoate Lab [Video]. YouTube. [Link]

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An In-Depth Technical Guide to (R)-methyl 3-(1-aminoethyl)benzoate: Synthesis, Characterization, and Applications

Abstract

(R)-methyl 3-(1-aminoethyl)benzoate is a chiral building block of significant interest in medicinal chemistry and drug development. Its distinct structural architecture, featuring a stereocenter at the benzylic position and functional handles for further chemical modification, makes it a valuable synthon for the synthesis of complex molecular targets. This technical guide provides a comprehensive overview of the nomenclature, physicochemical properties, stereoselective synthesis, and analytical characterization of (R)-methyl 3-(1-aminoethyl)benzoate. Furthermore, it delves into its potential applications in the design and discovery of novel therapeutic agents, supported by insights into the pharmacological relevance of related structures. This document is intended for researchers, scientists, and drug development professionals engaged in the field of organic synthesis and medicinal chemistry.

Introduction: The Significance of Chiral Aminobenzoates

Chirality plays a pivotal role in the pharmacological activity of many drugs. The spatial arrangement of atoms in a molecule can drastically alter its interaction with biological targets, leading to differences in efficacy, metabolism, and toxicity between enantiomers. Consequently, the ability to synthesize enantiomerically pure compounds is a cornerstone of modern drug discovery. Chiral aminobenzoate esters, such as (R)-methyl 3-(1-aminoethyl)benzoate, are versatile scaffolds that incorporate both a chiral amine and a benzoate moiety. The amine group serves as a key site for interaction with biological receptors and as a handle for further derivatization, while the benzoate ring provides a rigid framework that can be functionalized to modulate physicochemical properties and target engagement.

While the para-substituted analogue, (R)-methyl 4-(1-aminoethyl)benzoate, has been extensively utilized as an intermediate in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes, the meta-substituted isomer, (R)-methyl 3-(1-aminoethyl)benzoate, offers a different spatial orientation of its functional groups, opening avenues for the exploration of novel chemical space and the development of therapeutics with alternative pharmacological profiles.[1]

Nomenclature and Physicochemical Properties

The correct and unambiguous identification of a chemical entity is paramount for scientific communication and reproducibility.

IUPAC Name: methyl 3-((1R)-1-aminoethyl)benzoate

This systematic name clearly defines the molecular structure: a methyl ester of benzoic acid with a (1R)-1-aminoethyl substituent at the 3-position of the benzene ring. The hydrochloride salt is also a common commercially available form.[2][3]

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₂	Calculated
Molecular Weight	179.22 g/mol	Calculated
Appearance	Expected to be a colorless to pale yellow oil or solid	Inferred from similar compounds[4][5]
Solubility	Poorly soluble in water, miscible with organic solvents such as methanol, ethanol, and dichloromethane.	Inferred from similar compounds[5]
CAS Number	1263378-68-2 (for hydrochloride salt)	[3]

Synthesis of (R)-methyl 3-(1-aminoethyl)benzoate

The stereoselective synthesis of (R)-methyl 3-(1-aminoethyl)benzoate is a critical step in its utilization as a chiral building block. While specific literature on the asymmetric synthesis of this particular meta-isomer is scarce, a logical and effective synthetic strategy can be devised based on established methodologies for related compounds. A common approach involves the synthesis of a racemic or prochiral precursor, followed by a chiral resolution or an asymmetric reduction step.

Synthetic Pathway Overview

A plausible synthetic route commences from 3-acetylbenzoic acid and proceeds through esterification, asymmetric reduction of the ketone, and subsequent conversion of an intermediate to the final amine.

Caption: Proposed synthetic workflow for (R)-methyl 3-(1-aminoethyl)benzoate.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a representative example and may require optimization.

Step 1: Esterification of 3-Acetylbenzoic Acid

• Reaction Setup: To a solution of 3-acetylbenzoic acid in methanol, add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, neutralize the acid catalyst, remove the methanol under reduced pressure, and extract the product, methyl 3-acetylbenzoate, with a suitable organic solvent. Purify the crude product by column chromatography.

Step 2: Asymmetric Reduction of Methyl 3-acetylbenzoate

Causality: The key to introducing the desired stereochemistry is the use of a chiral reducing agent. Chiral borane reagents, such as those derived from α-pinene (e.g., Alpine Borane®) or borane complexes with chiral oxazaborolidines (Corey-Bakshi-Shibata reduction), are known to effectively reduce prochiral ketones to secondary alcohols with high enantioselectivity.

• Reaction Setup: In an inert atmosphere, dissolve methyl 3-acetylbenzoate in a suitable anhydrous solvent (e.g., tetrahydrofuran).

• Reaction Conditions: Cool the solution to a low temperature (e.g., -78 °C) and slowly add the chosen chiral reducing agent. Allow the reaction to proceed for several hours, monitoring by TLC.

• Workup and Purification: Quench the reaction carefully with a suitable reagent (e.g., methanol). After an appropriate workup to remove boron-containing byproducts, extract the chiral alcohol, (R)-methyl 3-(1-hydroxyethyl)benzoate. Purify by column chromatography.

Step 3: Conversion of the Hydroxyl Group to the Amine

This transformation can be achieved through several methods, a common one being a two-step process involving activation of the hydroxyl group followed by nucleophilic substitution with an azide and subsequent reduction.

• Activation of the Hydroxyl Group: React the (R)-methyl 3-(1-hydroxyethyl)benzoate with methanesulfonyl chloride in the presence of a base (e.g., triethylamine) to form the corresponding mesylate.

• Azide Displacement: Treat the mesylate with sodium azide in a polar aprotic solvent (e.g., dimethylformamide) to yield (S)-methyl 3-(1-azidoethyl)benzoate (note the inversion of stereochemistry due to the SN2 mechanism).

• Reduction of the Azide: Reduce the azide to the primary amine using a standard reducing agent such as hydrogen gas with a palladium catalyst or lithium aluminum hydride. This step will yield the final product, (R)-methyl 3-(1-aminoethyl)benzoate.

Analytical Characterization and Quality Control

Ensuring the chemical purity and, critically, the enantiomeric purity of (R)-methyl 3-(1-aminoethyl)benzoate is essential for its use in research and development. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Spectroscopic Analysis

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	Signals corresponding to the aromatic protons (with splitting patterns indicative of meta-substitution), a quartet for the benzylic proton, a doublet for the methyl group of the ethyl chain, a singlet for the ester methyl group, and a broad singlet for the amine protons.
¹³C NMR	Resonances for the carbonyl carbon of the ester, aromatic carbons, the benzylic carbon bearing the amino group, and the two methyl carbons.
IR Spectroscopy	Characteristic absorptions for the N-H stretching of the primary amine, C=O stretching of the ester, and C-H stretching of the aromatic and aliphatic groups.[6]
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (179.22 m/z for the free base).

Determination of Enantiomeric Purity

The enantiomeric excess (e.e.) is a critical quality attribute for a chiral compound. High-performance liquid chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and reliable method for determining the enantiomeric purity of chiral amines.

Protocol: Chiral HPLC Analysis

• Column Selection: Polysaccharide-based CSPs (e.g., those derived from cellulose or amylose) are often effective for the separation of enantiomers of chiral amines.[7][8]

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape and resolution.

• Detection: UV detection at a wavelength where the aromatic ring absorbs is suitable.

• Quantification: The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram.

Caption: General workflow for the determination of enantiomeric purity by chiral HPLC.

Applications in Drug Discovery and Development

While specific applications of (R)-methyl 3-(1-aminoethyl)benzoate are not extensively documented in publicly available literature, its structural motifs are present in a variety of pharmacologically active compounds. The meta-substitution pattern offers a distinct vector for substituent placement compared to its para- and ortho-isomers, which can be exploited to fine-tune binding to biological targets and optimize pharmacokinetic properties.

Potential as a Scaffold in Medicinal Chemistry

The primary amine of (R)-methyl 3-(1-aminoethyl)benzoate can be readily derivatized to form amides, sulfonamides, and other functional groups, allowing for the exploration of structure-activity relationships (SAR). The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can serve as an isostere for other functional groups or be used to form amide bonds with other amines.

Derivatives of structurally related aminobenzoates have been investigated for a wide range of biological activities, including but not limited to:

• CNS-active agents: The phenethylamine backbone embedded within the structure is a common feature in many centrally acting compounds.

• Enzyme inhibitors: The chiral amine can interact with the active sites of enzymes, and the overall scaffold can be elaborated to target specific enzymes implicated in disease.

• Antimicrobial agents: Certain aromatic amines and benzoates have demonstrated antimicrobial properties.

The development of novel therapeutics often relies on the exploration of new chemical space. (R)-methyl 3-(1-aminoethyl)benzoate provides a readily accessible, enantiomerically pure starting material for the synthesis of libraries of novel compounds for biological screening.

Conclusion

(R)-methyl 3-(1-aminoethyl)benzoate is a valuable, albeit underexplored, chiral building block with considerable potential in the field of drug discovery. This technical guide has provided a comprehensive overview of its nomenclature, properties, a plausible stereoselective synthetic route, and methods for its analytical characterization. By leveraging established chemical principles and adapting methodologies from related compounds, researchers can effectively synthesize and utilize this compound to explore new areas of chemical biology and develop novel therapeutic agents. Further investigation into the applications of this meta-substituted aminobenzoate is warranted to fully realize its potential in medicinal chemistry.

References

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An In-depth Technical Guide to the Physicochemical Properties of Methyl 3-(1-aminoethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-(1-aminoethyl)benzoate is a chiral building block with significant potential in organic synthesis and pharmaceutical development. Its structure, featuring a primary amine, a methyl ester, and a chiral center at the benzylic position, renders it a versatile intermediate for the synthesis of complex, enantiomerically pure molecules. The presence of a stereocenter is particularly crucial in drug development, where different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[1]

This guide provides a comprehensive overview of the known and predicted physicochemical properties of Methyl 3-(1-aminoethyl)benzoate. Due to the specificity of this molecule, publicly available experimental data is limited. Therefore, this document synthesizes information from structurally related analogs to provide expert insights into its expected characteristics and outlines the requisite experimental protocols for their empirical determination. This approach ensures a scientifically grounded and practical resource for researchers.

Molecular Identity and Structural Characteristics

A precise understanding of the molecular structure is the foundation for evaluating its physical and chemical behavior.

Identifier	Data	Source
IUPAC Name	(S)-Methyl 3-(1-aminoethyl)benzoate	[2]
CAS Number	1187927-21-4 (for S-enantiomer)	[2]
Molecular Formula	C₁₀H₁₃NO₂	[2]
Molecular Weight	179.22 g/mol	[2]
Chemical Structure	(Illustrative)

Note: Data primarily corresponds to the (S)-enantiomer, as it is the more commonly cited stereoisomer.

The molecule's structure contains a benzene ring substituted at the meta-position with an ester and a chiral aminoethyl group. This arrangement influences its polarity, solubility, and reactivity. The primary amine is a site for salt formation and further functionalization, while the methyl ester can undergo hydrolysis or amidation.

Predicted Physicochemical Properties

Direct experimental data for Methyl 3-(1-aminoethyl)benzoate is not widely published. However, we can predict its properties based on well-characterized, structurally similar compounds such as Methyl 3-aminobenzoate and other positional isomers.

Property	Predicted Value / Characteristic	Rationale and Comparative Insights
Appearance	Colorless to light beige liquid or low-melting solid	Structurally similar compounds like Methyl benzoate are colorless liquids, while Methyl 3-aminobenzoate is a light beige to brown crystalline powder.[3][4] The introduction of the ethyl group may lower the melting point compared to Methyl 3-aminobenzoate.
Melting Point	Low melting point, potentially near room temperature	Methyl 3-aminobenzoate has a melting point of ≥42 °C. The addition of the chiral ethyl group can disrupt crystal lattice packing, likely resulting in a lower melting point for Methyl 3-(1-aminoethyl)benzoate.
Boiling Point	> 200 °C (at atmospheric pressure)	Methyl 3-aminobenzoate has a boiling point of 170 °C at 20 mmHg.[3] The higher molecular weight of the target compound suggests a higher boiling point under equivalent pressure. For comparison, Methyl 3-nitrobenzoate boils at 279 °C.[5]
Solubility	Sparingly soluble in water; Soluble in organic solvents (e.g., Methanol, Chloroform, Ethyl Acetate)	The ester group imparts some polarity, but the aromatic ring and ethyl group contribute to hydrophobicity. Methyl 3-aminobenzoate is slightly soluble in water (0.1-1%) and soluble in deuterated chloroform.[3] Similar solubility is expected for Methyl 3-(1-aminoethyl)benzoate.
pKa	Amine (NH₂): ~9-10; Conjugate acid of ester: ~-6	The basicity of the primary amine is expected to be typical for benzylic amines. The ester group is a very weak base.

Experimental Determination of Physical Properties: Protocols and Workflow

To empirically validate the predicted properties, a systematic experimental workflow is essential. Each protocol is designed to provide accurate and reproducible data, forming a self-validating system for characterization.

Workflow for Physicochemical Characterization

The following diagram outlines the logical flow for the complete characterization of a new batch of Methyl 3-(1-aminoethyl)benzoate.

Caption: Logical workflow for the comprehensive physicochemical characterization of Methyl 3-(1-aminoethyl)benzoate.

Protocol 1: Structural Verification by NMR Spectroscopy

Rationale: Nuclear Magnetic Resonance (NMR) is the most powerful technique for unambiguous structure elucidation, providing information on the chemical environment of each proton and carbon atom.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of Methyl 3-(1-aminoethyl)benzoate in ~0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• ¹H NMR Acquisition:

  • Acquire a proton NMR spectrum on a 400 MHz or higher spectrometer.

  • Expected Signals:

    • Aromatic protons (4H) in the range of δ 7.0-8.0 ppm, showing complex splitting patterns characteristic of a 1,3-disubstituted benzene ring.

    • A singlet for the methyl ester protons (-OCH₃) around δ 3.9 ppm.[6][7]

    • A quartet for the benzylic proton (-CH) coupled to the methyl group.

    • A doublet for the terminal methyl group (-CH₃) of the aminoethyl side chain.

    • A broad singlet for the amine protons (-NH₂), which may be exchangeable with D₂O.

• ¹³C NMR Acquisition:

  • Acquire a carbon NMR spectrum.

  • Expected Signals: Signals for the ester carbonyl, aromatic carbons, benzylic carbon, and the two aliphatic carbons.

• Data Analysis: Integrate the proton signals and analyze coupling constants to confirm the connectivity of the structure. Compare observed chemical shifts with predictions from spectroscopic databases or software.

Protocol 2: Purity and Melting Point by Differential Scanning Calorimetry (DSC)

Rationale: DSC provides a precise measurement of the melting point and can also give an indication of purity. A sharp melting peak indicates high purity, whereas a broad peak suggests the presence of impurities.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Set the temperature program: typically a ramp from 25 °C to a temperature above the expected melting point at a rate of 10 °C/min under a nitrogen atmosphere.

• Data Analysis:

  • The melting point is determined as the onset or peak of the endothermic event on the resulting thermogram.

  • The sharpness of the peak provides a qualitative measure of purity.

Safety and Handling

• Hazard Statements: Assumed to cause skin irritation, serious eye irritation, and may cause respiratory irritation. May be harmful if swallowed, in contact with skin, or if inhaled.[8][9][10]

• Precautionary Measures:

  • Engineering Controls: Use only under a chemical fume hood to ensure adequate ventilation.[8] Eyewash stations and safety showers should be readily accessible.[9]

  • Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat. For powders or aerosols, use an appropriate respirator.

  • Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands thoroughly after handling.[11]

  • Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]

The following diagram illustrates the relationship between hazards and required safety responses.

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Methyl 3-(1-aminoethyl)benzoate ¹H NMR spectrum analysis

An In-depth Technical Guide to the ¹H NMR Spectrum Analysis of Methyl 3-(1-aminoethyl)benzoate

Authored by: A Senior Application Scientist

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure. For drug development professionals and researchers, the ability to unequivocally confirm the structure and purity of novel chemical entities is paramount. This guide provides an in-depth analysis of the ¹H NMR spectrum of Methyl 3-(1-aminoethyl)benzoate, a versatile building block in medicinal chemistry. We will deconstruct the spectrum by examining the underlying principles of chemical shift, spin-spin coupling, and stereochemical effects, offering a field-proven methodology for spectral interpretation and experimental execution.

Introduction: The Significance of Structural Verification

Methyl 3-(1-aminoethyl)benzoate is a chiral molecule featuring a substituted aromatic ring, an ester, and a primary amine. This combination of functional groups makes it a valuable synthon for creating more complex pharmaceutical compounds. Accurate structural elucidation via ¹H NMR is not merely a characterization step; it is a critical quality control checkpoint that ensures the integrity of starting materials, intermediates, and final active pharmaceutical ingredients (APIs). This guide serves as a comprehensive resource for interpreting the nuanced ¹H NMR spectrum of this molecule, focusing on the causality behind spectral patterns.

Foundational Principles in the Context of Methyl 3-(1-aminoethyl)benzoate

A complete understanding of the ¹H NMR spectrum requires a firm grasp of several core principles.

• Chemical Shift (δ): The position of a signal on the x-axis (in ppm) is dictated by the local electronic environment of the proton. Electron-withdrawing groups (like the methyl ester) "deshield" nearby protons, shifting their signals downfield (to a higher ppm value). Conversely, electron-donating groups "shield" protons, moving them upfield (to a lower ppm value). Protons on an aromatic ring typically appear in the 6.5-8.5 ppm region due to the ring current effect, which strongly deshields them.[1]

• Integration: The area under each signal is directly proportional to the number of protons it represents. This allows for a quantitative assessment of the relative proton count in different parts of the molecule.

• Spin-Spin Coupling (J-coupling): Non-equivalent protons on adjacent carbons interact magnetically, causing their signals to split into multiple lines (multiplets).[2] The splitting pattern is described by the n+1 rule , where 'n' is the number of adjacent, non-equivalent protons. The distance between the split lines is the coupling constant, J, measured in Hertz (Hz).[3] This value is independent of the spectrometer's magnetic field strength and provides crucial information about the connectivity of atoms.[2][4]

• Diastereotopicity: In a chiral molecule, two protons on the same carbon (a CH₂ group) can be chemically non-equivalent.[5] This occurs when replacing each proton in turn with a different group would create a pair of diastereomers.[6] Diastereotopic protons have different chemical shifts and can couple with each other.[7] While Methyl 3-(1-aminoethyl)benzoate does not have a methylene group, the presence of a chiral center influences the magnetic environment of all nearby protons.[6][8]

Predicted ¹H NMR Spectrum: A Detailed Deconstruction

Let's dissect the expected ¹H NMR spectrum of Methyl 3-(1-aminoethyl)benzoate by analyzing each unique proton environment.

Caption: Key ³J (three-bond) spin-spin couplings.

Summary of Predicted Spectral Data

Proton Label	Integration	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H₂, H₄, H₅, H₆	4H total	7.2 - 8.0	Complex Multiplets	ortho: 7-10, meta: 2-3, para: 0-1
Hₐ	1H	4.0 - 4.2	Quartet (q)	³J ≈ 7
Hₑ	3H	~3.9	Singlet (s)	N/A
Hᵈ	2H	1.5 - 3.0 (variable)	Broad Singlet (br s)	N/A
Hᵇ	3H	1.4 - 1.6	Doublet (d)	³J ≈ 7

Self-Validating Experimental Protocol

Adherence to a rigorous protocol is essential for acquiring high-quality, trustworthy data. This methodology incorporates self-validating checks to ensure spectral integrity.

Caption: Standard workflow for NMR sample preparation and analysis.

Step-by-Step Methodology:

• Sample Weighing: Accurately weigh 5-25 mg of Methyl 3-(1-aminoethyl)benzoate. [9]For routine ¹H NMR, this concentration provides an excellent signal-to-noise ratio within a few minutes of acquisition time. [10]2. Solvent Selection & Dissolution: Choose a suitable deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common first choice. Add 0.6-0.7 mL of the solvent to the vial containing the sample. [10]The use of a deuterated solvent is critical to avoid a large, obscuring solvent signal in the ¹H spectrum and to provide a lock signal for the spectrometer. [11][12]3. Homogenization: Gently vortex or swirl the vial until the sample is completely dissolved. A clear, homogeneous solution is required.

• Filtration and Transfer: To ensure no solid particulates are present, which would degrade the magnetic field homogeneity and spectral resolution, filter the sample into a clean, high-quality NMR tube. A simple and effective method is to push a small plug of glass wool into a Pasteur pipette and transfer the solution through it. 5. Instrumental Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment. [11] * Shim the magnetic field. This process optimizes the homogeneity of the magnetic field across the sample volume, resulting in sharp, symmetrical peaks.

• Data Acquisition: Acquire the ¹H NMR spectrum using standard instrument parameters.

• Data Processing:

  • Apply Fourier transformation to convert the raw data (Free Induction Decay) into a frequency-domain spectrum.

  • Carefully phase the spectrum to ensure all peaks are in the pure absorption mode (positive and upright).

  • Apply a baseline correction to ensure the baseline is flat at zero.

  • Calibrate the chemical shift axis by setting the signal for an internal standard like tetramethylsilane (TMS) to 0.00 ppm.

  • Integrate all signals and normalize them to a known proton count (e.g., the 1H methine signal).

  • Analyze the chemical shifts, integrations, and coupling patterns to assign the structure. Measure the coupling constants to confirm proton connectivity. [13]

Conclusion

The ¹H NMR spectrum of Methyl 3-(1-aminoethyl)benzoate is a rich source of structural information. A systematic analysis, grounded in the fundamental principles of NMR, allows for the unambiguous assignment of every proton in the molecule. The characteristic signals—a complex aromatic region, a downfield quartet coupled to an upfield doublet for the side chain, a sharp singlet for the methyl ester, and a broad, exchangeable amine signal—collectively form a unique fingerprint. By following the rigorous experimental protocol outlined, researchers can generate high-fidelity, reliable data, ensuring the structural integrity of this key chemical building block in their research and development pipelines.

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Mass spectrometry of Methyl 3-(1-aminoethyl)benzoate

An In-depth Technical Guide to the Mass Spectrometry of Methyl 3-(1-aminoethyl)benzoate

Foreword: A Molecule of Two Moieties

Methyl 3-(1-aminoethyl)benzoate presents a fascinating analytical challenge that mirrors its synthetic utility in pharmaceutical development. As a chiral building block, its structure is a convergence of two distinct chemical personalities: a stable aromatic methyl ester and a reactive primary amine on a short alkyl chain.[1] Understanding how to characterize and quantify this molecule requires an appreciation for how these two functional groups behave and interact within the high-energy environment of a mass spectrometer.

This guide is structured not as a rigid standard operating procedure, but as a logical journey through the development of a robust mass spectrometric method. We will move from foundational principles to the nuances of high-sensitivity quantification, focusing on the causality behind each experimental decision. Our goal is to equip researchers, scientists, and drug development professionals with the expertise to not only analyze this specific molecule but also to apply these principles to other complex small molecules.

Part 1: Foundational Characterization & Instrument Selection

Before any analysis, a thorough understanding of the analyte is paramount. Methyl 3-(1-aminoethyl)benzoate is a moderately polar small molecule with a primary amine that can readily accept a proton.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₂	[1]
Molecular Weight	179.22 g/mol	[1]
Key Functional Groups	Primary Amine, Methyl Ester, Aromatic Ring	N/A
Predicted Behavior	Basic (due to amine), moderately polar	N/A

The Choice of Ionization: ESI vs. EI

The first critical decision is the interface between the chromatograph and the mass spectrometer: the ionization source.

• Electron Ionization (EI): Typically paired with Gas Chromatography (GC-MS), EI is a "hard" ionization technique that bombards the molecule with high-energy electrons.[2] This induces extensive and often complex fragmentation, creating a detailed fingerprint of the molecule. While excellent for library matching and structural elucidation of unknown volatile compounds, it is often too aggressive for quantitative analysis of larger, more polar molecules, where preserving the molecular ion is key. For benzoate esters, EI spectra are well-characterized, often showing a prominent loss of the alkoxy group.[3][4]

• Electrospray Ionization (ESI): The workhorse of modern Liquid Chromatography-Mass Spectrometry (LC-MS), ESI is a "soft" ionization technique. It generates ions by creating a fine spray of charged droplets from which the analyte ions are liberated.[5] For a molecule like Methyl 3-(1-aminoethyl)benzoate, which has a basic amine, ESI in positive ion mode is the ideal choice. The amine group readily accepts a proton in an acidic mobile phase, forming a stable protonated molecule, [M+H]⁺. This preserves the crucial molecular weight information and provides a strong precursor ion for subsequent fragmentation experiments (MS/MS).

Part 2: Deciphering the Fragmentation Puzzle (MS/MS)

With a stable [M+H]⁺ ion at m/z 180.1, we can proceed to Collision-Induced Dissociation (CID) to generate fragment ions. This is the heart of structural confirmation and the basis for selective reaction monitoring in quantitative assays. The fragmentation pathways are dictated by the molecule's structure, with bond cleavages occurring at the weakest points to form the most stable possible product ions.[6]

The structure of Methyl 3-(1-aminoethyl)benzoate offers several predictable fragmentation routes, primarily centered around the two functional groups.

Caption: Predicted Fragmentation Pathways for [M+H]⁺ of Methyl 3-(1-aminoethyl)benzoate.

Key Predicted Fragmentation Pathways:

• Loss of Ammonia (NH₃): Primary amines readily lose ammonia (17.0 Da) from the protonated parent ion. This is often a facile and prominent fragmentation pathway, leading to a stable carbocation.

  • [M+H]⁺ (m/z 180.1) → [C₁₀H₁₀O₂]⁺ (m/z 163.1) + NH₃

• Loss of Methanol (CH₃OH): The methyl ester group can undergo a neutral loss of methanol (32.0 Da). This is a common fragmentation for methyl esters of aromatic acids.

  • [M+H]⁺ (m/z 180.1) → [C₉H₈NO]⁺ (m/z 148.1) + CH₃OH

• Benzylic Cleavage: The bond between the chiral carbon and the aromatic ring is a point of weakness. While less common from an [M+H]⁺ ion than in EI, cleavage can occur. A more likely scenario is α-cleavage next to the nitrogen, leading to the loss of a methyl radical (•CH₃, 15 Da), although this is often less favorable than the neutral losses above.

  • [M+H]⁺ (m/z 180.1) → [C₉H₁₁NO₂]⁺ (m/z 165.1) + •CH₃

• Formation of Acylium Ion: Following the loss of the methoxy group (•OCH₃, 31 Da) from the molecular ion radical (if any is present) or a more complex rearrangement, a stable acylium ion corresponding to the benzoyl moiety can be formed. A related pathway from the [M+H]⁺ could involve the loss of the entire aminoethyl side chain. However, the most characteristic fragments arise from simpler losses. The loss of the methoxy group from the ester is a very common fragmentation pattern for methyl benzoate itself, leading to an ion at m/z 105.[4] For our molecule, a similar loss from a fragment could occur.

Summary of Predicted Key Ions for Method Development:

Ion Description	Proposed Structure	Predicted m/z	Rationale
Precursor Ion	[C₁₀H₁₃NO₂ + H]⁺	180.1	Protonated molecule; highest mass and starting point for MS/MS.
Product Ion 1	[M+H - NH₃]⁺	163.1	Facile neutral loss from the primary amine. Expected to be a strong signal.
Product Ion 2	[M+H - CH₃OH]⁺	148.1	Common neutral loss from the methyl ester group.
Product Ion 3	[Fragment]⁺	121.1	Represents the core benzoic acid structure after loss of the side chain.

Part 3: Protocol for Quantitative Analysis by LC-MS/MS

For drug development, quantifying the analyte in a complex matrix like plasma is the ultimate goal. This requires a highly selective and sensitive method, for which Selective Reaction Monitoring (SRM), also known as Multiple Reaction Monitoring (MRM), is the gold standard.[7] We monitor a specific "transition" from a precursor ion to a product ion.

The Self-Validating System of MRM: The power of MRM lies in its specificity. For a signal to be recorded, an ion must have the correct precursor mass, and it must fragment to produce a product ion of the correct mass. This two-stage filtering dramatically reduces background noise and increases confidence in analyte identification.

Experimental Workflow

Caption: Standard workflow for quantitative bioanalysis by LC-MS/MS.

Step-by-Step Protocol

• Internal Standard (IS) Selection: The cornerstone of accurate quantification is the use of a stable isotope-labeled (SIL) internal standard (e.g., Methyl 3-(1-aminoethyl-d₅)benzoate or ¹³C₆-Methyl 3-(1-aminoethyl)benzoate). A SIL-IS co-elutes with the analyte and experiences identical matrix effects and ionization suppression/enhancement, ensuring the highest accuracy.[8] If a SIL-IS is unavailable, a close structural analog may be used, but with caution.

• Sample Preparation: The goal is to remove matrix components (proteins, salts, phospholipids) that interfere with analysis.

  • Method: Protein Precipitation (PPT).

  • Protocol:

    • To 100 µL of plasma sample, add 10 µL of internal standard working solution.

    • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

    • Vortex for 1 minute.

    • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

  • Causality: PPT is a fast and effective method for cleaning many sample types. Acetonitrile is an excellent choice as it is a strong organic solvent that efficiently denatures proteins and is compatible with reversed-phase chromatography.

• Liquid Chromatography (LC): Separation is critical to resolve the analyte from isomers and matrix components.

  • Rationale: A C18 column provides excellent retention for moderately polar aromatic compounds. A gradient elution allows for efficient separation and elution of the analyte as a sharp peak. Formic acid is added to the mobile phase to ensure the analyte is protonated (pH << pKa of the amine) for optimal ESI+ response.

LC Parameter	Recommended Setting
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate
Injection Volume	5 µL
Column Temp.	40°C

• Mass Spectrometry (MS): The separated analyte is detected using a triple quadrupole mass spectrometer.

  • Rationale: We will use the precursor and most intense, specific product ion for quantification (the "quantifier"). A second product ion is monitored as a "qualifier" to confirm identity. The ratio of the quantifier to the qualifier should be constant across all samples and standards.[7]

MS Parameter	Recommended Setting
Ionization Mode	ESI, Positive
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Quantifier)	180.1 → 163.1
MRM Transition (Qualifier)	180.1 → 148.1
Collision Energy	Optimized for each transition (typically 15-25 eV)

Part 4: Field-Proven Insights & Troubleshooting

• Challenge: Matrix Effects: Even with good sample prep, co-eluting compounds from the biological matrix can suppress or enhance the ionization of the analyte, leading to inaccurate results.

  • Solution: A stable isotope-labeled internal standard is the best defense as it is affected identically to the analyte. Additionally, optimizing chromatography to move the analyte peak away from highly suppressed regions (like the solvent front) is crucial.

• Challenge: Carryover: The analyte can adsorb to surfaces in the autosampler or column, leading to its appearance in subsequent blank injections.

  • Solution: A robust autosampler wash protocol is essential. Using a wash solution containing a high percentage of organic solvent (e.g., 90:10 acetonitrile:water) can effectively clean the injection system between runs.[5]

• Challenge: In-Source Fragmentation: If the energy in the ion source is too high, the precursor ion can fragment before it even enters the quadrupole. This can weaken the precursor signal and potentially create interfering ions.

  • Solution: Carefully optimize source parameters like cone voltage or fragmentor voltage. The goal is to maximize the precursor ion signal while minimizing the appearance of fragment ions in a full scan (MS1) spectrum.

Conclusion

The mass spectrometric analysis of Methyl 3-(1-aminoethyl)benzoate is a clear demonstration of modern analytical strategy. By leveraging the molecule's intrinsic chemical properties—its basic amine for efficient ESI ionization and its predictable bond stabilities for specific MS/MS fragmentation—we can build a highly robust and sensitive quantitative method. This guide provides the foundational logic and a detailed protocol that, when executed with an understanding of the underlying principles, will yield trustworthy and accurate data essential for advancing scientific research and drug development.

References

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The Emergent Therapeutic Potential of Methyl 3-(1-aminoethyl)benzoate Derivatives: A Technical Guide

Foreword: Unlocking a Privileged Scaffold

In the landscape of modern drug discovery, the identification of "privileged scaffolds" — molecular frameworks that can be readily modified to interact with a variety of biological targets — is a cornerstone of efficient therapeutic development. The methyl 3-(1-aminoethyl)benzoate core has emerged as one such scaffold, demonstrating significant potential across diverse therapeutic areas. This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the biological activities associated with derivatives of this versatile chemical entity. We will delve into the mechanistic underpinnings of their action, provide field-proven experimental protocols for their evaluation, and offer insights into their structure-activity relationships.

The Chemical Versatility of the Methyl 3-(1-aminoethyl)benzoate Scaffold

The methyl 3-(1-aminoethyl)benzoate structure presents multiple points for chemical modification, allowing for the fine-tuning of its physicochemical and pharmacological properties. The amino group, the ethyl substituent, the benzoate ester, and the aromatic ring itself can all be altered to optimize interactions with specific biological targets. This inherent adaptability is a key reason for the growing interest in this class of compounds within the medicinal chemistry community.

Key Biological Activities and Therapeutic Targets

Our investigation into the biological landscape of methyl 3-(1-aminoethyl)benzoate derivatives has revealed two prominent areas of therapeutic promise: metabolic diseases, specifically type 2 diabetes, and oncology.

Inhibition of Dipeptidyl Peptidase-4 (DPP-4) for the Management of Type 2 Diabetes

A significant application of this scaffold is in the design of inhibitors for dipeptidyl peptidase-4 (DPP-4), a serine protease that plays a crucial role in glucose homeostasis.

Mechanism of Action: DPP-4 is responsible for the degradation of incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[1]. These hormones are released in response to food intake and stimulate insulin secretion while suppressing glucagon release. By inhibiting DPP-4, the levels of active GLP-1 and GIP are increased, leading to enhanced glycemic control[1][2]. Orally active DPP-4 inhibitors, also known as gliptins, have become an established class of medications for treating type 2 diabetes mellitus[3].

(R)-Methyl 4-(1-aminoethyl)benzoate has been identified as a critical chiral building block in the synthesis of potent and selective DPP-4 inhibitors[4]. The stereochemistry at the 1-aminoethyl position is often crucial for optimal binding to the active site of the DPP-4 enzyme[4].

Signaling Pathway:

Figure 1: Mechanism of DPP-4 Inhibition

Dual Inhibition of Malate Dehydrogenase (MDH) 1 and 2 in Cancer Metabolism

Cancer cells exhibit altered metabolic pathways to sustain their rapid proliferation. One key enzyme in this metabolic reprogramming is malate dehydrogenase (MDH), which exists in both cytosolic (MDH1) and mitochondrial (MDH2) isoforms.

Mechanism of Action: MDH is a central enzyme in the tricarboxylic acid (TCA) cycle, responsible for the interconversion of malate and oxaloacetate[5]. This process is vital for cellular respiration and maintaining redox homeostasis[6]. In cancer cells, MDH facilitates metabolic plasticity, supporting the rewired energy metabolism and biosynthetic pathways necessary for tumor growth[6][7]. Inhibition of both MDH1 and MDH2 has been proposed as a therapeutic strategy to disrupt cancer metabolism[8].

A specific derivative, methyl 3-(3-(4-(2,4,4-trimethylpentan-2-yl)phenoxy)-propanamido)benzoate , has been identified as a potent dual inhibitor of both MDH1 and MDH2[8]. This compound was shown to competitively inhibit both isoforms, leading to reduced mitochondrial respiration and suppression of hypoxia-inducible factor-1α (HIF-1α) accumulation, a key regulator of tumor cell adaptation to low oxygen conditions[8][9]. Ultimately, this dual inhibition demonstrated significant in vivo antitumor efficacy in preclinical models[8].

Signaling and Metabolic Pathway:

Figure 2: Role of MDH in Cancer Metabolism and Inhibition

Structure-Activity Relationship (SAR) Insights

While a comprehensive SAR for the entire class of methyl 3-(1-aminoethyl)benzoate derivatives is still evolving, key insights can be drawn from studies on DPP-4 and MDH inhibitors.

Feature	Observation	Implication for Design
Chirality of the Aminoethyl Group	The (R)-configuration at the 1-aminoethyl position is often critical for potent DPP-4 inhibition[4].	Stereoselective synthesis is crucial for developing effective DPP-4 inhibitors based on this scaffold.
Substitution on the Amino Group	Modification of the primary amine to form amides or other functionalities is a common strategy to interact with the active sites of target enzymes[8].	This position is a key handle for introducing diversity and optimizing binding interactions.
Substitution on the Aromatic Ring	The position and nature of substituents on the phenyl ring can significantly impact potency and selectivity. For example, the 3-position is utilized in the MDH inhibitor, while the 4-position is seen in the DPP-4 building block[4][8].	Exploration of different substitution patterns is essential for target-specific optimization.
The Methyl Ester	The methyl ester can serve as a key interaction point or can be a placeholder for further modification into amides or other functional groups to enhance target engagement or improve pharmacokinetic properties.	This group offers a route for further derivatization to modulate solubility and other drug-like properties.

Experimental Protocols for Biological Evaluation

The following protocols provide a framework for the synthesis and biological evaluation of methyl 3-(1-aminoethyl)benzoate derivatives.

General Synthesis of a Methyl 3-(1-amidoethyl)benzoate Derivative

This protocol outlines a general approach to couple a carboxylic acid to the amino group of a methyl 3-(1-aminoethyl)benzoate scaffold.

Workflow Diagram:

Figure 3: General Synthesis Workflow

Step-by-Step Protocol:

• Reaction Setup: To a solution of methyl 3-(1-aminoethyl)benzoate (1.0 eq) and the desired carboxylic acid (1.1 eq) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) (0.1 M), add 1-hydroxybenzotriazole (HOBt) (1.2 eq) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq).

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) (2.0 eq) to the reaction mixture.

• Reaction Execution: Stir the mixture at room temperature for 16-24 hours.

• Workup: Dilute the reaction mixture with DCM and wash sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired amide derivative.

In Vitro DPP-4 Inhibition Assay (Fluorescence-based)

This assay measures the ability of a test compound to inhibit the enzymatic activity of DPP-4.

Principle: The assay utilizes a fluorogenic substrate, Gly-Pro-aminomethylcoumarin (AMC). Cleavage of this substrate by DPP-4 releases free AMC, which fluoresces. The reduction in fluorescence in the presence of a test compound is proportional to its inhibitory activity[10].

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., Tris-HCl, pH 7.5).

  • DPP-4 Enzyme: Dilute recombinant human DPP-4 enzyme in assay buffer to the desired working concentration.

  • Substrate: Dilute the Gly-Pro-AMC substrate stock solution in assay buffer.

  • Test Compound: Prepare serial dilutions of the methyl 3-(1-aminoethyl)benzoate derivative in assay buffer or DMSO.

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound dilutions to the sample wells.

  • Add 10 µL of assay buffer to the control wells.

  • Add 30 µL of assay buffer to all wells.

  • Add 10 µL of the diluted DPP-4 enzyme to all wells except the blank wells.

  • Initiate the reaction by adding 50 µL of the diluted substrate solution to all wells[10].

• Incubation: Incubate the plate at 37°C for 30 minutes, protected from light.

• Fluorescence Reading: Measure the fluorescence intensity using a microplate reader with an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm[10].

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value by fitting the data to a dose-response curve.

In Vitro MDH Inhibition Assay (Spectrophotometric)

This assay determines the inhibitory effect of a compound on MDH activity by monitoring the change in NADH concentration.

Principle: The enzymatic activity of MDH is measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD⁺ in the reverse reaction (oxaloacetate to malate)[11].

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., potassium phosphate buffer, pH 7.5).

  • MDH Enzyme: Dilute purified MDH1 or MDH2 in cold assay buffer.

  • Substrates: Prepare stock solutions of oxaloacetate and NADH.

  • Test Compound: Prepare serial dilutions of the methyl 3-(1-aminoethyl)benzoate derivative.

• Assay Procedure (Cuvette or 96-well plate format):

  • To a cuvette or well, add assay buffer, NADH solution, and the test compound at various concentrations.

  • Initiate the reaction by adding the oxaloacetate solution.

  • Immediately add the MDH enzyme solution to start the reaction.

• Absorbance Reading: Monitor the decrease in absorbance at 340 nm for 5-10 minutes using a spectrophotometer[12].

• Data Analysis: Determine the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration. Calculate the percent inhibition and determine the IC₅₀ value.

Data Summary and Interpretation

The following table presents representative inhibitory activities for derivatives based on the methyl benzoate scaffold against MDH1 and MDH2, as reported in the literature.

Compound ID	Modification	MDH1 IC₅₀ (µM)	MDH2 IC₅₀ (µM)
16c	3-(3-(4-(2,4,4-trimethylpentan-2-yl)phenoxy)propanamido)	0.21	0.08
LW6	(Aryloxyacetylamino)benzoic acid moiety	> 50	1.1

Data adapted from a study on MDH inhibitors[8].

The data indicates that modifications to the amino group and the aromatic ring of the methyl benzoate core can lead to potent and selective or dual inhibitors of the MDH isoforms. Compound 16c demonstrates potent dual inhibition, which was shown to be effective in preclinical cancer models[8].

Conclusion and Future Directions

The methyl 3-(1-aminoethyl)benzoate scaffold represents a promising starting point for the development of novel therapeutics. Its demonstrated activity as a precursor for DPP-4 inhibitors and as a core structure for potent MDH inhibitors highlights its versatility. Future research should focus on:

• Expansion of SAR studies: A systematic exploration of substitutions on the aromatic ring and modifications of the ethylamino side chain will be crucial to further optimize potency and selectivity for various targets.

• Exploration of new biological targets: Given its chemical tractability, this scaffold should be screened against a broader range of biological targets to uncover new therapeutic applications.

• Pharmacokinetic and toxicological profiling: Promising lead compounds will require thorough evaluation of their ADME (absorption, distribution, metabolism, and excretion) and toxicity profiles to assess their potential as clinical candidates.

This in-depth technical guide provides a solid foundation for researchers to build upon, leveraging the inherent potential of methyl 3-(1-aminoethyl)benzoate derivatives in the ongoing quest for new and effective medicines.

References

• Benzothiazole derivatives as anticancer agents. PubMed Central. Retrieved January 28, 2026, from [Link]

• Methyl 3-(3-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)-propanamido)benzoate as a Novel and Dual Malate Dehydrogenase (MDH) 1/2 Inhibitor Targeting Cancer Metabolism. (2017, October 26). PubMed. Retrieved January 28, 2026, from [Link]

• Roles and Mechanisms of Dipeptidyl Peptidase 4 Inhibitors in Vascular Aging. PubMed Central. Retrieved January 28, 2026, from [Link]

• DPP4 Inhibitor Mechanism of Action. My Endo Consult. Retrieved January 28, 2026, from [Link]

• Dipeptidyl Peptidase IV (DPP IV) Inhibitors. (2023, March 24). StatPearls - NCBI Bookshelf. Retrieved January 28, 2026, from [Link]

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. (2023, May 26). National Institutes of Health. Retrieved January 28, 2026, from [Link]

• Insights into the regulation of malate dehydrogenase: inhibitors, activators, and allosteric modulation by small molecules. ResearchGate. Retrieved January 28, 2026, from [Link]

• Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review. (2023, August 3). PubMed Central. Retrieved January 28, 2026, from [Link]

• A Review of Dipeptidyl Peptidase-4 (DPP-4) and its potential synthetic derivatives in the management of Diabetes Mellitus. (2023, December 3). Eman Research Publishing. Retrieved January 28, 2026, from [Link]

• Discovery of DPP-4 Inhibitors as Antidiabetic Agents. New England Drug Metabolism Discussion Group. Retrieved January 28, 2026, from [Link]

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. (2022, November 28). National Institutes of Health. Retrieved January 28, 2026, from [Link]

• Malate dehydrogenase (MDH) in cancer: a promiscuous enzyme, a redox regulator, and a metabolic co-conspirator. (2024, October 3). PubMed. Retrieved January 28, 2026, from [Link]

• Dipeptidyl Peptidase 4: DPP4. The Medical Biochemistry Page. Retrieved January 28, 2026, from [Link]

• Identification of Dipeptidyl Peptidase-4 and α-Amylase Inhibitors from Melicope glabra (Blume) T. G. Hartley (Rutaceae) Using Liquid Chromatography Tandem Mass Spectrometry, In Vitro and In Silico Methods. (2020, December 22). PubMed Central. Retrieved January 28, 2026, from [Link]

• Determination of the Catalytic Mechanism for Mitochondrial Malate Dehydrogenase. (2015, July 15). PubMed Central. Retrieved January 28, 2026, from [Link]

• Pharmacology, Physiology, and Mechanisms of Action of Dipeptidyl Peptidase-4 Inhibitors. American Physiological Society. Retrieved January 28, 2026, from [Link]

• A Novel Malate Dehydrogenase 2 Inhibitor Suppresses Hypoxia-Inducible Factor-1 by Regulating Mitochondrial Respiration. (2016, September 9). National Institutes of Health. Retrieved January 28, 2026, from [Link]

• Role of malate dehydrogenase in facilitating lactate dehydrogenase to support the glycolysis pathway in tumors. Spandidos Publications. Retrieved January 28, 2026, from [Link]

• Synthesis and SAR of azolopyrimidines as potent and selective dipeptidyl peptidase-4 (DPP4) inhibitors for type 2 diabetes. Scilit. Retrieved January 28, 2026, from [Link]

• Physiology and Pharmacology of DPP-4 in Glucose Homeostasis and the Treatment of Type 2 Diabetes. Frontiers. Retrieved January 28, 2026, from [Link]

• Malate Dehydrogenase Assay (MDH). ScienCell. Retrieved January 28, 2026, from [Link]

• Insights into the regulation of malate dehydrogenase: inhibitors, activators, and allosteric modulation by small molecules. (2024, October 3). PubMed. Retrieved January 28, 2026, from [Link]

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An In-depth Technical Guide to the Safe Handling of Methyl 3-(1-aminoethyl)benzoate

Disclaimer: This document is intended as a technical guide for researchers, scientists, and drug development professionals. The information provided is based on the currently available data for structurally related compounds, primarily (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride. Due to the limited specific safety and toxicological data for Methyl 3-(1-aminoethyl)benzoate, this compound should be handled with a high degree of caution as a substance with unknown toxicological properties. This guide is not a substitute for a formal risk assessment and should be used in conjunction with your institution's safety policies and procedures.

Section 1: Compound Identification and Properties

Methyl 3-(1-aminoethyl)benzoate is an organic compound with a molecular structure featuring a benzoate core substituted with an aminoethyl group. As a research chemical, its physical and chemical properties are not extensively documented. The information in this guide is largely extrapolated from its hydrochloride salt.

Table 1: Physicochemical Properties of (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride

Property	Value	Source
Molecular Formula	C₁₀H₁₄ClNO₂	PubChem
Molecular Weight	215.68 g/mol	PubChem
Appearance	Not specified (likely a solid)	-
Solubility	Not specified	-

Section 2: Hazard Identification and GHS Classification

The primary known hazard associated with the hydrochloride salt of Methyl 3-(1-aminoethyl)benzoate is acute oral toxicity.[1] The Globally Harmonized System (GHS) classification, based on available data for the hydrochloride salt, is as follows:

Table 2: GHS Classification of (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride

Hazard Class	Hazard Category	Hazard Statement	Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed

While other hazards are not officially classified, the presence of an amino group and its aromatic nature suggest that skin, eye, and respiratory irritation are potential risks. As a matter of prudent practice, this compound should be treated as a potential irritant.

Section 3: Risk Assessment and Mitigation

A thorough risk assessment is mandatory before handling Methyl 3-(1-aminoethyl)benzoate. The following diagram illustrates a recommended workflow for risk assessment and the implementation of control measures.

Caption: General emergency response workflow.

First Aid Measures

The following first aid procedures are based on the available data for the hydrochloride salt and general principles of chemical safety.

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

• In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Get medical attention if irritation develops.

• In case of inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

• In case of ingestion: Call a poison control center or doctor immediately for treatment advice. Have person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so by a poison control center or doctor. Never give anything by mouth to an unconscious person.

Spill Response

For a small spill:

• Evacuate non-essential personnel from the area.

• Wear appropriate PPE, including respiratory protection if necessary.

• Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

• Collect the absorbed material into a suitable container for disposal.

• Clean the spill area with soap and water.

For a large spill, evacuate the area and contact your institution's emergency response team.

Section 6: Waste Disposal

All waste containing Methyl 3-(1-aminoethyl)benzoate must be disposed of as hazardous waste. Follow all federal, state, and local regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in the regular trash.

Section 7: Conclusion

Methyl 3-(1-aminoethyl)benzoate is a research chemical with limited available safety data. Therefore, a cautious and proactive approach to safety is paramount. By adhering to the principles of risk assessment, implementing appropriate control measures, and being prepared for emergencies, researchers can handle this compound in a safe and responsible manner.

References

• Chemos GmbH & Co. KG. (2022). Safety Data Sheet: Sodium benzoate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Ammonium benzoate. Retrieved from [Link]

• Johnson, W., Jr, Bergfeld, W. F., Belsito, D. V., Hill, R. A., Klaassen, C. D., Liebler, D. C., Marks, J. G., Jr, Shank, R. C., Slaga, T. J., Snyder, P. W., & Andersen, F. A. (2017). Safety assessment of alkyl benzoates as used in cosmetics. International journal of toxicology, 36(3_suppl), 5S–30S. [Link]

• PubChem. (n.d.). (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride. In PubChem Compound Summary. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility Profile of Methyl 3-(1-aminoethyl)benzoate

Prepared by: Senior Application Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and overall developability. This guide provides a comprehensive framework for the characterization of the solubility profile of a novel small molecule, Methyl 3-(1-aminoethyl)benzoate. As no public domain data for this specific molecule exists, this document serves as a procedural and intellectual template for its full investigation. We will proceed from a theoretical analysis based on its chemical structure to detailed, field-proven experimental protocols for determining its fundamental physicochemical properties and solubility in various aqueous and organic media. This guide is intended for researchers, scientists, and drug development professionals dedicated to the rigorous and thorough characterization of new chemical entities.

Structural Analysis and Predicted Physicochemical Properties

A foundational principle in pharmaceutical sciences is that molecular structure dictates physicochemical properties, which in turn govern pharmacokinetic behavior.[1] The structure of Methyl 3-(1-aminoethyl)benzoate combines a methyl ester group with a primary amine on an ethyl substituent attached to a benzene ring.

Key Structural Features:

• Aromatic Ring: Contributes to hydrophobicity.

• Methyl Ester Group: A polar moiety, but the ester itself is largely neutral and can act as a hydrogen bond acceptor.[2]

• Primary Aliphatic Amine: A basic functional group that will be protonated at physiological pH, significantly influencing aqueous solubility. This is the most critical feature for its solubility profile.

Based on these features and data from structurally similar compounds like Methyl 3-aminobenzoate, we can form initial hypotheses about the compound's properties. This predictive step is crucial for designing efficient and relevant experiments.[3][4][5][6]

Table 1: Predicted Physicochemical Properties of Methyl 3-(1-aminoethyl)benzoate

Property	Predicted Value/Range	Rationale for Prediction and Experimental Implication
Molecular Weight	193.24 g/mol	Calculated from the chemical formula (C₁₁H₁₅NO₂).
pKa (of amine)	~9.0 - 10.5	Typical range for primary aliphatic amines. The electron-withdrawing nature of the benzoate group may slightly lower the pKa compared to a simple alkylamine. Experimental determination is critical.
logP (Octanol/Water)	1.5 - 2.5 (for free base)	The aromatic ring and ethyl group contribute to lipophilicity, while the amine and ester groups add polarity. The logP of the neutral form will dictate membrane permeability.
Aqueous Solubility	Highly pH-dependent	Expected to have low solubility at high pH (as the neutral free base) and significantly higher solubility at acidic to neutral pH where the amine is protonated and forms a soluble salt.

Fundamental Physicochemical Characterization

Experimental validation of the predicted properties is the first and most critical step. These parameters form the bedrock upon which all further solubility and formulation strategies are built.

Determination of Ionization Constant (pKa)

Causality: The pKa dictates the ionization state of the molecule at any given pH. For Methyl 3-(1-aminoethyl)benzoate, the primary amine's pKa will determine the pH at which 50% of the molecules are in their charged (protonated) state. This directly impacts solubility, as the charged form is significantly more water-soluble.[7] Potentiometric titration is a robust and widely used method for pKa determination.[8]

Experimental Protocol: pKa Determination by Potentiometric Titration

• Preparation: Prepare a 1-2 mM solution of Methyl 3-(1-aminoethyl)benzoate in deionized water or a suitable co-solvent if aqueous solubility of the free base is extremely low. Ensure the solution has a constant ionic strength by adding 0.15 M KCl.[7][9]

• Acidification: Acidify the solution to ~pH 2 with 0.1 M HCl to ensure the amine is fully protonated.

• Titration: Place the solution in a temperature-controlled vessel (25°C or 37°C) with constant stirring. Immerse a calibrated pH electrode.[7][9]

• Data Collection: Titrate the solution by adding small, precise aliquots of a standardized 0.1 M NaOH solution. Record the pH after each addition, allowing the reading to stabilize.[7] Decrease the aliquot volume in regions where the pH changes rapidly.

• Analysis: Plot the pH versus the volume of NaOH added. The pKa is determined from the pH at the half-equivalence point. For higher accuracy, plot the first and second derivatives of the titration curve to precisely identify the equivalence point.[10]

Determination of the Partition Coefficient (logP)

Causality: The octanol-water partition coefficient (logP) is the measure of a compound's lipophilicity in its neutral form. It is a key predictor of its ability to cross biological membranes. The shake-flask method is the gold-standard technique for its direct measurement.[11]

Experimental Protocol: logP Determination by Shake-Flask Method

• Phase Preparation: Prepare water-saturated n-octanol and n-octanol-saturated aqueous buffer (e.g., phosphate buffer at a pH at least 2 units above the measured pKa to ensure the compound is in its neutral, free-base form).

• Equilibration: Add a known amount of Methyl 3-(1-aminoethyl)benzoate to a flask containing known volumes of the prepared n-octanol and aqueous buffer.[12]

• Shaking: Seal the flask and shake it for 24 hours at a controlled temperature (e.g., 25°C) to allow for complete partitioning equilibrium.[13]

• Phase Separation: Centrifuge the flask to ensure complete separation of the two phases.

• Quantification: Carefully sample both the aqueous and n-octanol phases. Determine the concentration of the compound in each phase using a validated analytical method, such as HPLC-UV.[13]

• Calculation: Calculate logP using the formula: logP = log ( [Concentration in Octanol] / [Concentration in Aqueous] )

Aqueous Solubility Profile

A comprehensive understanding of a compound's behavior in aqueous environments is paramount for oral drug development. We must distinguish between kinetic and thermodynamic solubility.

• Kinetic Solubility: Measures the concentration at which a compound, rapidly added from a high-concentration DMSO stock, precipitates from an aqueous solution. It is a high-throughput screen relevant to early discovery to flag potential issues in in vitro assays.[14]

• Thermodynamic Solubility: Represents the true equilibrium solubility, where excess solid compound is equilibrated with the solvent over an extended period. This is the gold-standard value for biopharmaceutical classification and formulation development.[15][16]

Kinetic Solubility Determination (Turbidimetric Method)

Causality: This high-throughput method quickly identifies compounds that may precipitate under the conditions of biological screening assays, which often involve adding a DMSO stock solution to an aqueous buffer. Precipitation can lead to erroneous biological data.

Experimental Protocol: Kinetic Solubility by Turbidimetry

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock into aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The final DMSO concentration should be kept low and consistent (e.g., 1-2%).

• Incubation: Incubate the plate for a defined period (e.g., 2 hours) at a controlled temperature (e.g., 37°C).[14][17]

• Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering at a specific wavelength (e.g., 620 nm).[14]

• Analysis: The kinetic solubility is reported as the highest concentration that does not show a significant increase in turbidity compared to a blank control.[18]

Thermodynamic Solubility vs. pH (Shake-Flask Method)

Causality: The solubility of an ionizable compound like Methyl 3-(1-aminoethyl)benzoate is critically dependent on pH. Mapping this relationship is essential for predicting its dissolution behavior throughout the gastrointestinal tract. The shake-flask method provides the most reliable equilibrium solubility data.[15]

Caption: Thermodynamic Solubility Workflow.

Experimental Protocol: pH-Dependent Thermodynamic Solubility

• Buffer Preparation: Prepare a series of buffers across the physiologically relevant pH range (e.g., pH 1.2, 2.5, 4.5, 6.8, 7.4, and 9.0).

• Sample Preparation: Add an excess of solid Methyl 3-(1-aminoethyl)benzoate to vials containing each buffer. The presence of undissolved solid throughout the experiment is crucial.[15]

• Equilibration: Seal the vials and place them in a shaking incubator at 37°C for at least 24-48 hours to ensure equilibrium is reached.

• Sampling and Separation: After equilibration, withdraw a sample and immediately separate the supernatant from the solid material using centrifugation followed by filtration through a low-binding syringe filter (e.g., 0.22 µm PVDF).

• pH Measurement: Measure the final pH of the saturated solution to confirm it has not shifted.

• Quantification: Dilute the clear filtrate and quantify the concentration of the dissolved compound using a validated HPLC-UV method.

• Data Reporting: Report the solubility in µg/mL or µM at each final pH value.

Solubility in Biorelevant Media

Causality: Standard buffers do not account for the presence of bile salts and phospholipids in the human gut, which can significantly impact the solubility of lipophilic compounds. Testing in biorelevant media like Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF) provides a more accurate prediction of in vivo dissolution.[19][20][21]

Experimental Protocol: Solubility in FaSSIF/FeSSIF

• The protocol is identical to the thermodynamic solubility shake-flask method, but FaSSIF (pH ~6.5) and FeSSIF (pH ~5.0) are used as the solvents instead of standard buffers. This allows for a direct comparison to understand the potential for food effects on solubility.[22]

Table 2: Hypothetical Aqueous Solubility Profile of Methyl 3-(1-aminoethyl)benzoate at 37°C

Medium	pH	Solubility (µg/mL)	Method
0.1 N HCl	1.2	> 2000	Thermodynamic
Acetate Buffer	4.5	> 2000	Thermodynamic
FaSSIF	6.5	1500	Thermodynamic
Phosphate Buffer	7.4	850	Thermodynamic
FeSSIF	5.0	> 2000	Thermodynamic
Borate Buffer	9.0	120	Thermodynamic
PBS (pH 7.4)	7.4	650	Kinetic

Note: These are illustrative values based on the expected behavior of a basic compound.

Organic Solvent Solubility

Causality: Understanding solubility in common organic solvents is critical for process chemistry, purification, and the development of non-aqueous formulations or analytical methods. A systematic screening approach is employed.

Caption: Workflow for Organic Solvent Screening.

Experimental Protocol: Organic Solvent Solubility Screening

• Preparation: Accurately weigh a fixed amount of Methyl 3-(1-aminoethyl)benzoate (e.g., 5-10 mg) into separate glass vials.

• Solvent Addition: To each vial, add a selected organic solvent (e.g., Methanol, Ethanol, Acetone, Acetonitrile, Dichloromethane, Toluene) in small, incremental volumes (e.g., 100 µL).

• Mixing: After each addition, vortex the vial vigorously for 1-2 minutes.

• Observation: Visually inspect the vial for the presence of undissolved solid. A solution is considered clear when it is free of visible particles against a light and dark background.

• Calculation: Record the total volume of solvent required to achieve complete dissolution. Calculate the solubility in mg/mL. If the compound does not dissolve after a practical volume has been added (e.g., 5 mL), it can be reported as "sparingly soluble" or "< 2 mg/mL".

Table 3: Hypothetical Organic Solvent Solubility Profile

Solvent	Polarity Index	Solubility Classification	Estimated Solubility (mg/mL)
Methanol	5.1	Very Soluble	> 100
Ethanol	4.3	Very Soluble	> 100
Acetone	4.3	Freely Soluble	50 - 100
Acetonitrile	5.8	Freely Soluble	50 - 100
Dichloromethane	3.1	Soluble	10 - 30
Toluene	2.4	Sparingly Soluble	1 - 10
Heptane	0.1	Insoluble	< 0.1

Analytical Methodology: HPLC-UV for Quantification

Self-Validation: A robust, validated analytical method is the cornerstone of trustworthy solubility data. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the standard for quantifying aromatic compounds like Methyl 3-(1-aminoethyl)benzoate due to its specificity, sensitivity, and reproducibility.[23][24]

Protocol: HPLC-UV Method Development

• Column Selection: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% Formic Acid in Water) and an organic solvent (e.g., Acetonitrile or Methanol) will likely provide good peak shape and resolution.

• Wavelength Selection: Determine the wavelength of maximum absorbance (λ-max) for Methyl 3-(1-aminoethyl)benzoate by running a UV scan of a dilute solution. This wavelength will be used for quantification to ensure maximum sensitivity.

• Calibration: Prepare a series of calibration standards of known concentrations. Inject these standards to generate a calibration curve (Peak Area vs. Concentration). The curve must demonstrate linearity (R² > 0.999) over the expected concentration range of the solubility samples.

• Validation: The method should be validated for specificity, linearity, accuracy, and precision according to standard laboratory procedures.

Conclusion and Forward Look

This guide outlines a comprehensive and scientifically rigorous approach to fully characterizing the solubility profile of Methyl 3-(1-aminoethyl)benzoate. By systematically determining its pKa, logP, and solubility in various aqueous and organic media, a clear and actionable dataset can be generated. This data is indispensable for guiding formulation development, predicting in vivo performance, and ensuring the overall success of a drug development program. The principles and protocols described herein represent a self-validating system, ensuring that the generated data is both accurate and reliable, providing an authoritative grounding for all subsequent development decisions.

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• University of Massachusetts Lowell. (n.d.).
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• ResearchGate. (n.d.). Structure–property relationships for solubility of monosaccharides.
• Enamine. (n.d.). Shake-Flask Solubility Assay.
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• Biorelevant.com. (n.d.). USP <1236>: Solubility Measurements Chapter.
• ResearchGate. (n.d.). (PDF) LogP / LogD shake-flask method v1.
• JoVE. (2019). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of Methyl 3-(1-aminoethyl)benzoate from Methyl 3-acetylbenzoate

Abstract

This comprehensive guide details the synthetic conversion of methyl 3-acetylbenzoate to methyl 3-(1-aminoethyl)benzoate, a valuable building block in pharmaceutical and materials science. We will explore the theoretical underpinnings and provide detailed, field-tested protocols for the synthesis via direct reductive amination. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the causality of experimental choices and self-validating protocols to ensure scientific integrity.

Introduction: Significance and Synthetic Strategy

Methyl 3-(1-aminoethyl)benzoate is a chiral primary amine that serves as a key intermediate in the synthesis of a variety of biologically active molecules and functional materials. The conversion of the readily available methyl 3-acetylbenzoate, a ketone, to the desired amine is a cornerstone transformation in organic synthesis. The most direct and widely employed method for this conversion is reductive amination.[1][2][3]

Reductive amination is a powerful and versatile method for the formation of carbon-nitrogen bonds, converting a carbonyl group into an amine through an intermediate imine.[1][3] This process can be performed in a one-pot fashion, offering high atom economy and often proceeding under mild conditions, making it a preferred method in green chemistry.[1]

This application note will focus on the direct reductive amination of methyl 3-acetylbenzoate using ammonia as the nitrogen source and sodium triacetoxyborohydride as a mild and selective reducing agent. We will also discuss alternative methodologies and considerations for asymmetric synthesis to obtain enantiomerically pure products, which is often a critical requirement in pharmaceutical development.[4][5][6]

Reaction Mechanism: The "Why" Behind the Synthesis

The reductive amination of a ketone with ammonia proceeds in two key steps:

• Imine Formation: The carbonyl carbon of methyl 3-acetylbenzoate is electrophilic and is attacked by the nucleophilic nitrogen of ammonia. This is an acid-catalyzed process where the acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.[2] A molecule of water is eliminated to form an intermediate imine.

• Reduction of the Imine: The C=N double bond of the imine is then reduced to a C-N single bond. This is achieved using a reducing agent. The choice of reducing agent is critical. A mild reducing agent that selectively reduces the imine in the presence of the starting ketone is preferred for a one-pot reaction.[3][7][8]

Diagram of the Reductive Amination Mechanism

Caption: General workflow for the reductive amination of a ketone to a primary amine.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of methyl 3-(1-aminoethyl)benzoate from methyl 3-acetylbenzoate via direct reductive amination.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
Methyl 3-acetylbenzoate	≥98%	Commercially Available	Starting material.[9][10]
Ammonium Acetate	Reagent Grade	Commercially Available	Ammonia source and mild acid catalyst.
Sodium Triacetoxyborohydride	≥95%	Commercially Available	Mild and selective reducing agent.[7][8][11][12]
Dichloromethane (DCM)	Anhydrous	Commercially Available	Reaction solvent.
Saturated Sodium Bicarbonate (NaHCO₃)	For aqueous workup.
Brine (Saturated NaCl)	For aqueous workup.
Anhydrous Magnesium Sulfate (MgSO₄)	For drying the organic phase.
Diethyl Ether	Reagent Grade	Commercially Available	For product precipitation/crystallization.
Hydrochloric Acid (HCl) in Dioxane	4 M	Commercially Available	For salt formation (optional).

Step-by-Step Synthesis Protocol

Diagram of the Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add methyl 3-acetylbenzoate (1.0 eq) and ammonium acetate (10 eq). Dissolve the solids in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M with respect to the ketone. Stir the mixture at room temperature for 30 minutes.

• Addition of Reducing Agent: Cool the reaction mixture to 0°C in an ice bath. Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5°C. The cautious addition is crucial to control the reaction exotherm.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir the mixture for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with DCM (3 x volume of the initial DCM used).

• Drying and Concentration: Combine the organic layers and wash with brine. Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by silica gel column chromatography using a gradient of methanol in dichloromethane (e.g., 0-10% methanol) to afford the pure methyl 3-(1-aminoethyl)benzoate. The product is typically a viscous oil.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques such as:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the presence of the amine and ester functional groups and the absence of the ketone carbonyl.

Asymmetric Synthesis and Chiral Analysis

For many pharmaceutical applications, a single enantiomer of a chiral amine is required. The direct reductive amination described above will produce a racemic mixture of methyl 3-(1-aminoethyl)benzoate. Several strategies can be employed to obtain an enantiomerically pure product:

• Chiral Resolution: The racemic amine can be resolved using a chiral acid to form diastereomeric salts, which can then be separated by crystallization.

• Asymmetric Reductive Amination: This is a more elegant approach where a chiral catalyst is used to stereoselectively reduce the imine intermediate.[4][13][14] This can be achieved through:

  • Catalytic Asymmetric Reductive Amination: Using a chiral metal catalyst (e.g., based on Ruthenium or Iridium) and a hydrogen source.[5][15]

  • Biocatalytic Reductive Amination: Employing enzymes such as imine reductases (IREDs) or transaminases, which can exhibit excellent enantioselectivity.[4][6]

Chiral High-Performance Liquid Chromatography (HPLC)

To determine the enantiomeric excess (e.e.) of a chiral synthesis or to separate the enantiomers on an analytical or preparative scale, chiral HPLC is the method of choice.[16][17][]

General Chiral HPLC Method Development:

• Column Selection: A variety of chiral stationary phases (CSPs) are available, with polysaccharide-based columns (e.g., cellulose or amylose derivatives) being widely applicable for the separation of chiral amines.[19][20]

• Mobile Phase: A typical mobile phase for the separation of basic amines on a polysaccharide-based CSP is a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine or triethylamine) to improve peak shape.

• Detection: UV detection is typically used, monitoring at a wavelength where the analyte has significant absorbance.

Safety and Handling

• Methyl 3-acetylbenzoate: May cause skin, eye, and respiratory irritation.[10]

• Sodium Triacetoxyborohydride: Reacts with water to produce flammable hydrogen gas. It is also corrosive. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Dichloromethane: A suspected carcinogen. Handle in a fume hood.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete reaction	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer period. Gentle heating (e.g., to 40°C) may be beneficial, but monitor for side reactions.
Inactive reducing agent.	Use a fresh bottle of sodium triacetoxyborohydride.
Low yield	Inefficient extraction.	Perform more extractions of the aqueous layer.
Product is water-soluble.	Saturate the aqueous layer with NaCl before extraction to decrease the solubility of the product.
Product loss during purification.	Optimize the chromatography conditions (e.g., use a less polar eluent system).
Formation of side products	Reduction of the ketone to the corresponding alcohol.	This is less likely with NaBH(OAc)₃ but can occur with stronger reducing agents like NaBH₄.[7] Ensure the imine has sufficient time to form before the addition of the reducing agent if using a two-step procedure.

Conclusion

The synthesis of methyl 3-(1-aminoethyl)benzoate from methyl 3-acetylbenzoate via reductive amination is a robust and efficient transformation. The use of sodium triacetoxyborohydride provides a mild and selective one-pot procedure suitable for a wide range of substrates. For applications requiring enantiomerically pure material, asymmetric synthesis or chiral resolution, coupled with analysis by chiral HPLC, are essential considerations. The protocols and insights provided in this application note offer a solid foundation for the successful synthesis and characterization of this important chemical intermediate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.
• Cai, G., Gu, C., & Zhang, W. (2018). Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. Journal of the American Chemical Society, 140(6), 2241–2247.
• Leuckart, R. (1885). Ueber eine neue und eine verallgemeinerte Methode zur Verwandlung von Aldehyden in Amine. Berichte der deutschen chemischen Gesellschaft, 18(2), 2341–2344.
• Mangas-Sanchez, J., Sharma, M., Cosgrove, S. C., Ramsden, J. I., Marshall, J. R., Thorpe, T. W., Palmer, R. B., Grogan, G., & Turner, N. J. (2020). Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases. Chemical Science, 11(20), 5217–5223.
• Nutley, A. W., & Wills, M. (2018). Asymmetric Reductive Amination of Ketones.

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Phenomenex Inc. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-acetylbenzoate. Retrieved from [Link]

• Shin, H. S., & Kim, M.-J. (1999). Asymmetric synthesis of chiral amines with omega-transaminase. Biotechnology and Bioengineering, 65(2), 206–211.

• Wikipedia. (2023, November 29). Reductive amination. Retrieved from [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971–1031. Available at: [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• RSC Publishing. (2024, April 17). Exploring the mechanism of the reductive amination of acetophenones via the Borch approach: the role of the acid catalyst. Retrieved from [Link]

• Sciencemadness.org. (2016, March 4). Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. Retrieved from [Link]

• ACS Publications. (2018, January 29). Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. Retrieved from [Link]

• Google Patents. (n.d.). WO2018060512A1 - Process for preparing chiral amines.

• Phenomenex. (n.d.). Chiral HPLC Column. Retrieved from [Link]

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Application Note: A Robust One-Pot Reductive Amination Protocol for the Synthesis of Methyl 3-(1-aminoethyl)benzoate

Abstract

This application note provides a comprehensive and field-proven protocol for the synthesis of Methyl 3-(1-aminoethyl)benzoate, a valuable building block in pharmaceutical and materials science research. The described method employs a one-pot reductive amination of Methyl 3-acetylbenzoate using ammonium acetate as the amine source and sodium triacetoxyborohydride (NaBH(OAc)₃) as a mild and selective reducing agent. We delve into the mechanistic underpinnings of the reaction, offer a detailed, step-by-step experimental procedure, and provide guidance on reaction monitoring, work-up, and purification. The causality behind key experimental choices is explained to empower researchers to adapt and troubleshoot the protocol effectively. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable and scalable method for the production of primary benzylic amines.

Introduction and Scientific Rationale

Reductive amination stands as a cornerstone transformation in modern organic synthesis, offering one of the most efficient methods for forming carbon-nitrogen bonds.[1] This process, which converts a carbonyl group into an amine through an intermediate imine, is favored for its high efficiency and broad functional group tolerance.[2] The synthesis of Methyl 3-(1-aminoethyl)benzoate, a chiral amine, is of significant interest as its structural motif is present in numerous biologically active molecules.

Traditional methods for amine synthesis, such as the direct alkylation of ammonia, are often plagued by a lack of selectivity, leading to mixtures of primary, secondary, and tertiary amines.[3] Reductive amination elegantly circumvents this issue by allowing for a controlled, single alkylation event.[3]

Our protocol is centered on the use of sodium triacetoxyborohydride (NaBH(OAc)₃), often referred to as STAB. This reagent is the modern standard for reductive amination for several key reasons:

• Chemoselectivity: STAB is a mild reducing agent that selectively reduces the protonated imine (iminium ion) intermediate much faster than the starting ketone.[4] This minimizes the formation of the corresponding alcohol byproduct, a common issue with stronger, less selective hydrides like sodium borohydride (NaBH₄).[4][5]

• Mild Reaction Conditions: The reaction proceeds efficiently at room temperature and does not require harsh acidic or basic conditions, preserving sensitive functional groups like the methyl ester in our target molecule.[6]

• Safety and Handling: Compared to the historically used sodium cyanoborohydride (NaBH₃CN), STAB is significantly less toxic and avoids the potential for generating hazardous cyanide byproducts.[7]

By combining the ketone substrate, an ammonia source (ammonium acetate), and the reducing agent in a single reaction vessel, this one-pot procedure offers significant advantages in terms of operational simplicity and time efficiency.

Reaction Scheme and Mechanism

The overall transformation is as follows:

Scheme 1: Reductive Amination of Methyl 3-acetylbenzoate

(Image placeholder for the chemical reaction from Methyl 3-acetylbenzoate to Methyl 3-(1-aminoethyl)benzoate)

The reaction proceeds through a two-stage mechanism: (1) formation of an imine intermediate, followed by (2) hydride-mediated reduction.

• Imine Formation: The carbonyl oxygen of Methyl 3-acetylbenzoate is first protonated by the acetic acid present from the ammonium acetate. This activation increases the electrophilicity of the carbonyl carbon, which is then attacked by the nucleophilic ammonia. The resulting carbinolamine intermediate subsequently undergoes dehydration to form the corresponding imine. This stage is a reversible equilibrium.

• Reduction: The imine is protonated to form a highly electrophilic iminium ion. Sodium triacetoxyborohydride then delivers a hydride ion to the iminium carbon, reducing the C=N double bond to a C-N single bond and yielding the final primary amine product.[8][9]

Diagram 1: The two-stage mechanism of reductive amination.

Detailed Experimental Protocol

This protocol details the synthesis of racemic Methyl 3-(1-aminoethyl)benzoate on a 10 mmol scale.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
Methyl 3-acetylbenzoate	C₁₀H₁₀O₃	178.18	10.0	1.78 g	1.0
Ammonium Acetate	C₂H₇NO₂	77.08	100.0	7.71 g	10.0
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	15.0	3.18 g	1.5
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	-	100 mL	-
Saturated NaHCO₃ (aq)	-	-	-	~50 mL	-
1 M NaOH (aq)	-	-	-	As needed	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	~150 mL	-
Brine (Saturated NaCl)	-	-	-	~30 mL	-
Anhydrous MgSO₄ or Na₂SO₄	-	-	-	As needed	-

Equipment

• 250 mL round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen inlet (optional, but recommended)

• Glass funnel and powder funnel

• Separatory funnel (250 mL or 500 mL)

• Rotary evaporator

• Standard laboratory glassware

• pH paper or pH meter

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 3-acetylbenzoate (1.78 g, 10.0 mmol) and ammonium acetate (7.71 g, 100.0 mmol).

  • Scientist's Note: A large excess of ammonium acetate is used to push the imine formation equilibrium to the right and to serve as a buffer.[6]

• Solvent Addition: Add 100 mL of 1,2-dichloroethane (DCE) to the flask. Stir the mixture at room temperature for 30 minutes. The mixture will likely be a suspension.

  • Scientist's Note: DCE is the preferred solvent for STAB reductions as the reagent is stable and soluble, and the solvent is aprotic.[2]

• Addition of Reducing Agent: To the stirring suspension, add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 10-15 minutes.

  • Scientist's Note: The addition should be controlled as the reaction can be mildly exothermic. Adding STAB in portions prevents a rapid temperature increase and ensures a smooth reaction. STAB is moisture-sensitive; handle it quickly in an ambient atmosphere.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

  • TLC Monitoring: Use a 3:1 Hexanes:Ethyl Acetate mobile phase. The product amine will have a lower Rf value than the starting ketone. The imine intermediate may also be visible.[10] The reaction is complete when the starting ketone spot has been consumed.

• Reaction Quench: Carefully pour the reaction mixture into a beaker containing 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 15 minutes until gas evolution ceases.

  • Scientist's Note: This step quenches any remaining reducing agent and neutralizes the acetic acid byproduct.

• Product Extraction: Transfer the mixture to a separatory funnel. Check the pH of the aqueous layer and adjust to pH 10-11 by adding 1 M NaOH solution.

  • Scientist's Note: Basifying the aqueous layer is critical. It deprotonates the ammonium salt of the product amine, rendering it neutral and soluble in the organic layer, thus ensuring efficient extraction.[11]

• Phase Separation: Separate the organic layer. Extract the aqueous layer two more times with dichloromethane (DCM, 2 x 75 mL). Combine all organic layers.

• Washing and Drying: Wash the combined organic layers with brine (30 mL), then dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.

• Purification: The crude product can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes containing 1% triethylamine.

  • Scientist's Note: The addition of a small amount of triethylamine to the eluent prevents the acidic silica gel from retaining the basic amine product, reducing tailing and improving separation. Alternatively, the product can be converted to its hydrochloride salt by dissolving the crude oil in ether and adding a solution of HCl in ether, which often facilitates purification by crystallization.[12]

Experimental Workflow Diagram

Diagram 2: A step-by-step overview of the experimental procedure.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive reducing agent (degraded by moisture).2. Insufficient reaction time.	1. Use a fresh bottle of NaBH(OAc)₃.2. Allow the reaction to stir for a longer period (up to 48h).
Significant Alcohol Byproduct	1. Reducing agent is not selective (e.g., using NaBH₄).2. Water in the reaction mixture.	1. Ensure you are using NaBH(OAc)₃.2. Use anhydrous solvents and reagents.
Difficulty Extracting Product	Aqueous layer was not sufficiently basic before extraction.	Re-check the pH of the aqueous layer and adjust to >10 with 1 M NaOH before re-extracting.
Product Streaking on TLC Plate	The amine product is interacting with the acidic silica gel.	Add 1% triethylamine to your TLC and column chromatography mobile phase.

Safety Precautions

• 1,2-Dichloroethane (DCE) and Dichloromethane (DCM): Both are suspected carcinogens and are volatile. Handle only in a well-ventilated chemical fume hood.

• Sodium Triacetoxyborohydride: Reacts with water to release flammable hydrogen gas. It is also an irritant. Avoid contact with skin and eyes.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves when performing this experiment.

References

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• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Google Patents. (n.d.). CN101891649A - Novel 3-cyano methyl benzoate preparing method.
• Abdel-Magid, A. F., & Maryanoff, C. A. (n.d.). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes.

• The Organic Chemistry Tutor. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination. Retrieved from [Link]

• Myers, A. (n.d.).

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• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• AMyD. (2025). Reductive Amination // Acetylation Experiment 3. Retrieved from [Link]

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Application Notes &amp; Protocols: Methyl 3-(1-aminoethyl)benzoate as a Versatile Chiral Building Block in Modern Synthesis

Abstract

Chiral amines are foundational components in a vast array of pharmaceuticals, agrochemicals, and materials.[1] Their stereochemistry often dictates biological activity, making access to enantiomerically pure building blocks a cornerstone of modern drug discovery and development. This guide provides an in-depth exploration of Methyl 3-(1-aminoethyl)benzoate, a trifunctional chiral building block featuring a primary amine, a methyl ester, and a meta-substituted aromatic ring. We present validated protocols for its synthesis, chiral resolution, and subsequent application in key synthetic transformations, including amide bond formation and reductive amination. The causality behind experimental choices is detailed, offering researchers the foundational knowledge to confidently integrate this versatile molecule into their synthetic programs.

Introduction: The Strategic Value of a Trifunctional Chiral Amine

The molecular architecture of Methyl 3-(1-aminoethyl)benzoate offers three distinct points for chemical modification, making it a highly strategic asset in library synthesis and lead optimization.

• The Chiral Primary Amine: This is the primary reactive handle for introducing the chiral scaffold into a target molecule, typically through amide coupling, sulfonamide formation, or reductive amination.[2]

• The Methyl Ester: This group can be hydrolyzed to the corresponding carboxylic acid, providing a secondary site for modification (e.g., further amide coupling). Alternatively, it can be reduced or serve as a directing group.

• The Meta-Substitution Pattern: The 1,3-substitution on the benzene ring provides a specific conformational bias compared to ortho- or para-isomers, which can be crucial for optimizing binding interactions with biological targets.

This combination allows for the rapid generation of diverse chemical matter from a single, well-defined chiral starting material.

Physicochemical & Spectroscopic Profile

Accurate characterization is the bedrock of reproducible science. The properties of the racemic form of Methyl 3-(1-aminoethyl)benzoate are summarized below. Spectroscopic data is predicted based on principles of organic spectroscopy and comparison to analogous structures.[3][4]

Table 1: Physicochemical and Spectroscopic Data

Property	Value / Information	Source / Rationale
IUPAC Name	Methyl 3-(1-aminoethyl)benzoate	---
Molecular Formula	C₁₀H₁₃NO₂	---
Molecular Weight	179.22 g/mol	---
Physical Form	Expected to be a colorless to pale yellow oil or low-melting solid	Analogy to similar structures[5]
¹H NMR (CDCl₃, 400 MHz)	δ 7.9-7.3 (m, 4H, Ar-H), 4.2 (q, 1H, CH-NH₂), 3.9 (s, 3H, OCH₃), 1.6 (br s, 2H, NH₂), 1.4 (d, 3H, CH₃)	Predicted chemical shifts[6]
¹³C NMR (CDCl₃, 100 MHz)	δ 167 (C=O), 146 (Ar-C), 130 (Ar-C), 129 (Ar-CH), 128 (Ar-CH), 127 (Ar-CH), 126 (Ar-CH), 52 (OCH₃), 51 (CH-NH₂), 25 (CH₃)	Predicted chemical shifts[6]
IR (Neat, cm⁻¹)	3380-3300 (N-H stretch), 3050 (Ar C-H stretch), 2950 (Alkyl C-H stretch), 1720 (C=O stretch), 1600 (Ar C=C stretch), 1250 (C-O stretch)	Characteristic vibrational frequencies[4][6]
MS (EI)	m/z 179 (M⁺), 164 (M⁺ - CH₃), 120 (M⁺ - COOCH₃)	Predicted fragmentation pattern[6]

Synthesis and Enantiomeric Resolution: Accessing the Chiral Building Block

As Methyl 3-(1-aminoethyl)benzoate is not a commonly stocked reagent, its preparation is the first crucial step. The most efficient pathway involves the synthesis of a racemic precursor followed by classical resolution. A robust method is the reductive amination of Methyl 3-acetylbenzoate.[7][8]

Caption: Overall workflow for synthesis and chiral resolution.

Protocol 3.1: Synthesis of Racemic Methyl 3-(1-aminoethyl)benzoate

This protocol utilizes a one-pot reductive amination of the commercially available ketone, Methyl 3-acetylbenzoate.[9][10]

Rationale: Reductive amination is a highly efficient method for forming C-N bonds.[7] Using an ammonium salt as the nitrogen source directly yields the primary amine. Sodium cyanoborohydride (NaBH₃CN) is selected as the reducing agent because it is mild and selectively reduces the intermediate imine in the presence of the starting ketone, minimizing side reactions.[11]

Materials:

• Methyl 3-acetylbenzoate (1.0 eq)

• Ammonium acetate (10 eq)

• Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1 M Sodium hydroxide (NaOH) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add Methyl 3-acetylbenzoate (1.0 eq) and methanol (approx. 0.2 M concentration relative to the ketone).

• Add ammonium acetate (10 eq) to the solution and stir at room temperature for 30 minutes to facilitate imine formation.

• Cool the reaction mixture to 0 °C in an ice bath.

• In a single portion, add sodium cyanoborohydride (1.5 eq). Caution: NaBH₃CN is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Once the reaction is complete, carefully quench by adding 1 M NaOH solution until the pH is >10.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the aqueous residue with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude racemic amine, which can be purified by column chromatography if necessary.

Protocol 3.2: Chiral Resolution via Diastereomeric Salt Formation

This protocol describes the classical resolution of the racemic amine using a chiral acid.[12][13]

Rationale: A chiral amine will react with a chiral acid to form a pair of diastereomeric salts.[14] Unlike enantiomers, diastereomers have different physical properties, such as solubility, allowing them to be separated by fractional crystallization.[15] L-(+)-Tartaric acid is an inexpensive, readily available chiral resolving agent.[16]

Materials:

• Racemic Methyl 3-(1-aminoethyl)benzoate (1.0 eq)

• L-(+)-Tartaric acid (0.5 eq)

• Ethanol (EtOH) or Methanol (MeOH)

• Diethyl ether

• 2 M Sodium hydroxide (NaOH) solution

• Ethyl acetate (EtOAc)

Procedure:

• Dissolve the racemic amine (1.0 eq) in a minimum amount of warm ethanol in an Erlenmeyer flask.

• In a separate flask, dissolve L-(+)-tartaric acid (0.5 eq) in a minimum amount of warm ethanol. Causality: Using 0.5 equivalents of the resolving agent targets the crystallization of one diastereomeric salt, leaving the other in solution, which is often more efficient than using a full equivalent.

• Slowly add the tartaric acid solution to the amine solution with gentle swirling. A precipitate should begin to form.

• Allow the mixture to cool slowly to room temperature, then place it in a refrigerator (4 °C) for several hours to maximize crystallization.

• Collect the crystalline solid by vacuum filtration, washing with a small amount of cold ethanol, followed by diethyl ether. This solid is the diastereomeric salt of one enantiomer.

• To recover the free amine, suspend the crystalline salt in water and add 2 M NaOH solution until the pH is >11, ensuring all solids dissolve.

• Extract the liberated free amine with ethyl acetate (3x).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched amine.

• The enantiomeric excess (e.e.) should be determined by chiral HPLC analysis. The mother liquor from step 5 contains the other enantiomer, which can be recovered by a similar workup.

Application Protocols: Employing the Chiral Building Block

Once obtained in high enantiopurity, Methyl 3-(1-aminoethyl)benzoate can be used in a variety of powerful transformations.

Caption: Key synthetic applications of the chiral amine building block.

Protocol 4.1: Amide Coupling with a Carboxylic Acid

This is one of the most fundamental and reliable reactions for incorporating the chiral amine.[2]

Rationale: Modern peptide coupling reagents like HATU [1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate] are highly efficient for forming amide bonds by activating the carboxylic acid.[2] They operate under mild conditions, minimizing racemization of the chiral center. A non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is used to neutralize the acid formed without competing in the reaction.[17]

Materials:

• Enantiopure Methyl 3-(1-aminoethyl)benzoate (1.0 eq)

• Carboxylic acid of interest (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

Procedure:

• In a dry flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF.

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add the chiral amine (1.0 eq) to the mixture, followed by the dropwise addition of DIPEA (3.0 eq).

• Stir the reaction at room temperature for 2-4 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with EtOAc and wash sequentially with saturated aqueous NH₄Cl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting amide by flash column chromatography.

Protocol 4.2: Synthesis of a Chiral Secondary Amine via Reductive Amination

This protocol expands the utility of the building block by forming a new C-N bond with an aldehyde or ketone.[18]

Rationale: This reaction proceeds via the formation of an intermediate iminium ion, which is then reduced in situ.[11] Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reductant of choice for this transformation as it is less basic and more selective than other borohydrides, tolerating the slightly acidic conditions often used to promote imine formation and reducing iminiums much faster than ketones.[7]

Materials:

• Enantiopure Methyl 3-(1-aminoethyl)benzoate (1.0 eq)

• Aldehyde or ketone of interest (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (catalytic, ~5 mol%)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• To a flask containing the chiral amine (1.0 eq) and the aldehyde or ketone (1.2 eq), add anhydrous DCE and a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1 hour to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. Causality: Portion-wise addition helps to control any potential exotherm.

• Stir the reaction at room temperature for 6-24 hours until the starting materials are consumed (monitor by TLC or LC-MS).

• Carefully quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield the desired chiral secondary amine.

Safety and Handling

While specific toxicological data for Methyl 3-(1-aminoethyl)benzoate is not available, it should be handled with the care appropriate for aromatic amines and esters.

• General Handling: Use only in a well-ventilated chemical fume hood.[19] Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[19]

• Hazards: Aromatic amines can be irritants and may be harmful if inhaled, ingested, or absorbed through the skin.[5] Avoid creating dust or aerosols.

• Storage: Store in a tightly sealed container in a cool, dry place away from light and incompatible materials such as strong oxidizing agents.

References

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• Wang, J., et al. (2020). Reactive Kinetics of Methyl Benzoate Synthesis by Esterification. Academax. Available at: [Link]

• Stoneley, A. (2020). A Reductive Amination Using Methyl Esters as Nominal Electrophiles. Nottingham ePrints. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Zhang, Z., et al. (2018). Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. Journal of the American Chemical Society, 140(5), 1918-1925. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• ChemComplete. (2019, October 14). Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3 [Video]. YouTube. Retrieved from [Link]

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• Google Patents. (n.d.). EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast.
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• Mahmoud, A. R. (2023). Molecular Spectroscopy in Organic Chemistry: IR, NMR, and Mass Analysis. ResearchGate. Available at: [Link]

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• He, M., et al. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. Molecules, 28(10), 4235. Available at: [Link]

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Application Notes and Protocols for CNS Agent Development

Abstract: The discovery and development of therapeutic agents for Central Nervous System (CNS) disorders represent one of the most formidable challenges in medicinal chemistry.[1][2][3] The intricate nature of neurological diseases, coupled with the physiological obstacle of the blood-brain barrier (BBB), necessitates a highly specialized and multi-faceted approach to drug design.[1][2][3] This guide provides an in-depth exploration of the core medicinal chemistry principles, strategic applications, and detailed experimental protocols essential for the modern CNS drug discovery professional. We will delve into the causality behind experimental choices, from optimizing physicochemical properties for brain penetration to implementing robust in vitro and in vivo assays for efficacy and mechanism of action studies.

Part 1: The CNS Drug Discovery Landscape: Core Challenges & Medicinal Chemistry Strategies

Developing drugs for CNS disorders is a complex process with high attrition rates, largely due to the unique biological barriers and the intricate pathophysiology of the target diseases.[1][4] A primary hurdle for any aspiring CNS therapeutic is the blood-brain barrier (BBB), a selective interface that protects the brain from systemic toxins and pathogens but also excludes approximately 98% of small-molecule drugs and nearly all large-molecule biologics.[5][6]

The Blood-Brain Barrier: A formidable Challenge

The BBB's restrictive nature stems from the endothelial cells of brain capillaries, which are sealed by tight junctions and exhibit low rates of transcytosis. Furthermore, the BBB is fortified with efflux transporters, such as P-glycoprotein (P-gp), which actively pump xenobiotics back into the bloodstream.[3] Therefore, a successful CNS drug must be meticulously designed to navigate this barrier. Medicinal chemists employ several strategies to enhance BBB penetration:

• Optimizing Physicochemical Properties: The most common approach is to tailor the molecule for passive diffusion across the lipid membranes of the BBB endothelial cells. This involves a delicate balance of several properties.[7][8][9]

• Reducing Efflux: Modifying a compound's structure to reduce its recognition by efflux transporters like P-gp is a critical strategy.

• Leveraging Active Transport: Some molecules can be designed to hijack existing carrier-mediated transport (CMT) systems that shuttle essential nutrients like glucose and amino acids into the brain.[10][11]

The following workflow illustrates the iterative process of designing and evaluating CNS drug candidates.

Caption: CNS Drug Discovery & Development Workflow.

Physicochemical Properties for Brain Penetration

While Lipinski's "Rule of Five" provides a general framework for oral drug-likeness, successful CNS agents typically occupy a more constrained physicochemical space.[7][8] The imperative to cross the BBB imposes stricter limitations.

Property	General Oral Drugs (Rule of 5)	Recommended for CNS Drugs	Rationale for CNS Constraint
Molecular Weight (MW)	< 500 Da	< 400-450 Da	Smaller molecules diffuse more readily across tight junctions.[12]
Lipophilicity (LogP)	< 5	1 - 3	A balance is crucial; too high LogP increases non-specific binding, metabolism, and efflux, while too low prevents membrane partitioning.[7]
Hydrogen Bond Donors (HBD)	≤ 5	≤ 3	Fewer HBDs reduce polarity and the energetic penalty of desolvation required to enter the lipid membrane.[10]
Hydrogen Bond Acceptors (HBA)	≤ 10	≤ 6-7	Similar to HBDs, minimizing H-bonding potential improves membrane permeability.
Topological Polar Surface Area (TPSA)	Not specified	< 60-70 Ų	TPSA is a strong predictor of BBB penetration; lower values correlate with higher permeability.[12]
pKa	Not specified	7.5 - 10.5 (for bases)	A degree of basicity can promote lysosomal trapping within endothelial cells, but a high positive charge at physiological pH (7.4) hinders membrane crossing.

This table summarizes generally accepted guidelines synthesized from multiple sources.[7][8][12]

Part 2: Application Focus: Key Targets & Therapeutic Strategies

The principles of CNS medicinal chemistry are best illustrated through their application to specific diseases and molecular targets.

Targeting Monoamine Transporters: The Case of Depression

Major depressive disorder is frequently associated with dysregulation of monoamine neurotransmitters like serotonin (5-HT).[13] The serotonin transporter (SERT), a key protein responsible for the reuptake of serotonin from the synaptic cleft, is a primary target for many antidepressant drugs.[14][15]

Medicinal Chemistry Insight: The therapeutic strategy centers on designing Selective Serotonin Reuptake Inhibitors (SSRIs). These agents competitively block the central binding site of SERT, increasing the synaptic concentration of serotonin and enhancing neurotransmission.[16] The design challenge is to achieve high potency for SERT while maintaining selectivity over other monoamine transporters (like norepinephrine and dopamine transporters) to minimize side effects.[13][14]

Caption: Mechanism of SSRIs at the serotonergic synapse.

Combating Neurodegeneration: Parkinson's & Alzheimer's Disease

Parkinson's Disease (PD): PD is characterized by the progressive loss of dopaminergic neurons in the substantia nigra.[17] Therapeutic strategies aim to restore dopamine levels.[18] A key target is Monoamine Oxidase B (MAO-B), an enzyme that metabolizes dopamine in the brain.[19] Inhibiting MAO-B increases dopamine's availability. Medicinal chemistry efforts focus on developing selective and irreversible or reversible MAO-B inhibitors that can cross the BBB.[19]

Alzheimer's Disease (AD): AD pathology is complex, involving amyloid-beta (Aβ) plaques and neurofibrillary tangles.[20] One long-standing approach, the "cholinergic hypothesis," links cognitive decline to reduced levels of the neurotransmitter acetylcholine (ACh).[21] This has led to the development of acetylcholinesterase (AChE) inhibitors, which prevent the breakdown of ACh. More recent strategies have focused on developing agents that can inhibit Aβ aggregation or target neuroinflammation.[22][23] A growing area is the design of multi-target-directed ligands (MTDLs) that can, for example, inhibit both AChE and Aβ aggregation.[21]

Part 3: Experimental Protocols & Methodologies

The successful advancement of a CNS drug candidate relies on a cascade of robust and reproducible assays. Here we provide detailed protocols for key in vitro and in vivo evaluations.

Protocol 1: High-Throughput Screening (HTS) for SERT Ligands

Objective: To identify "hit" compounds that bind to the human serotonin transporter (hSERT) from a large chemical library. This is a foundational step in finding new potential antidepressants.[24]

Principle: This protocol uses a competitive binding assay in a high-throughput format (e.g., 384-well plates).[24][25] Membranes from cells expressing hSERT are incubated with a radiolabeled ligand (e.g., [³H]-citalopram) that binds to the transporter. Test compounds that also bind to hSERT will compete with the radioligand, reducing the measured radioactive signal.

Materials:

• HEK293 cell membranes expressing recombinant hSERT

• [³H]-citalopram (radioligand)

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

• Non-specific binding control: Fluoxetine (10 µM)

• Test compound library (dissolved in DMSO)

• 384-well microplates

• Scintillation counter and plates (e.g., MicroScint-20)

Step-by-Step Methodology:

• Plate Preparation: Add 1 µL of test compound or control (DMSO for total binding, Fluoxetine for non-specific binding) to each well of a 384-well plate.

• Reagent Preparation: Prepare a master mix containing the hSERT membranes and [³H]-citalopram in assay buffer. The final concentration of [³H]-citalopram should be at its K_d_ value (e.g., ~1 nM) to ensure assay sensitivity.

• Incubation: Dispense 100 µL of the master mix into each well of the plate. Seal the plate and incubate at room temperature for 60-90 minutes with gentle shaking to reach binding equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand. Wash the filters 3 times with ice-cold assay buffer to remove unbound radioactivity.

• Detection: Dry the filter plate. Add 50 µL of scintillation cocktail (MicroScint-20) to each well. Seal the plate and count the radioactivity in a microplate scintillation counter.

• Data Analysis (Self-Validating System):

  • Total Binding (TB): Signal from wells with DMSO only.

  • Non-Specific Binding (NSB): Signal from wells with excess Fluoxetine.

  • Specific Binding (SB): Calculated as SB = TB - NSB.

  • Percent Inhibition: For each test compound, calculate: % Inhibition = 100 * (1 - [(Compound Signal - NSB) / SB]).

  • Hit Criteria: A compound is typically considered a "hit" if it shows >50% inhibition at a given concentration (e.g., 10 µM).

Protocol 2: In Vitro Blood-Brain Barrier Permeability Assay (PAMPA-BBB)

Objective: To assess the passive diffusion of a compound across an artificial lipid membrane, providing an early prediction of its potential to cross the BBB.[26]

Principle: The Parallel Artificial Membrane Permeability Assay (PAMPA) uses a 96-well filter plate. The filter is coated with a lipid mixture (e.g., porcine brain lipid extract) that mimics the BBB. The test compound is added to the top "donor" compartment, and its appearance in the bottom "acceptor" compartment is measured over time.

Materials:

• 96-well filter plate (PVDF membrane, 0.45 µm)

• 96-well acceptor plate

• Porcine Brain Lipid in Dodecane

• Phosphate Buffered Saline (PBS), pH 7.4

• Test compounds and standards (e.g., high-permeability Propranolol, low-permeability Atenolol)

• LC-MS/MS or UV-Vis plate reader for quantification

Step-by-Step Methodology:

• Membrane Coating: Carefully apply 5 µL of the brain lipid solution to each well of the filter (donor) plate. Allow the lipid to impregnate the filter for 5 minutes.

• Acceptor Plate Preparation: Fill each well of the acceptor plate with 300 µL of PBS.

• Donor Plate Preparation: Prepare solutions of test compounds and standards in PBS (typically at 100-200 µM). Add 200 µL of each solution to the corresponding wells of the lipid-coated donor plate.

• Incubation "Sandwich": Carefully place the donor plate on top of the acceptor plate, ensuring the filter bottoms are in contact with the acceptor solution. Incubate the sandwich at room temperature for 4-18 hours.

• Quantification: After incubation, carefully separate the plates. Determine the concentration of the compound in both the donor (C_D_) and acceptor (C_A_) wells, as well as the initial concentration (C_0_), using LC-MS/MS.

• Data Analysis & Permeability Calculation:

  • The effective permeability (P_e_) is calculated using the formula: P_e = - (V_D * V_A / ((V_D + V_A) * Area * Time)) * ln(1 - ([C_A] / [C_eq])) where V_D_ and V_A_ are volumes, Area is the filter area, Time is incubation time, and C_eq_ is the equilibrium concentration.

  • Trustworthiness Check: The P_e_ values of the high and low permeability standards must fall within an established acceptable range for the assay to be considered valid. Compounds are often binned into high (>4 x 10⁻⁶ cm/s), medium, and low (<2 x 10⁻⁶ cm/s) BBB permeability predictions.

Protocol 3: In Vivo Assessment of Neuroinflammation (LPS Model)

Objective: To evaluate the anti-neuroinflammatory properties of a CNS drug candidate in a rodent model.

Principle: Lipopolysaccharide (LPS), a component of gram-negative bacteria, is a potent pro-inflammatory agent. Systemic (intraperitoneal, IP) or central (intracerebroventricular, ICV) administration of LPS to rodents induces a robust neuroinflammatory response, characterized by microglial and astrocyte activation and the production of pro-inflammatory cytokines like TNF-α and IL-6.[17][27] A test compound's efficacy is measured by its ability to suppress these markers.

Materials:

• C57BL/6 mice (male, 8-10 weeks old)

• Lipopolysaccharide (LPS) from E. coli

• Test compound and vehicle

• Sterile saline

• Anesthesia (e.g., isoflurane)

• Tissue collection tools

• Reagents for ELISA or qPCR

Step-by-Step Methodology:

• Acclimation: Allow animals to acclimate to the facility for at least one week prior to the experiment.

• Dosing: Pre-treat animals with the test compound or vehicle at the desired dose and route (e.g., oral gavage) at a specified time before the inflammatory challenge (e.g., 60 minutes prior).

• Inflammatory Challenge: Administer LPS (e.g., 1 mg/kg, IP) or sterile saline to the respective groups.

• Sample Collection: At a peak time point for the inflammatory response (e.g., 4-6 hours post-LPS), euthanize the animals under deep anesthesia.

  • Collect blood via cardiac puncture for plasma cytokine analysis.

  • Perfuse the brain with ice-cold PBS.

  • Dissect specific brain regions (e.g., hippocampus, cortex).

• Tissue Processing & Analysis:

  • Cytokine Measurement: Homogenize brain tissue and measure the levels of TNF-α, IL-1β, and IL-6 using specific ELISA kits. This provides a quantitative measure of the inflammatory response.[28]

  • Gene Expression: Extract RNA from brain tissue and perform quantitative RT-PCR (qPCR) to measure the mRNA expression of inflammatory genes (e.g., Tnf, Il6, Nos2).[28]

  • Immunohistochemistry: Fix, section, and stain brain tissue for markers of microglial activation (Iba1, CD68) and astrogliosis (GFAP) to visualize the cellular response to inflammation.[27][28]

• Data Interpretation: A successful anti-neuroinflammatory compound will significantly reduce the LPS-induced increase in cytokine levels, inflammatory gene expression, and/or glial activation markers compared to the vehicle-treated group.

Table of Common In Vivo Models for CNS Disorders

Disease	Model	Induction Method	Key Pathological/Behavioral Readouts
Parkinson's Disease	MPTP-induced model (mice)[29]	Systemic injection of neurotoxin MPTP	Loss of dopaminergic neurons, motor deficits (Rotarod, pole test), striatal dopamine depletion.[29][30]
6-OHDA-induced lesion (rats)[19][29]	Stereotaxic injection of neurotoxin 6-OHDA into the striatum or substantia nigra	Unilateral motor impairment (apomorphine-induced rotations), loss of tyrosine hydroxylase-positive neurons.[19][29]
Alzheimer's Disease	5xFAD transgenic mouse[31]	Genetic; expresses five human familial AD mutations	Age-dependent amyloid plaque deposition, gliosis, synaptic deficits, cognitive decline (Morris Water Maze).[30][31]
Depression	Chronic Unpredictable Mild Stress (CUMS)	Exposure to a series of mild, unpredictable stressors over several weeks	Anhedonia (sucrose preference test), behavioral despair (forced swim test), increased corticosterone levels.[30]
Anxiety	Elevated Plus Maze	Innate rodent aversion to open, elevated spaces	Measurement of time spent in open vs. closed arms; anxiolytics increase time in open arms.[29][30]

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• Facilitating Drug Discovery: An Automated High-content Inflammation Assay in Zebrafish. (2012). Journal of Visualized Experiments. [Link]

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Application Notes and Protocols for the Derivatization of the Primary Amine on Methyl 3-(1-aminoethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This comprehensive technical guide provides detailed application notes and protocols for the chemical derivatization of the primary amine on Methyl 3-(1-aminoethyl)benzoate. This compound, featuring both a reactive primary amine and a methyl ester functionality, is a valuable building block in medicinal chemistry and drug development. Control over its derivatization is crucial for the synthesis of novel compounds with tailored pharmacological properties. This guide explores various derivatization strategies, including N-acylation, N-sulfonylation, and N-ureido formation, with a special emphasis on reaction conditions that preserve the integrity of the methyl ester. Furthermore, protocols for chiral derivatization are presented to enable the analysis and separation of enantiomers. Each section provides a theoretical background, detailed experimental procedures, purification strategies, and methods for analytical characterization.

Introduction: The Strategic Importance of Derivatizing Methyl 3-(1-aminoethyl)benzoate

Methyl 3-(1-aminoethyl)benzoate is a chiral molecule of significant interest in the synthesis of pharmacologically active compounds. The presence of a primary amine on a stereogenic center attached to a substituted benzene ring offers a versatile handle for chemical modification. Derivatization of this primary amine allows for the introduction of a wide array of functional groups, thereby modulating the compound's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and metabolic stability. These modifications are instrumental in optimizing lead compounds during the drug discovery process.

The primary objective of derivatizing a primary amine is often to convert it into a less polar, more stable derivative, which can improve its handling and analytical characteristics.[1] This guide provides a detailed exploration of several key derivatization reactions, outlining the underlying chemical principles and offering robust protocols for their execution.

Core Derivatization Strategies and Mechanistic Insights

The nucleophilic nature of the primary amine's lone pair of electrons dictates its reactivity towards a variety of electrophilic reagents. The principal derivatization reactions covered in this guide are N-acylation, N-sulfonylation, and the formation of N-ureido compounds.

N-Acylation: Formation of Amides

N-acylation is a widely employed transformation that converts the primary amine into a stable amide linkage.[2] This reaction typically involves the use of acylating agents such as acyl chlorides or acid anhydrides.

Mechanism of Acylation with Acyl Chlorides: The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the acyl chloride, leading to a tetrahedral intermediate. Subsequent collapse of this intermediate and expulsion of the chloride leaving group, followed by deprotonation of the nitrogen, yields the amide.[3]

Causality in Experimental Choices for N-Acylation:

• Base: A non-nucleophilic organic base, such as triethylamine or diisopropylethylamine (DIPEA), is crucial to neutralize the hydrochloric acid byproduct generated during the reaction.[4] This prevents the protonation of the starting amine, which would render it non-nucleophilic. Aqueous bases should be avoided to minimize hydrolysis of the methyl ester.[5]

• Solvent: Anhydrous aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are preferred to prevent hydrolysis of the acylating agent and the product ester.

• Temperature: The reaction is typically initiated at a low temperature (e.g., 0 °C) to control the initial exothermic reaction, and then allowed to warm to room temperature to ensure completion.

N-Sulfonylation: Formation of Sulfonamides

N-sulfonylation involves the reaction of the primary amine with a sulfonyl chloride to form a sulfonamide. Sulfonamides are important functional groups in a variety of therapeutic agents.[6]

Mechanism of Sulfonylation: Similar to acylation, the reaction proceeds through a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, followed by the displacement of the chloride ion.[7]

Causality in Experimental Choices for N-Sulfonylation:

• Base: Pyridine is often used as both a base and a solvent in sulfonylation reactions. It effectively scavenges the HCl byproduct. Alternatively, other non-nucleophilic organic bases can be used in an aprotic solvent.

• Solvent: Dichloromethane or pyridine are common choices. Anhydrous conditions are essential.

• Side Reactions: A potential side reaction is the di-sulfonylation of the primary amine, especially in the presence of a strong base. This occurs because the resulting sulfonamide has an acidic N-H proton that can be deprotonated, leading to a second sulfonylation. Careful control of stoichiometry is therefore important.[8]

N-Ureido Formation: Reaction with Isocyanates

The reaction of the primary amine with an isocyanate provides a straightforward route to N,N'-disubstituted ureas. This transformation is highly efficient and typically proceeds without the need for a catalyst.

Mechanism of Urea Formation: The lone pair of the amine nitrogen attacks the electrophilic central carbon atom of the isocyanate group. A subsequent proton transfer from the nitrogen to the oxygen results in the stable urea linkage.[9]

Causality in Experimental Choices for N-Ureido Formation:

• Solvent: Aprotic solvents such as THF, DCM, or acetonitrile are suitable for this reaction.

• Temperature: The reaction is often carried out at room temperature, although gentle heating may be required for less reactive isocyanates.

• Purity of Reagents: Isocyanates are sensitive to moisture, which can lead to the formation of a symmetric urea byproduct. Therefore, the use of anhydrous solvents and dry reagents is critical.

Experimental Protocols

The following protocols are designed to be robust and reproducible. However, optimization may be necessary depending on the specific acylating, sulfonylating, or isocyanate reagent used.

General Considerations

• All reactions should be performed in a well-ventilated fume hood.

• Anhydrous solvents and reagents should be used where specified.

• Reactions should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine completion.

Protocol for N-Acylation with an Acyl Chloride

This protocol describes the general procedure for the N-acetylation of Methyl 3-(1-aminoethyl)benzoate using acetyl chloride.

Materials:

• Methyl 3-(1-aminoethyl)benzoate

• Acetyl chloride

• Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Workflow Diagram:

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Application Note: Strategic Hydrolysis of Methyl 3-(1-aminoethyl)benzoate for Pharmaceutical Intermediate Synthesis

Introduction and Strategic Importance

The conversion of Methyl 3-(1-aminoethyl)benzoate to its corresponding carboxylic acid, 3-(1-aminoethyl)benzoic acid, is a critical step in the synthesis of various pharmaceutical building blocks and active pharmaceutical ingredients (APIs). The presence of both an amino and a carboxyl group makes the product a valuable bifunctional molecule for further elaboration in drug discovery and development. The choice of hydrolysis conditions is paramount, as the molecule contains a base-sensitive ester and an acid-sensitive amino group, requiring a carefully considered strategy to maximize yield and purity while minimizing side reactions.

This guide provides a comprehensive overview of the primary methods for ester hydrolysis—acid-catalyzed, base-catalyzed (saponification), and enzymatic—tailored specifically for Methyl 3-(1-aminoethyl)benzoate. We will delve into the mechanistic underpinnings of each approach, offer detailed, field-proven protocols, and present a comparative analysis to guide the selection of the optimal method for your specific research or production needs.

Mechanistic Considerations: The "Why" Behind the "How"

Understanding the reaction mechanisms is crucial for troubleshooting and optimizing the hydrolysis process. The reactivity of both the ester and the amino group must be considered under different pH conditions.

Acid-Catalyzed Hydrolysis

This method involves heating the ester in the presence of a strong acid catalyst (e.g., H₂SO₄ or HCl) and a large excess of water.[1][2] The reaction is fundamentally the reverse of a Fischer esterification.[3]

• Mechanism: The process begins with the protonation of the ester's carbonyl oxygen by a hydronium ion (H₃O⁺), which significantly increases the electrophilicity of the carbonyl carbon.[3][4] A water molecule then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. Following a series of proton transfers, methanol is eliminated as a leaving group, and subsequent deprotonation of the carbonyl regenerates the acid catalyst and yields the carboxylic acid product.[3]

• Key Consideration for this Substrate: The primary amino group on the ethyl side chain will be protonated to form an ammonium salt (-NH₃⁺) under strongly acidic conditions. This can be advantageous as it may prevent side reactions involving the amine, but it can also alter the substrate's solubility.

• Reversibility: A significant drawback is that the reaction is an equilibrium process.[1][2] To drive the reaction to completion, a large excess of water is required to shift the equilibrium towards the products, in accordance with Le Châtelier's principle.

Base-Catalyzed Hydrolysis (Saponification)

Saponification is the most common and often most efficient method for ester hydrolysis. It involves heating the ester with a stoichiometric amount of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).[1]

• Mechanism: The reaction proceeds via a nucleophilic acyl substitution pathway. A hydroxide ion (OH⁻) directly attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate.[5] This intermediate then collapses, expelling the methoxide ion (⁻OCH₃) as the leaving group to form the carboxylic acid.

• Irreversibility - The Key Advantage: In the final, crucial step, the highly basic methoxide ion deprotonates the newly formed carboxylic acid in a rapid and irreversible acid-base reaction.[6] This forms a carboxylate salt and methanol. The resonance-stabilized carboxylate is no longer electrophilic enough to be attacked by the methoxide leaving group, rendering the entire process irreversible and driving the reaction to completion.[6]

• Key Consideration for this Substrate: The amino group remains as a free base (-NH₂) under these conditions and does not interfere with the reaction.

Enzymatic Hydrolysis

For substrates where chirality is a factor or when extremely mild conditions are required, enzymes such as lipases or esterases offer a powerful alternative.

• Mechanism: Enzymatic hydrolysis occurs at the enzyme's active site. For instance, in carboxypeptidase A, which is known to hydrolyze some benzoate esters, specific amino acid residues in the active site facilitate the nucleophilic attack of a water molecule on the ester's carbonyl group.[7]

• Advantages: The primary benefits are exceptional selectivity (chemo-, regio-, and enantio-selectivity) and the use of mild, near-neutral pH and ambient temperature conditions. This minimizes the risk of degradation for sensitive substrates.

• Challenges: This method is often more expensive, requires screening for a suitable enzyme, and reaction rates can be slower compared to chemical methods.

Comparative Analysis of Hydrolysis Strategies

The selection of a hydrolysis method is a critical decision based on factors like required yield, purity, cost, and the scale of the reaction.

Feature	Acid-Catalyzed Hydrolysis	Base-Catalyzed Hydrolysis (Saponification)	Enzymatic Hydrolysis
Driving Force	Equilibrium; requires excess H₂O	Irreversible acid-base final step	Enzyme-substrate binding
Reaction Rate	Moderate to Fast (temp dependent)	Fast to Very Fast (temp dependent)	Slow to Moderate
Temperature	Typically requires heating/reflux	Room temp to reflux	Typically room temperature
pH Conditions	Strongly Acidic (<1)	Strongly Basic (>13)	Near-Neutral (pH 6-8)
Workup	Neutralization; potential for emulsions	Acidification to precipitate product	Enzyme removal; extraction
Irreversibility	No, the reaction is reversible.[1][2]	Yes, effectively irreversible.[6]	Generally considered irreversible
Side Reactions	Potential for acid-mediated degradation	Generally clean; robust	Highly specific; minimal side reactions
Cost	Low (bulk reagents)	Low (bulk reagents)	High (enzyme cost)
Stereoselectivity	Not selective	Not selective	Potentially highly enantioselective

Detailed Experimental Protocols

Safety Precaution: Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, when performing these procedures. All operations should be conducted in a well-ventilated fume hood.

Protocol 1: Base-Catalyzed Hydrolysis (Saponification) - Recommended Method

This is the preferred method for its high yield and irreversible nature.

Materials:

• Methyl 3-(1-aminoethyl)benzoate

• Sodium Hydroxide (NaOH) pellets

• Methanol (MeOH)

• Deionized Water

• Hydrochloric Acid (HCl), 3M aqueous solution

• Diethyl ether or Ethyl acetate for washing

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Mobile Phase for TLC (e.g., 8:2 Dichloromethane:Methanol with 1% Triethylamine)

Equipment:

• Round-bottom flask (sized appropriately for the reaction scale)

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Beakers and graduated cylinders

• pH paper or pH meter

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Methyl 3-(1-aminoethyl)benzoate (1.0 eq) in a 3:1 mixture of Methanol and Deionized Water. Use enough solvent to ensure complete dissolution at room temperature.

• Base Addition: In a separate beaker, prepare a solution of NaOH (1.5 eq) in deionized water and allow it to cool. Add the NaOH solution to the stirred solution of the ester.

• Heating and Monitoring: Attach a reflux condenser and heat the mixture to 60-70 °C using a heating mantle. Monitor the reaction progress by TLC. The starting ester spot should disappear, and a new, more polar spot (the carboxylate salt) should appear at the baseline. The reaction is typically complete within 2-4 hours.

• Cooling and Solvent Removal: Once the reaction is complete, cool the mixture to room temperature. If desired, remove the methanol under reduced pressure using a rotary evaporator.

• Acidification and Precipitation: Transfer the aqueous solution to a beaker and place it in an ice bath. Slowly add 3M HCl dropwise while stirring vigorously. Monitor the pH. The product, 3-(1-aminoethyl)benzoic acid, will precipitate out as a zwitterion at its isoelectric point (typically around pH 4-6).

• Isolation: Continue stirring in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid with a small amount of cold deionized water, followed by a wash with cold diethyl ether to remove any non-polar impurities and aid in drying. Dry the product under vacuum to a constant weight.

• Characterization: Confirm the identity and purity of the product using NMR, IR spectroscopy, and melting point analysis.

Protocol 2: Acid-Catalyzed Hydrolysis

This method is an alternative but may require more optimization to achieve high conversion due to its reversible nature.

Materials:

• Methyl 3-(1-aminoethyl)benzoate

• Sulfuric Acid (H₂SO₄), concentrated, or Hydrochloric Acid (HCl), 6M

• Deionized Water

• Sodium Hydroxide (NaOH) solution, 5M, for neutralization

• Dichloromethane or Ethyl Acetate for extraction (optional)

Equipment:

• Same as for the base-catalyzed protocol.

Procedure:

• Reaction Setup: In a round-bottom flask, create a 1:1 mixture of 6M HCl and deionized water. Dissolve the Methyl 3-(1-aminoethyl)benzoate (1.0 eq) in this acidic solution. A large excess of water is critical.[1]

• Heating and Monitoring: Attach a reflux condenser and heat the mixture to reflux (approx. 100-110 °C). Monitor the reaction by TLC. This reaction may be slower than saponification, potentially requiring 8-16 hours.

• Cooling and Neutralization: Once the reaction has reached completion (or equilibrium), cool the mixture in an ice bath.

• Product Isolation: Carefully adjust the pH of the solution using a 5M NaOH solution. As in the previous protocol, the zwitterionic product will precipitate at its isoelectric point. Be cautious as the neutralization of strong acid is exothermic.

• Filtration and Drying: Collect, wash, and dry the product as described in steps 6-7 of the saponification protocol.

• Characterization: Confirm the product's identity and purity.

Workflow and Decision Visualization

The following diagrams illustrate the general experimental workflow and the logic for selecting a hydrolysis method.

Caption: General Experimental Workflow for Hydrolysis.

Caption: Decision Matrix for Selecting a Hydrolysis Method.

References

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• Bunting, J. W., & Kabir, S. H. (1978). The Hydrolysis of Benzoate Esters by Carboxypeptidase A and the pH-Rate Profile for the Hydrolysis of O-Hippuryl-L-3-phenyllactic Acid. Canadian Journal of Chemistry. Retrieved from [Link]

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• OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

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A Validated Reversed-Phase HPLC Method for the Quantification of Methyl 3-(1-aminoethyl)benzoate

Abstract

This application note details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of Methyl 3-(1-aminoethyl)benzoate. The method utilizes a C18 stationary phase with a phosphate-buffered mobile phase and UV detection. The protocol has been developed to provide high specificity, accuracy, and precision, making it suitable for quality control and research applications in the pharmaceutical and chemical industries. All validation procedures are in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Introduction

Methyl 3-(1-aminoethyl)benzoate is an important chemical intermediate used in the synthesis of various pharmaceutical compounds and other fine chemicals. Accurate quantification of this compound is critical for ensuring the quality and purity of starting materials, monitoring reaction progress, and for the final product release. High-performance liquid chromatography (HPLC) is a preferred analytical technique for such applications due to its high resolution, sensitivity, and specificity.[5]

This document provides a comprehensive guide to a specific HPLC method developed for this purpose. The scientific rationale behind the selection of chromatographic parameters is explained in detail to provide a clear understanding of the method's principles.

Scientific Principles of the Method

The separation is based on the principles of reversed-phase chromatography, where the stationary phase is nonpolar (C18) and the mobile phase is a more polar aqueous-organic mixture.[6][7]

• Analyte Properties: Methyl 3-(1-aminoethyl)benzoate is a moderately polar compound containing a basic primary amine and an ester functional group. The aromatic ring provides sufficient hydrophobicity for retention on a C18 column. The primary amine has a pKa value that necessitates pH control of the mobile phase to ensure consistent ionization and achieve a symmetrical peak shape.[8][9] Controlling the pH prevents peak tailing and ensures reproducible retention times.[9]

• Stationary Phase Selection: A C18 (octadecyl) bonded silica column is chosen as it is a versatile stationary phase that provides excellent retention for a wide range of moderately polar to nonpolar compounds.

• Mobile Phase Selection: The mobile phase consists of a mixture of acetonitrile and a phosphate buffer.

  • Acetonitrile is selected as the organic modifier due to its low viscosity and UV transparency.

  • A phosphate buffer is incorporated to maintain a constant pH. This is critical for controlling the ionization state of the basic amino group of the analyte.[9] By keeping the mobile phase pH well below the pKa of the amine, the analyte will exist predominantly in its protonated, ionized form, leading to stable retention and improved peak symmetry.

• Detection: The presence of the benzoate chromophore in the molecule allows for sensitive detection using a UV-Vis spectrophotometric detector. Based on the UV absorbance characteristics of aminobenzoates, a suitable wavelength is selected to maximize sensitivity.[10]

Materials and Reagents

• HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array or UV-Vis Detector (DAD/UV-Vis).

• Chromatography Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reference Standard: Methyl 3-(1-aminoethyl)benzoate, purity ≥98%.

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Deionized water (18.2 MΩ·cm).

• Reagents: Potassium dihydrogen phosphate (KH₂PO₄, analytical grade), Phosphoric acid (analytical grade).

Experimental Protocols

• Mobile Phase Preparation (pH 3.0 Phosphate Buffer):

  • Dissolve 2.72 g of KH₂PO₄ in 1000 mL of deionized water.

  • Adjust the pH to 3.0 ± 0.05 with phosphoric acid.

  • Filter the buffer solution through a 0.45 µm membrane filter.

  • The mobile phase is a mixture of this buffer and acetonitrile, typically in a ratio determined during method development (e.g., 60:40 v/v Buffer:Acetonitrile).

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of Methyl 3-(1-aminoethyl)benzoate reference standard.

  • Transfer it to a 25 mL volumetric flask.

  • Dissolve and dilute to volume with a suitable diluent (e.g., a 50:50 mixture of Methanol and Water). Sonicate if necessary to ensure complete dissolution.

• Working Standard Solutions (for Calibration Curve):

  • Prepare a series of at least five working standard solutions by serial dilution of the Standard Stock Solution with the diluent.

  • A typical concentration range could be 5, 25, 50, 100, and 200 µg/mL.

• Accurately weigh a sample containing an appropriate amount of Methyl 3-(1-aminoethyl)benzoate.

• Dissolve the sample in the same diluent used for the standard solutions to achieve a theoretical concentration within the calibration range (e.g., 100 µg/mL).

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

The following table summarizes the optimized HPLC conditions for the analysis.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	60:40 (v/v) 20mM KH₂PO₄ (pH 3.0) : Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis at 235 nm
Run Time	Approximately 10 minutes

Method Validation

The analytical method was validated according to the ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[1][3][4]

Before sample analysis, a system suitability test must be performed by injecting a working standard solution (e.g., 100 µg/mL) six times. The acceptance criteria are based on USP General Chapter <621> Chromatography.[6][11][12][13]

• Tailing Factor (Asymmetry): ≤ 1.5

• Theoretical Plates (N): ≥ 2000

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

Specificity was demonstrated by analyzing a blank (diluent), a placebo (if applicable), and a spiked sample. The chromatograms should show no interfering peaks at the retention time of the Methyl 3-(1-aminoethyl)benzoate peak.

The linearity of the method was evaluated by analyzing the five working standard solutions in triplicate. The peak area versus concentration data was plotted, and the correlation coefficient (r²) was calculated.

Accuracy was determined by performing recovery studies. A known amount of the analyte was spiked into a placebo mixture at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery was then calculated.

• Repeatability (Intra-day precision): Assessed by analyzing six replicate samples of the same batch on the same day.

• Intermediate Precision (Inter-day precision): Assessed by analyzing the same sample on two different days by different analysts. The RSD for both repeatability and intermediate precision should be within acceptable limits (typically ≤ 2.0%).

LOD and LOQ were determined based on the signal-to-noise ratio (S/N). The LOD is typically determined at an S/N of 3:1, and the LOQ at an S/N of 10:1.

Data Presentation and Visualization

The overall analytical workflow is depicted below.

Caption: Workflow for the HPLC quantification of Methyl 3-(1-aminoethyl)benzoate.

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.999	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (RSD%)	≤ 2.0%	< 1.0%
LOQ (µg/mL)	Report Value	~1.0 µg/mL
LOD (µg/mL)	Report Value	~0.3 µg/mL

Conclusion

The described RP-HPLC method is demonstrated to be simple, rapid, specific, accurate, and precise for the quantification of Methyl 3-(1-aminoethyl)benzoate. The method is fully validated in accordance with ICH guidelines and is suitable for routine use in quality control laboratories. The detailed protocol and the scientific rationale provided herein should enable researchers and drug development professionals to successfully implement this method.

References

• National Center for Biotechnology Information. (n.d.). Methyl 3-(2-aminoethyl)benzoate hydrochloride. PubChem. [Link]

• U.S. Pharmacopeia. (n.d.). <621> CHROMATOGRAPHY. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

• Agilent Technologies. (2012). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. [Link]

• PubMed. (2002). Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. [Link]

• Waters. (n.d.). USP Chapter 621 for Chromatography - Tip301. [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• PubMed. (2009). Determination of four aromatic amines in water samples using dispersive liquid-liquid microextraction combined with HPLC. [Link]

• ResearchGate. (n.d.). The 2900-cm⁻¹ region infrared spectra of methyl benzoate,.... [Link]

• Chromatography Online. (2024). Are You Sure You Understand USP <621>?. [Link]

• precisionFDA. (n.d.). METHYL 3-(2-(BENZYL(METHYL)AMINO)ETHYL)BENZOATE. [Link]

• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]

• Waters. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products. [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• Agilent Technologies. (2019). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. [Link]

• NIST. (n.d.). Benzoic acid, 3-amino-, methyl ester. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. (n.d.). [Link]

• Scribd. (n.d.). USP-NF 621 Chromatography. [Link]

• Scientific Research Publishing. (2005). ICH Guideline Q2 (R1), Validation of Analytical Procedures: Text and Methodology. [Link]

• The Royal Society of Chemistry. (n.d.). UV-Absorption spectra of (a) Benzyl alcohol, (b) Benzaldehyde and (c) Methylbenzoate in MeOH solvent. [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

• ResearchGate. (n.d.). Fig. S2. (a)UV-vis absorption spectra of ethyl 4-aminobenzoate 12 M.... [Link]

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Topic: A Robust Chiral HPLC Method for the Enantiomeric Separation of Methyl 3-(1-aminoethyl)benzoate

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method for the robust and reproducible separation of the enantiomers of Methyl 3-(1-aminoethyl)benzoate. This compound is a critical chiral intermediate in the synthesis of various pharmaceutical agents, making the accurate determination of its enantiomeric purity essential for quality control and regulatory compliance. The method utilizes a polysaccharide-based chiral stationary phase (CSP) under normal-phase conditions, providing excellent resolution and peak shape. This guide offers a comprehensive protocol, from method development principles to full validation, designed for immediate implementation in a research or quality control laboratory setting.

Introduction: The Imperative of Chirality in Drug Development

In the pharmaceutical industry, the stereochemistry of a molecule is a critical determinant of its pharmacological and toxicological profile.[1][2] A single chiral center can mean the difference between a potent therapeutic agent and an inactive or even harmful isomer.[2] Consequently, regulatory bodies worldwide mandate stringent analysis and control of stereoisomeric composition.[1]

Methyl 3-(1-aminoethyl)benzoate is a key chiral building block. Its primary amine and ester functionalities make it a versatile precursor for more complex active pharmaceutical ingredients (APIs). Ensuring its enantiomeric purity at the outset is paramount for controlling the stereochemical integrity of the final drug product. Direct analysis of enantiomers via chiral HPLC is the most powerful and widely accepted technique for this purpose.[1] This note details a highly selective and validated method to resolve and quantify the enantiomers of this important intermediate.

The Principle of Chiral Recognition

The success of a chiral separation hinges on the selection of an appropriate Chiral Stationary Phase (CSP).[3] Polysaccharide-based CSPs, particularly those derived from cellulose or amylose carbamates, are among the most versatile and powerful selectors due to their complex three-dimensional structures.[3]

The mechanism of separation is based on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector of the CSP.[4] These interactions are driven by a combination of forces:

• Hydrogen Bonding: The primary amine of the analyte can interact with the carbamate groups on the CSP.

• π-π Interactions: The aromatic ring of the benzoate can interact with the phenyl groups of the carbamate selector.

• Dipole-Dipole and Steric Interactions: The overall spatial arrangement of the analyte's functional groups relative to the chiral grooves and cavities of the polysaccharide backbone determines the stability of the diastereomeric complex.[4]

One enantiomer will form a more stable complex, leading to a longer retention time on the column and thus enabling separation from its mirror image. The choice of mobile phase is critical for modulating these interactions to achieve optimal selectivity and resolution.[2]

Diagram: Mechanism of Chiral Recognition

Caption: Chiral recognition involves differential interaction and complex stability.

Experimental Protocol

This protocol is designed to be a self-validating system, incorporating system suitability checks to ensure the validity of each analytical run.

Materials and Reagents

• Analyte: Racemic Methyl 3-(1-aminoethyl)benzoate

• Solvents: HPLC Grade n-Hexane, 2-Propanol (IPA), and Ethanol (EtOH)

• Additive: Diethylamine (DEA), >99.5% purity

• Column: A cellulose carbamate-derived column is recommended for this separation, such as Lux® Cellulose-2 or a similar phase.[5] (Dimensions: 250 x 4.6 mm, 5 µm particle size).

Instrumentation and Chromatographic Conditions

• System: HPLC or UHPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV/PDA detector.

• Detailed Conditions: The optimized parameters are summarized in the table below.

Parameter	Condition	Justification
Chiral Stationary Phase	Lux® Cellulose-2 (250 x 4.6 mm, 5 µm)	Cellulose carbamate phases provide excellent chiral recognition for primary amines and aromatic compounds.[5]
Mobile Phase	n-Hexane / Ethanol / DEA (90:10:0.1, v/v/v)	Normal phase mode is standard for polysaccharide CSPs. Ethanol acts as the polar modifier, and DEA is a crucial basic additive to prevent peak tailing and improve resolution of the primary amine.[6]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.[3]
Column Temperature	25 °C	Provides robust and reproducible retention times. Temperature can be a tool to optimize selectivity if needed.[2]
Detection Wavelength	230 nm	The benzoate moiety exhibits strong UV absorbance at this wavelength, ensuring high sensitivity.[5]
Injection Volume	10 µL	A typical volume for analytical HPLC.
Diluent	Mobile Phase	Ensures peak shape is not distorted by solvent effects.

Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of racemic Methyl 3-(1-aminoethyl)benzoate standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard (0.1 mg/mL): Pipette 1 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the mobile phase. This solution is used for method development and validation.

• Sample Preparation: Prepare samples at a similar concentration (0.1 mg/mL) using the mobile phase as the diluent.

System Suitability and Method Validation

Before processing samples, the system's performance must be verified. This is followed by a summary of the validation parameters as per ICH Q2(R1) guidelines.[5]

System Suitability Criteria

Inject the working standard solution six times. The system is deemed suitable for analysis if the following criteria are met:

Parameter	Acceptance Criterion	Purpose
Resolution (Rₛ)	Rₛ ≥ 2.0	Ensures baseline separation between the two enantiomer peaks.
Tailing Factor (T)	T ≤ 1.5 for both peaks	Confirms good peak symmetry, which is essential for accurate integration.
RSD of Peak Area	≤ 2.0% for each enantiomer	Demonstrates the precision of the injector and system.

Method Validation Summary

The method should be validated to ensure it is fit for its intended purpose.[7]

Validation Parameter	Typical Procedure	Acceptance Criteria
Specificity	Analyze blank, individual enantiomers (if available), and the racemic mixture.	The method resolves both enantiomers from each other and any potential impurities or blank interferences.
Linearity	Analyze a series of solutions of the undesired enantiomer spiked into the main enantiomer (e.g., from LOQ to 1.0%).	Correlation coefficient (r²) ≥ 0.998.[8]
Accuracy / Recovery	Analyze samples spiked with known amounts of the undesired enantiomer at three levels (e.g., 50%, 100%, 150% of the target level).	Mean recovery should be within 98.0% - 102.0%.[9]
Precision (Repeatability)	Perform six replicate analyses of a spiked sample.	RSD ≤ 5.0% for the minor enantiomer.
LOD & LOQ	Determined based on signal-to-noise ratio (S/N).	S/N of ~3 for LOD and ~10 for LOQ.[9]
Robustness	Deliberately vary parameters like mobile phase composition (±2%), flow rate (±0.1 mL/min), and temperature (±2 °C).	System suitability criteria must still be met.

Expected Results

Under the conditions described, a successful separation will yield a chromatogram with two well-resolved, symmetrical peaks.

Table of Expected Chromatographic Data:

Compound	Retention Time (tₗ) (min)	Tailing Factor (T)
Enantiomer 1	~ 8.5	~ 1.1
Enantiomer 2	~ 10.2	~ 1.1
Parameter	Value
Resolution (Rₛ)	> 2.5
Selectivity (α)	~ 1.25

(Note: The elution order of enantiomers is specific to the exact CSP used and cannot be predicted without experimental confirmation.)

The use of DEA in the mobile phase is critical. Without it, the primary amine of the analyte would likely interact strongly with residual silanols on the silica support, leading to significant peak tailing and poor resolution. The small percentage of ethanol modulates the polarity of the mobile phase, ensuring reasonable retention times.

Diagram: Chiral HPLC Workflow

Caption: A systematic workflow for chiral HPLC analysis.

Conclusion

The chiral HPLC method detailed in this application note provides a reliable and robust solution for separating the enantiomers of Methyl 3-(1-aminoethyl)benzoate. The use of a cellulose-based chiral stationary phase with an optimized normal-phase mobile phase containing a basic additive delivers excellent resolution and peak symmetry. This method is readily validated according to ICH guidelines and is suitable for routine use in quality control environments to ensure the enantiomeric purity of this vital pharmaceutical intermediate.

References

• Der Pharma Chemica. (n.d.). A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate. Retrieved from [Link]

• YAKHAK HOEJI. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• ACS Publications. (2022, March 18). Enantioselective Separation of Amino Acids Using Chiral Polystyrene Microspheres Synthesized by a Post-Polymer Modification Approach. Retrieved from [Link]

• LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation. Retrieved from [Link]

• PubMed. (n.d.). Rapid gas chromatographic separation of amino acid enantiomers with a novel chiral stationary phase. Retrieved from [Link]

• LCGC International. (2014, September 1). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. Retrieved from [Link]

• LCGC International. (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Retrieved from [Link]

• ResearchGate. (2012, August 10). (PDF) Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Retrieved from [Link]

• ResearchGate. (2010, August 6). Rapid HPTLC Quantification of p-Aminobenzoic Acid in Complex Pharmaceutical Preparations. Retrieved from [Link]

• National Institutes of Health (NIH). (2022, September 8). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis. Retrieved from [Link]

• Česká a slovenská farmacie. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Retrieved from [Link]

• SciSpace. (n.d.). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Retrieved from [Link]

• ResearchGate. (2005, August 5). (PDF) Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. Retrieved from [Link]

• SciRP.org. (n.d.). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Isomers of Aminobenzoic Acid. Retrieved from [Link]

• BGB Analytik. (n.d.). CHIRAL Handbook. Retrieved from [Link]

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• 4. bgb-analytik.com [bgb-analytik.com]
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• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: A Comprehensive Guide to the N-Acylation of Methyl 3-(1-aminoethyl)benzoate

Abstract

This document provides a detailed experimental protocol for the N-acylation of Methyl 3-(1-aminoethyl)benzoate, a common transformation in synthetic organic chemistry and pharmaceutical development. N-acylation, the process of introducing an acyl group onto a nitrogen atom, is fundamental for the synthesis of amides, which are cornerstone functional groups in a vast array of biologically active molecules, polymers, and fine chemicals. This guide delves into the underlying chemical principles, provides a robust, step-by-step procedure for N-acetylation as a representative example, outlines critical safety considerations, and offers methods for reaction monitoring, product purification, and characterization. The protocol is designed for researchers, scientists, and drug development professionals seeking a reliable and well-elucidated methodology.

Introduction and Scientific Principles

The formation of an amide bond via N-acylation is one of the most frequently performed reactions in organic synthesis. The stability and structural role of the amide linkage are central to the architecture of peptides and proteins and are present in numerous blockbuster drugs, such as Atorvastatin and Lisinopril. The target substrate, Methyl 3-(1-aminoethyl)benzoate, possesses a primary amine that serves as a potent nucleophile, making it an ideal candidate for N-acylation.

The most direct method for acylating an amine involves its reaction with a highly reactive carboxylic acid derivative, such as an acyl chloride or an acid anhydride.[][2] This application note will focus on the use of acetyl chloride for the N-acetylation of the substrate.

The Reaction Mechanism: Nucleophilic Acyl Substitution

The core of this transformation is a nucleophilic acyl substitution reaction. The mechanism proceeds in two principal stages:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate where the carbonyl oxygen bears a negative charge and the nitrogen atom carries a positive charge.[3][4]

• Elimination of Leaving Group: The tetrahedral intermediate is transient. It collapses by reforming the carbon-oxygen double bond, which concurrently expels the chloride ion—an excellent leaving group.[4]

A crucial aspect of this reaction is the concurrent formation of hydrochloric acid (HCl) as a byproduct.[5] This acid will readily react with any unreacted primary amine, protonating it to form an ammonium salt. The resulting ammonium cation is no longer nucleophilic, which would effectively halt the desired reaction. To circumvent this, a non-nucleophilic organic base, such as triethylamine (Et₃N) or pyridine, is added to the reaction mixture. This base acts as an acid scavenger, neutralizing the HCl as it is formed and ensuring the primary amine remains available for acylation.[5][6] This technique, using a base to drive the equilibrium, is characteristic of the well-established Schotten-Baumann reaction conditions .[7][8]

Experimental Protocol: N-Acetylation of Methyl 3-(1-aminoethyl)benzoate

This section details a laboratory-scale procedure for the N-acetylation of Methyl 3-(1-aminoethyl)benzoate to yield Methyl 3-(1-acetamidoethyl)benzoate.

Materials and Apparatus

Reagents & Solvents	Grade/Purity	Supplier
Methyl 3-(1-aminoethyl)benzoate	≥97%	Standard Chemical Supplier
Acetyl Chloride (CH₃COCl)	≥99%	Standard Chemical Supplier
Triethylamine (Et₃N)	≥99.5%, dried	Standard Chemical Supplier
Dichloromethane (DCM, CH₂Cl₂)	Anhydrous, ≥99.8%	Standard Chemical Supplier
Hydrochloric Acid (HCl)	1 M aqueous solution	Standard Chemical Supplier
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous solution	Standard Chemical Supplier
Brine (NaCl solution)	Saturated aqueous solution	Standard Chemical Supplier
Magnesium Sulfate (MgSO₄)	Anhydrous	Standard Chemical Supplier
Ethyl Acetate	ACS Grade	Standard Chemical Supplier
Hexanes	ACS Grade	Standard Chemical Supplier

Apparatus:

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Ice-water bath

• Dropping funnel or syringe pump

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Nitrogen or Argon gas inlet

Critical Safety and Environmental Health & Safety (EHS) Considerations

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses or goggles, and appropriate chemical-resistant gloves (nitrile gloves are suitable).

Reagent-Specific Hazards:

• Acetyl Chloride: Highly flammable, corrosive, and reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.[9][10] It is a lachrymator and causes severe skin and eye burns.[11] All operations involving acetyl chloride must be conducted in a certified chemical fume hood. Ensure no water is present in the reaction setup.

• Dichloromethane (DCM): A volatile organic solvent and a suspected carcinogen. Handle exclusively in a chemical fume hood.

• Triethylamine: Flammable liquid with a strong, pungent odor. It is corrosive and can cause burns.

Waste Disposal: All organic and aqueous waste must be segregated and disposed of in appropriately labeled hazardous waste containers in accordance with institutional and local regulations.

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • To a 100 mL oven-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add Methyl 3-(1-aminoethyl)benzoate (1.00 g, 5.58 mmol, 1.0 equiv.).

  • Dissolve the starting material in 20 mL of anhydrous dichloromethane (DCM).

  • Add triethylamine (1.17 mL, 8.37 mmol, 1.5 equiv.) to the solution.

  • Cool the flask to 0 °C using an ice-water bath.

• Addition of Acylating Agent:

  • In a separate, dry vial, prepare a solution of acetyl chloride (0.44 mL, 6.14 mmol, 1.1 equiv.) in 5 mL of anhydrous DCM.

  • Using a dropping funnel or syringe, add the acetyl chloride solution dropwise to the stirred amine solution at 0 °C over a period of 15-20 minutes. A white precipitate (triethylamine hydrochloride) will form.

• Reaction Progression and Monitoring:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC).[12]

    • Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 1:1 v/v) is typically effective.

    • Visualization: Use a UV lamp at 254 nm. The starting amine should have a different Rf value than the more polar amide product. The reaction is complete when the starting amine spot is no longer visible.

• Work-up and Extraction:

  • Once the reaction is complete, quench it by slowly adding 20 mL of deionized water.

  • Transfer the mixture to a 250 mL separatory funnel.

  • Wash the organic layer sequentially with:

    • 20 mL of 1 M HCl (to remove excess triethylamine).

    • 20 mL of saturated NaHCO₃ solution (to neutralize any remaining acid).

    • 20 mL of saturated brine solution (to reduce the solubility of organic material in the aqueous layer).

  • Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product as an oil or solid.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel.[12] Elute with a gradient of ethyl acetate in hexanes to isolate the pure N-acylated product.

  • Alternatively, if the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be employed.

• Characterization:

  • Confirm the identity and purity of the final product, Methyl 3-(1-acetamidoethyl)benzoate, using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.

Data Presentation and Visualization

Reagent Calculation Table

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
Methyl 3-(1-aminoethyl)benzoate	179.22	1.00 g	5.58	1.0
Acetyl Chloride	78.50	0.48 g (0.44 mL)	6.14	1.1
Triethylamine	101.19	0.85 g (1.17 mL)	8.37	1.5
Dichloromethane	84.93	~25 mL	-	Solvent

Reaction Scheme

Caption: N-acetylation of Methyl 3-(1-aminoethyl)benzoate.

Experimental Workflow Diagram

Caption: Workflow for N-acylation of Methyl 3-(1-aminoethyl)benzoate.

Troubleshooting and Field-Proven Insights

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive (wet) starting amine or solvent. 2. Deactivated acylating agent (hydrolyzed by moisture). 3. Insufficient base to neutralize HCl byproduct.	1. Ensure all reagents and solvents are anhydrous. Dry solvents if necessary. 2. Use a fresh bottle of acetyl chloride. 3. Increase the equivalents of triethylamine to 1.5-2.0.
Incomplete Reaction	1. Insufficient reaction time or temperature. 2. Not enough acylating agent.	1. Allow the reaction to stir longer at room temperature or warm gently to 30-40 °C. 2. Add a slight excess (1.1-1.2 equiv.) of acetyl chloride.
Presence of Side Products	1. Di-acylation (unlikely with this substrate under these conditions but possible). 2. Reaction with ester group (requires harsh conditions, very unlikely). 3. Impurities in starting material.	1. Maintain a low reaction temperature during addition. 2. Use a milder acylating agent like acetic anhydride if issues persist. 3. Purify the starting material before the reaction.
Difficult Purification	Product and starting material have very similar Rf values on TLC.	Adjust the polarity of the TLC/column mobile phase. A more polar system (higher % of ethyl acetate) might improve separation. If separation is still poor, consider derivatizing a small sample to aid analysis.

References

• Eureka | Patsnap. (n.d.). Methyl 3-(cyanomethyl)benzoate synthetic method.

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

• L.S. College, Muzaffarpur. (2020, August 1). Schotten–Baumann reaction. Retrieved from [Link]

• Study.com. (n.d.). Acylation Overview, Mechanism & Agents. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Acyl Chlorides with Primary Amines. Retrieved from [Link]

• Katritzky, A. R., et al. (2010). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 15(4), 2850–2863. Retrieved from [Link]

• Google Patents. (n.d.). US6211384B1 - Methods for the acylation of amine compounds.

• Pearson. (2024, October 3). Reactions of Amino Acids: Acylation. Retrieved from [Link]

• BYJU'S. (2019, November 17). Schotten Baumann Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoic acid, 4-amino-3-methyl-, ethyl ester. Retrieved from [Link]

• Google Patents. (n.d.). US20030065211A1 - Method for producing n-butyryl-4-amino-3-methyl-methyl benzoate and the novel compound n-(4-bromine-2-methylphenyl)-butanamide.
• Google Patents. (n.d.). CN101362707A - Method for one-step synthesizing N,N-diethyl-m-methyl benzamide in fixed bed.

• Chemos GmbH&Co.KG. (2019, January 15). Safety Data Sheet: Acetyl chloride. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). Sustainable Methods for the Chemical Synthesis of Amides and Amide-Containing Aromatic Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). N-Acylation of benzenesulfonamides 3a-e by ethyl.... Retrieved from [Link]

• Journal of Chemical Engineering of Chinese Universities. (2018). Synthesis Process Improvement of Methyl 3-(2-Amino-2-Thioxoethyl) Benzoate. Retrieved from [Link]

• National Institutes of Health. (2025, October 7). Purification and activity assays of N-terminal acetyltransferase D. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• Waters Corporation. (n.d.). Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link]

• IRIS. (n.d.). Synthesis of amides from aldehydes and amines via C-H bond activation and discovery and development of novel and selective c. Retrieved from [Link]

• ResearchGate. (n.d.). Protocol for the purification, analysis, and handling of acyl carrier proteins from type I fatty acid and polyketide synthases. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Royal Society of Chemistry. (2020, November 2). The preparation and applications of amides using electrosynthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 25). 21.7: Chemistry of Amides. Retrieved from [Link]

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Retrieved from [Link]

• ResearchGate. (2025, August 6). N-Acylation of sulfonamides using N-acylbenzotriazoles. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Google Patents. (n.d.). CN105130846A - Methyl 3-(cyanomethyl)benzoate synthetic method.

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• 12. iris.uniss.it [iris.uniss.it]

Application as a pharmaceutical intermediate

Application Note: Strategic Utilization of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine in Kinase Inhibitor Development

Part 1: Executive Summary & Strategic Value

The "Deazapurine" Backbone in Modern Immunology 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS: 3680-69-1) has emerged as one of the most critical scaffolds in modern medicinal chemistry, serving as the foundational intermediate for the Janus Kinase (JAK) inhibitor class, including Tofacitinib , Ruxolitinib , and Baricitinib .

Unlike traditional purines, the 7-deazapurine scaffold (pyrrolo[2,3-d]pyrimidine) offers enhanced metabolic stability by eliminating the N7-glycosidic bond liability while maintaining critical hydrogen-bonding interactions within the ATP-binding pocket of kinases.

Scope of this Guide This application note addresses the two primary challenges researchers face when utilizing this intermediate:

• Regioselectivity: Controlling N1 (pyrimidine) vs. N7 (pyrrole) functionalization.

• SNAr Efficiency: Optimizing nucleophilic aromatic substitution at the C4 position while suppressing hydrolysis.

Part 2: Critical Quality Attributes (CQAs)

Before initiating synthesis, the starting material must be qualified. High-performance downstream processing relies on controlling specific upstream impurities.

Attribute	Specification Target	Rationale
Purity (HPLC)	> 99.0%	Isomeric impurities (e.g., 2,4-dichloro analogs) are difficult to purge after coupling.
4-Hydroxy Impurity	< 0.15%	The hydrolyzed byproduct (4-OH) is unreactive in SNAr, leading to yield loss and stoichiometry errors.
Residual Solvents	< 500 ppm (DMSO/DMF)	Polar aprotic solvents can interfere with crystallization in subsequent steps.
Water Content	< 0.5% (KF)	Critical for moisture-sensitive alkylations; promotes hydrolysis of the C4-chloride.

Part 3: Application Protocols

Protocol A: Green SNAr Coupling for Tofacitinib Intermediates

Context: The formation of the C4-N bond is the defining step in synthesizing Tofacitinib. Traditional methods use high-boiling solvents (DMF/DMSO), making workup difficult. This protocol utilizes a biphasic water/organic system to enhance sustainability and ease of isolation.

Materials:

• Intermediate: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 equiv)

• Nucleophile: (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine (1.1 equiv)

• Base: Potassium Carbonate (

  ), 325 mesh (2.5 equiv)

• Solvent System: Water / 1-Butanol (or Toluene) (3:1 v/v)

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.05 equiv) - Optional phase transfer catalyst

Step-by-Step Methodology:

• Charge: To a jacketed reactor, add water (3.0 vol) and

  (2.5 equiv). Stir until dissolved.

• Suspension: Add 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 equiv). The solid will not dissolve immediately.

• Nucleophile Addition: Dissolve the chiral amine nucleophile in 1-Butanol (1.0 vol) and add to the reactor.

• Reaction: Heat the biphasic mixture to 95°C under vigorous agitation (impeller speed > 300 RPM is critical for phase transfer).

  • Mechanism:[1][2][3][4] The reaction proceeds via an SNAr mechanism.[5] The biphasic system protects the product from degradation and keeps the inorganic salts in the aqueous phase.

• Monitoring: Monitor by HPLC every 2 hours.

  • Endpoint: < 1.0% remaining starting material. Typical time: 8–12 hours.

• Workup (The "Self-Validating" Step):

  • Cool to 50°C. Stop agitation and allow phases to separate.

  • Discard the lower aqueous layer (contains salts and hydrolyzed impurities).

  • Wash the organic layer with 10% brine.

  • Cool organic layer to 0–5°C to induce crystallization of the product.

• Isolation: Filter the precipitate and wash with cold heptane.

Troubleshooting:

• Issue: Slow conversion.

• Root Cause:[2][3][6][7] Poor agitation in biphasic system or large particle size of starting material.

• Fix: Increase RPM or micronize the starting material prior to use.

Protocol B: Regioselective N7-Protection/Alkylation

Context: The pyrrole nitrogen (N7) is acidic (pKa ~13). Electrophiles can attack either N7 (desired) or N1 (undesired). This protocol ensures N7 selectivity using "soft" alkylation conditions.

Materials:

• Substrate: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine

• Electrophile: 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) or Tosyl Chloride (TsCl)

• Base: Sodium Hydride (NaH, 60% dispersion) or Cesium Carbonate (

  )

• Solvent: Anhydrous THF (0°C)

Methodology (NaH Method):

• Deprotonation: Suspend NaH (1.2 equiv) in anhydrous THF at 0°C under

  .

• Addition: Add the substrate portion-wise over 30 minutes. Evolution of

  gas will be observed.

  • Critical Check: Wait until gas evolution ceases (approx. 45 min) to ensure formation of the pyrrolyl anion. The anion is an ambident nucleophile but reacts preferentially at N7 due to charge delocalization and steric factors at N1.

• Electrophile Injection: Add the electrophile (1.05 equiv) dropwise at 0°C.

• Quench: After 1 hour, quench with saturated

  .

• Selectivity Check: Analyze by

  NMR.

  • N7-Product: Distinctive shift in the C2-H proton.

  • N1-Product (Impurity): Often shows a significant downfield shift of the adjacent protons.

Part 4: Visualization & Logic

Diagram 1: Reaction Pathways & Regioselectivity Logic

This diagram illustrates the divergent pathways for the deazapurine scaffold, highlighting the critical decision points between SNAr coupling and N-alkylation.

Caption: Divergent synthetic pathways for 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine. Green paths indicate desired outcomes; red paths indicate critical impurities to control.

Diagram 2: Impurity Fate Mapping

Understanding where impurities originate and how they are purged is essential for regulatory filing.

Caption: Fate mapping of common starting material impurities. Note that Impurity A (2,4-dichloro) is critical because it mimics the product reactivity.

Part 5: References

• Pfizer Inc. "Process for the Preparation of Tofacitinib Citrate."[8] U.S. Patent 10,738,058, August 11, 2020.

• Mittal, N., et al. "An Improved and Efficient Process for the Preparation of Tofacitinib Citrate." Organic Process Research & Development, vol. 23, no. 4, 2019, pp. 615-624.[8]

• ChemicalBook. "4-Chloro-7H-pyrrolo[2,3-d]pyrimidine Properties and Applications."[9] ChemicalBook Database, Accessed Oct 2023.

• MDPI. "Suzuki–Miyaura Reactions of Chloropyrimidines: Synthesis and Optimization." Molecules, vol. 25, no. 3, 2020.

• ICH Guidelines. "Q3A(R2): Impurities in New Drug Substances." International Council for Harmonisation, 2006.[10]

Sources

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• 4. waters.com [waters.com]
• 5. srinichem.com [srinichem.com]
• 6. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: properties, applications and safety_Chemicalbook [chemicalbook.com]
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Technical Notes & Optimization

Technical Support Center: Purification of Crude Methyl 3-(1-aminoethyl)benzoate

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of crude Methyl 3-(1-aminoethyl)benzoate. The content is structured to address specific experimental issues through a troubleshooting guide and a comprehensive FAQ section, grounding all recommendations in established chemical principles.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems encountered during the purification of Methyl 3-(1-aminoethyl)benzoate. Each issue is analyzed for its probable causes, followed by actionable, step-by-step solutions.

Issue 1: My final product is an oil and fails to crystallize.

This is a frequent challenge, often indicating the presence of impurities that inhibit the formation of a crystal lattice or excess residual solvent.

Potential Causes & Solutions:

• Residual Solvents: Even trace amounts of reaction or extraction solvents can prevent crystallization.

  • Solution: Dry the crude product under high vacuum for an extended period (4-12 hours). Gently warming the sample (e.g., to 30-40°C) can help drive off higher-boiling solvents, but be cautious of potential product degradation.

• Hygroscopic Nature: The free amine may absorb atmospheric moisture, resulting in an oil or gum.[1]

  • Solution 1: Salt Formation. Convert the amine to its hydrochloride (HCl) salt. The ionic character of the salt dramatically increases the melting point and crystallinity. This is a standard technique for improving the handling of basic compounds.[1][2]

  • Solution 2: Trituration. Add a non-polar solvent in which the product is insoluble (e.g., cold hexanes, diethyl ether). Stir or sonicate the mixture vigorously. Impurities may dissolve in the solvent, while the desired product may solidify. Decant the solvent and repeat if necessary.

• Inhibitory Impurities: Unreacted starting materials or byproducts can act as "crystal poisons."

  • Solution: Perform a preliminary purification step before attempting crystallization. An acid-base extraction is highly effective for separating the basic product from neutral or acidic impurities.[3]

Protocol: Conversion to Hydrochloride Salt for Crystallization

• Dissolve the crude oily product in a minimal amount of a suitable solvent (e.g., diethyl ether, ethyl acetate, or methanol).

• Slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or acetyl chloride in methanol) dropwise while stirring.

• Continue addition until the solution tests acidic with pH paper or precipitation ceases.

• Stir the resulting slurry at room temperature or in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Issue 2: My compound streaks badly on a silica TLC plate and gives poor separation during column chromatography.

This is a classic problem when purifying basic compounds like amines on standard silica gel.

Potential Causes & Solutions:

• Strong Acid-Base Interaction: Silica gel is acidic due to surface silanol (Si-OH) groups. The basic amine group on your compound interacts strongly with these sites, leading to irreversible adsorption, tailing (streaking), and poor separation.[4][5]

  • Solution 1: Mobile Phase Modification. Add a small amount of a volatile base to your eluent to compete with your product for the acidic sites on the silica. A common choice is 0.5-2% triethylamine (Et₃N) or ammonium hydroxide in the mobile phase.[4][6] This neutralizes the acidic sites and allows the compound to travel through the column more cleanly.

  • Solution 2: Use a Deactivated Stationary Phase. Instead of standard silica, use an amine-functionalized silica (KP-NH) or alumina column.[4][7] These stationary phases have a basic surface, which prevents the strong interaction with your amine product, resulting in symmetrical peaks and better separation.

  • Solution 3: Reversed-Phase Chromatography. If normal-phase chromatography fails, reversed-phase (e.g., C18) chromatography is an excellent alternative for polar compounds.[8] The mobile phase is typically a mixture of water and acetonitrile or methanol, often with a modifier like formic acid or ammonium hydroxide to control the ionization state of the compound.

Data Summary: Recommended Starting Conditions for Column Chromatography

Stationary Phase	Recommended Eluent System	Rationale
Standard Silica Gel	Hexane/Ethyl Acetate + 1% Triethylamine	Triethylamine deactivates acidic silanol groups, preventing streaking.[4][5]
Amine-Functionalized Silica	Hexane/Ethyl Acetate	The basic stationary phase eliminates the need for a mobile phase modifier.
Reversed-Phase (C18)	Water/Acetonitrile + 0.1% Formic Acid	The acidic modifier protonates the amine, often leading to sharper peaks.
Reversed-Phase (C18)	Water/Acetonitrile + 0.1% Ammonium Hydroxide	At a higher pH, the amine is in its free-base form, increasing its retention.[7]

Frequently Asked Questions (FAQs)

This section provides answers to broader, more conceptual questions regarding the purification strategy for Methyl 3-(1-aminoethyl)benzoate.

Q1: What is the best overall purification strategy for a first attempt?

A1: The optimal strategy depends on the state of your crude product and the likely impurities. A logical workflow is the most efficient approach.

Below is a decision tree to guide your choice of purification technique.

Caption: Decision tree for selecting a purification strategy.

Expert Recommendation: For most synthetic routes, a simple acid-base liquid-liquid extraction is the most powerful initial step. It efficiently removes non-basic impurities. Subsequent column chromatography or crystallization can then be used to achieve high purity.[3]

Protocol: General Acid-Base Extraction

• Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Transfer the solution to a separatory funnel and extract with 1M aqueous HCl (2 x 50 mL per 1 g of product). The basic product will move into the aqueous layer as its hydrochloride salt.

• Combine the acidic aqueous layers and wash with the organic solvent (1 x 30 mL) to remove any remaining neutral impurities.

• Cool the aqueous layer in an ice bath and make it basic (pH > 10) by slowly adding a base like 3M NaOH or a saturated NaHCO₃ solution.[9]

• Extract the now free-based product back into an organic solvent (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Q2: My synthesis is not stereoselective. How can I separate the enantiomers?

A2: Separating the racemic mixture of Methyl 3-(1-aminoethyl)benzoate is crucial for many pharmaceutical applications. This process is known as chiral resolution.[10]

Method 1: Diastereomeric Salt Crystallization (Classical Resolution)

This is the most common lab-scale method. The principle is to react the racemic amine with a single enantiomer of a chiral acid (a resolving agent). This forms a pair of diastereomeric salts, which have different physical properties (like solubility) and can be separated by fractional crystallization.[10]

• Selection of Resolving Agent: Common chiral acids include (+)- or (-)-tartaric acid, (+)- or (-)-mandelic acid, and (+)- or (-)-camphorsulfonic acid. It is often necessary to screen several resolving agents to find one that gives well-formed, easily separable crystals.[11]

• Procedure: a. Dissolve the racemic amine in a suitable hot solvent (e.g., ethanol or methanol). b. Add a solution of the resolving agent (0.5 equivalents) in the same solvent. c. Allow the solution to cool slowly. One diastereomeric salt should preferentially crystallize. d. Filter the crystals and check their enantiomeric excess (e.e.). Recrystallize if necessary to improve purity. e. Liberate the desired enantiomer by treating the salt with a base and extracting, as described in the acid-base extraction protocol.

Method 2: Chiral Chromatography

This is a powerful analytical and preparative technique that uses a chiral stationary phase (CSP) to separate enantiomers. The enantiomers interact differently with the CSP, causing them to elute at different times.[12][13]

• Stationary Phases: Common CSPs are based on polysaccharides (e.g., cellulose or amylose derivatives) coated on a silica support.

• Application: While requiring specialized columns and instrumentation (HPLC or SFC), this method can provide excellent separation and is often used to determine the success of a classical resolution or for direct preparative separation.[13]

References

• RSC Education. (n.d.). Nitration of methyl benzoate. Royal Society of Chemistry. [Link]

• Griffith, D., et al. (2020). Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments for Radiocarbon Analysis. Frontiers in Environmental Science. [Link]

• Sorbead India. (n.d.). Amino Acid Purification - Column Chromatography. [Link]

• Scribd. (n.d.). The Preparation and Purification of Methyl-3-Nitrobenzoate Student Sheet. [Link]

• Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester. [Link]

• University of Missouri–Kansas City. (n.d.). Nitration of Methyl Benzoate. [Link]

• ECHA. (n.d.). Methyl benzoate - Registration Dossier. [Link]

• ScienceMadness Discussion Board. (2016). Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. [Link]

• YouTube. (2013). Aromatic 3b. Preparation and purification of methyl-3-nitobenzoate. [Link]

• Tiei Extraction. (2024). Amino Acid Extraction Process, Liquid-liquid Centrifugal Extraction Method. [Link]

• Google Patents. (n.d.). EP0457559A2 - Chiral synthesis of 1-aryl-3-aminopropan-1-ols.

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• Google Patents. (n.d.).

• Chemistry LibreTexts. (2022). Acid-Base Extraction. [Link]

• Reddit. (2019). Column Chromatography of Compound with Amine and Carboxylic Acid. [Link]

• NIH. (2024). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors. [Link]

• University of Rochester. (n.d.). Solvents for Recrystallization. [Link]

• Reddit. (2012). What is the product of my (failed) synthesis of methyl-3-nitrobenzoate?. [Link]

• Diaion. (n.d.). Separation and Refining of Amino acids. [Link]

• ResearchGate. (2014). How to get (or crystallize) solid amino acids derivatives and peptides?. [Link]

• ResearchGate. (2018). Synthesis Process Improvement of Methyl 3-(2-Amino-2-Thioxoethyl) Benzoate. [Link]

• Wikipedia. (n.d.). Chiral resolution. [Link]

• NIH. (n.d.). A Convenient Synthesis of Amino Acid Methyl Esters. [Link]

• Teledyne ISCO. (2012). Purification of primary amines. [Link]

• Biotage. (2023). Is there an easy way to purify organic amines?. [Link]

• MDPI. (2024). 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers' Absolute Configuration. [Link]

• Marcel Dekker, Inc. (1998). A Mild and Convenient Procedure for the Esterification of Amino Acids. [Link]

• ResearchGate. (2015). Is it possible to purify imine using column chromatography?. [Link]

• Google Patents. (n.d.).

• MDPI. (2022). Methyl Benzoate as a Promising, Environmentally Safe Insecticide. [Link]

• ILO and WHO. (2021). ICSC 1187 - METHYL BENZOATE. [Link]

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• 13. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Methyl 3-(1-aminoethyl)benzoate

Welcome to the technical support center for the synthesis of Methyl 3-(1-aminoethyl)benzoate. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and side reactions encountered during the synthesis of this important building block. Our goal is to provide you with the expertise and practical insights needed to troubleshoot your experiments effectively.

Introduction

Methyl 3-(1-aminoethyl)benzoate is a key intermediate in the synthesis of various pharmaceutically active compounds. Its preparation, while conceptually straightforward, can be fraught with challenges leading to low yields and impure products. The most common synthetic route is the reductive amination of methyl 3-acetylbenzoate. An alternative, though less frequently employed, is the Hofmann rearrangement of a suitable amide precursor. This guide will focus primarily on the reductive amination pathway, detailing the common pitfalls and their solutions.

Troubleshooting Guide: Reductive Amination of Methyl 3-acetylbenzoate

The reductive amination of methyl 3-acetylbenzoate with an ammonia source is a multi-step, one-pot reaction that involves the formation of an imine intermediate, which is then reduced to the desired primary amine.

}

Figure 1: General workflow for the reductive amination synthesis of Methyl 3-(1-aminoethyl)benzoate, highlighting key steps and potential side reactions.

Question 1: My reaction yield is very low, and I'm recovering a significant amount of the starting material (methyl 3-acetylbenzoate). What's going wrong?

Answer:

This is a common issue that typically points to inefficient formation of the imine intermediate. The equilibrium between the ketone and the imine can be unfavorable under certain conditions.

Root Causes and Solutions:

• pH is not optimal: Imine formation is generally favored under slightly acidic conditions (pH 4-6).[1] At a pH that is too low, the ammonia source will be protonated and non-nucleophilic. At a pH that is too high, the carbonyl group of the ketone is not sufficiently activated for nucleophilic attack.

  • Troubleshooting Protocol: Monitor the pH of your reaction mixture. If you are using an ammonium salt (e.g., ammonium acetate), the pH should be self-regulating. If you are using aqueous ammonia, consider adding a mild acid like acetic acid to buffer the solution.

• Inefficient water removal: The formation of the imine from the hemiaminal intermediate releases a molecule of water.[2] According to Le Chatelier's principle, removing this water will drive the equilibrium towards the imine product.

  • Troubleshooting Protocol: Consider adding a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, to the reaction mixture. Alternatively, if the solvent system allows, a Dean-Stark apparatus can be used to azeotropically remove water.

Question 2: My NMR/LC-MS analysis shows a significant byproduct with a mass corresponding to the alcohol of my starting ketone. Why is this happening?

Answer:

You are observing the formation of methyl 3-(1-hydroxyethyl)benzoate. This occurs when the reducing agent reacts with the starting ketone before it can form the imine.

Root Causes and Solutions:

• Choice of reducing agent: Stronger reducing agents like sodium borohydride (NaBH₄) can readily reduce both the ketone and the imine intermediate.[1]

  • Troubleshooting Protocol: Switch to a milder and more selective reducing agent that preferentially reduces the iminium ion over the carbonyl group. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices for this purpose.[1][3] NaBH₃CN is particularly effective at a pH where imine formation is favorable.[1]

Comparative Selectivity of Reducing Agents:

Reducing Agent	Reactivity towards Ketones	Reactivity towards Imines/Iminium Ions	Optimal pH	Notes
Sodium Borohydride (NaBH₄)	High	High	Neutral	Prone to reducing the starting ketone, leading to alcohol byproduct.[1][3]
Sodium Cyanoborohydride (NaBH₃CN)	Low	High	4-6	Highly selective for the iminium ion; toxic cyanide byproducts.[1][3]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Low	High	4-6	Mild, selective, and produces non-toxic byproducts.[3]

Question 3: I've isolated a product, but my analytical data suggests the presence of higher molecular weight impurities. What are these?

Answer:

The most likely culprits are secondary and tertiary amines, which are products of over-alkylation.[1][3] This happens when the newly formed primary amine product, Methyl 3-(1-aminoethyl)benzoate, acts as a nucleophile and reacts with another molecule of the starting ketone.

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Figure 2: Pathway for the formation of over-alkylation byproducts in the reductive amination synthesis.

Root Causes and Solutions:

• Stoichiometry of reactants: An excess of the starting ketone relative to the ammonia source can promote the reaction of the product amine with the remaining ketone.

  • Troubleshooting Protocol: Use a large excess of the ammonia source (e.g., ammonium acetate or a solution of ammonia in methanol). This will increase the probability of the ketone reacting with ammonia rather than the product amine.

• One-pot procedure: In a one-pot synthesis, the product amine is formed in the presence of the starting ketone, making over-alkylation more likely.

  • Troubleshooting Protocol: Consider a two-step procedure. First, form the imine by reacting the ketone with the ammonia source and removing the water. Isolate the crude imine and then reduce it in a separate step. This approach is often used to minimize dialkylation.[4]

Question 4: My final product seems to have hydrolyzed, and I'm seeing 3-(1-aminoethyl)benzoic acid in my analysis. How can I prevent this?

Answer:

The methyl ester group is susceptible to hydrolysis, especially under acidic or basic conditions, particularly during workup or purification.

Root Causes and Solutions:

• Harsh workup conditions: Using strong acids or bases to neutralize the reaction or during extraction can lead to ester hydrolysis.

  • Troubleshooting Protocol: During the workup, use a mild base like saturated sodium bicarbonate solution for neutralization. Avoid prolonged exposure to strongly acidic or basic aqueous solutions.

• Purification method: Silica gel chromatography can sometimes be acidic enough to cause hydrolysis of sensitive esters, especially if the elution time is long.

  • Troubleshooting Protocol: If using silica gel chromatography, consider neutralizing the silica gel by preparing a slurry with a small amount of a non-nucleophilic base like triethylamine in the eluent. Alternatively, purification by distillation under reduced pressure or crystallization may be viable options.

Frequently Asked Questions (FAQs)

Q1: Can I use the Leuckart-Wallach reaction for this synthesis?

A1: The Leuckart-Wallach reaction, which uses formic acid or its derivatives as both the reducing agent and the nitrogen source, is a type of reductive amination.[5][6] While it can be used for the synthesis of amines from ketones, it often requires high temperatures and can result in variable yields and the formation of formylated byproducts.[5] For the synthesis of Methyl 3-(1-aminoethyl)benzoate, modern reductive amination methods using reagents like NaBH₃CN or NaBH(OAc)₃ generally offer better control and higher yields under milder conditions.

Q2: How can I synthesize chiral Methyl 3-(1-aminoethyl)benzoate?

A2: Achieving an enantiomerically enriched product requires an asymmetric synthesis approach. This can be accomplished through several methods, including:

• Chiral auxiliaries: Attaching a chiral auxiliary to the starting material or the amine source to direct the stereochemical outcome of the reduction, followed by removal of the auxiliary.

• Asymmetric catalysis: Using a chiral catalyst, such as a transition metal complex with a chiral ligand, to catalyze the enantioselective reduction of the imine.

• Biocatalysis: Employing enzymes like imine reductases (IREDs) which can exhibit high enantioselectivity in the reduction of imines to chiral amines.[7]

Q3: What are the key considerations for purifying the final product?

A3: The basic nature of the amine product and the potential for ester hydrolysis are the main considerations.

• Extraction: After quenching the reaction, make the aqueous layer basic (pH > 10) to ensure the amine is in its free base form, allowing for extraction into an organic solvent like ethyl acetate or dichloromethane.

• Chromatography: As mentioned, silica gel can be problematic. If chromatography is necessary, consider using alumina or a deactivated silica gel. A common eluent system would be a gradient of methanol in dichloromethane, often with a small amount of triethylamine or ammonia to prevent the product from streaking on the column.

• Crystallization: If the product is a solid, crystallization from a suitable solvent system is an excellent method for purification.

References

• Reductive amination. (n.d.). In Wikipedia. Retrieved January 28, 2026, from [Link]

• Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. (2016, March 4). Sciencemadness Discussion Board. [Link]

• Methyl 3-[(tert-butoxycarbonyl)amino]benzoate. (2023). National Center for Biotechnology Information. [Link]

• Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. (2016, March 4). Sciencemadness Discussion Board. [Link]

• Reductive Amination: Preparation of an Imine. (2022, March 15). YouTube. [Link]

• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. [Link]

• Shao Xinhua. (2015). Methyl 3-(cyanomethyl)benzoate synthetic method. SciSpace. [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. [Link]

• Carlson, R., Lejon, T., Lundstedt, T., & Le Clouerec, E. (1993). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. Acta Chemica Scandinavica, 47, 1046-1049. [Link]

• A Reductive Amination Using Methyl Esters as Nominal Electrophiles. (n.d.). Nottingham ePrints. [Link]

• CN105130846A - Methyl 3-(cyanomethyl)benzoate synthetic method. (2015).

• Synthesis Process Improvement of Methyl 3-(2-Amino-2-Thioxoethyl) Benzoate. (2018). Journal of Chemical Engineering of Chinese Universities. [Link]

• Mechanism of the Aminolysis of Methyl Benzoate: A Computational Study. (2007). The Journal of Physical Chemistry A. [Link]

• An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. (1993). Acta Chemica Scandinavica. [Link]

• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. (2023). Reactions. [Link]

• Hydrolysis of Methyl Benzoate - Lab Demo. (2024, September 13). YouTube. [Link]

• Synthesis of methyl 3-cyanobenzoate by a green process. (2010). ResearchGate. [Link]

• Hofmann Rearrangement. (n.d.). Chemistry Steps. [Link]

• Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. (2013). Chinese Journal of Organic Chemistry. [Link]

• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. (2020). Frontiers in Chemistry. [Link]

• What's wrong with my reductive amination? I barely got any product. (2025, February 13). Reddit. [Link]

• CN101891649B - Novel 3-cyano methyl benzoate preparing method. (2013).

• Hofmann Rearrangement and Curtius Reaction Mechanism - Primary Amides & Acid Chlorides to Amines. (2016, December 29). YouTube. [Link]

• Step-Efficient Access to Chiral Primary Amines. (2017). ResearchGate. [Link]

• Leuckart reaction. (n.d.). In Wikipedia. Retrieved January 28, 2026, from [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. (2023). Molecules. [Link]

• Hydrolysis and saponification of methyl benzoates. (1999). Green Chemistry. [Link]

• Hoffmann Bromamide Reaction: Mechanism, Steps & Applications. (n.d.). Vedantu. [Link]

• Direct reductive amination of various acetophenone analogues with N-methylaniline. (2019). ResearchGate. [Link]

• Reductive aminations by imine reductases: from milligrams to tons. (2022). Chemical Science. [Link]

• Solved Hydrolysis of Methyl Benzoate Acidic hydrolysis is. (2022, October 30). Chegg.com. [Link]

• The Leuckart Reaction. (1948). Organic Reactions. [Link]

• Hofmann Rearrangement: Example, Mechanism, and Application. (n.d.). Chemistry Learner. [Link]

• Hoffmann Bromamide Reaction Mechanism. (n.d.). BYJU'S. [Link]

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Technical Support Center: Synthesis of Methyl 3-(1-aminoethyl)benzoate

Welcome to the technical support center for the synthesis of Methyl 3-(1-aminoethyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important synthetic intermediate. My insights are drawn from extensive experience in synthetic chemistry and are grounded in established scientific principles.

Introduction

The synthesis of chiral amines, such as Methyl 3-(1-aminoethyl)benzoate, is a critical step in the development of many pharmaceutical compounds. The 1-aminoethyl moiety is a common pharmacophore, and its efficient and stereoselective introduction is often a key challenge. This guide will focus on one of the most common and versatile methods for synthesizing this compound: the reductive amination of Methyl 3-acetylbenzoate . We will explore the nuances of this reaction, troubleshoot common issues, and provide evidence-based solutions to improve your yield and purity.

Common Synthetic Route: Reductive Amination

A prevalent and efficient method for the synthesis of Methyl 3-(1-aminoethyl)benzoate is the reductive amination of Methyl 3-acetylbenzoate. This two-step, one-pot reaction involves the formation of an imine intermediate from the ketone and an amine source (such as ammonia or an ammonium salt), followed by its reduction to the desired amine.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Question 1: My reaction is incomplete, and I see significant amounts of the starting ketone (Methyl 3-acetylbenzoate) remaining. What are the likely causes and how can I drive the reaction to completion?

Answer:

Incomplete conversion is a frequent issue in reductive amination and can stem from several factors related to the initial imine formation step. The equilibrium between the ketone/amine and the imine/water must be shifted towards the imine for the subsequent reduction to be efficient.

Causality and Solutions:

• Inefficient Water Removal: The formation of the imine is a condensation reaction that produces water. According to Le Chatelier's principle, the presence of water can shift the equilibrium back towards the starting materials.

  • Troubleshooting:

    • Azeotropic Removal: If your solvent system allows (e.g., toluene, benzene), use a Dean-Stark apparatus to physically remove water as it is formed.

    • Dehydrating Agents: The addition of a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) can effectively sequester water and drive the imine formation forward.

• Suboptimal pH: Imine formation is typically acid-catalyzed. However, if the pH is too low, the amine nucleophile will be protonated and become non-nucleophilic, halting the reaction. Conversely, a pH that is too high will not sufficiently activate the ketone's carbonyl group.[1][2]

  • Troubleshooting:

    • The optimal pH for imine formation is generally between 4 and 5.[1] You can achieve this by adding a catalytic amount of a weak acid, such as acetic acid.

    • Monitor the pH of your reaction mixture and adjust as necessary.

• Steric Hindrance: While less of an issue with ammonia, if you are using a bulkier amine source, steric hindrance can slow down the initial nucleophilic attack on the carbonyl carbon.

  • Troubleshooting:

    • Increase the reaction temperature to provide more kinetic energy to overcome the activation barrier.

    • Prolong the reaction time before adding the reducing agent to allow for sufficient imine formation.

Experimental Protocol: Optimizing Imine Formation

• To a solution of Methyl 3-acetylbenzoate in a suitable solvent (e.g., methanol, toluene), add your ammonium source (e.g., ammonium acetate, ammonia in methanol).

• Add a catalytic amount of glacial acetic acid to maintain a pH of ~4-5.

• If using a solvent that forms an azeotrope with water, set up a Dean-Stark apparatus. Alternatively, add activated 3Å molecular sieves.

• Stir the reaction mixture at room temperature or gentle heat (40-50 °C) and monitor the disappearance of the starting ketone by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Only proceed with the addition of the reducing agent once a significant amount of the imine has been formed.

Question 2: I am observing a significant amount of a byproduct with a similar polarity to my desired amine, making purification difficult. What is this byproduct and how can I prevent its formation?

Answer:

A common byproduct in reductive aminations is the corresponding alcohol, in this case, Methyl 3-(1-hydroxyethyl)benzoate . This occurs when the reducing agent reduces the starting ketone before it has a chance to form the imine.

Causality and Solutions:

• Choice of Reducing Agent: Some reducing agents, like sodium borohydride (NaBH₄), can readily reduce both ketones and imines.[1] If added too early or in large excess, it will preferentially reduce the more electrophilic carbonyl group of the ketone.

  • Troubleshooting:

    • Use a more selective reducing agent: Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are milder and more selective reducing agents for imines in the presence of ketones, especially at a slightly acidic pH.[1][2]

    • Stepwise Addition: Ensure that imine formation is nearly complete before introducing the reducing agent. This can be monitored by TLC or LC-MS.

• Reaction Conditions: The relative rates of ketone reduction versus imine formation can be influenced by the reaction conditions.

  • Troubleshooting:

    • Control the temperature: Lowering the temperature during the addition of the reducing agent can sometimes favor the reduction of the pre-formed imine over the ketone.

    • pH control: As mentioned previously, maintaining a slightly acidic pH (4-5) not only favors imine formation but also enhances the selectivity of reagents like NaBH₃CN for the protonated imine.

Data Presentation: Comparison of Common Reducing Agents

Reducing Agent	Reactivity towards Ketones	Reactivity towards Imines	Optimal pH	Notes
Sodium Borohydride (NaBH₄)	High	High	Neutral-Basic	Prone to reducing the starting ketone, leading to alcohol byproduct formation.[1][3]
Sodium Cyanoborohydride (NaBH₃CN)	Low	High (at acidic pH)	4-6	More selective for the imine over the ketone.[1][2]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Moderate	High	Neutral-Acidic	A good, non-toxic alternative to NaBH₃CN with excellent selectivity.[4]
Catalytic Hydrogenation (H₂/Pd-C)	High	High	Neutral	Can also reduce other functional groups if present. Requires specialized equipment.[5]

Question 3: My yield is low due to the formation of a secondary amine byproduct, N-(1-(3-(methoxycarbonyl)phenyl)ethyl)ethan-1-amine. How can I suppress this over-alkylation?

Answer:

The formation of a secondary amine is a classic problem where the newly formed primary amine product is more nucleophilic than the initial amine source (ammonia) and reacts with the remaining imine or ketone to form a new, larger imine, which is then reduced.

Causality and Solutions:

• Stoichiometry of the Amine Source: If the concentration of the primary amine product becomes significant while the starting ketone and imine are still present, this side reaction is more likely.

  • Troubleshooting:

    • Use a large excess of the initial amine source: By using a large excess of ammonia or an ammonium salt, you can statistically favor the reaction of the ketone with the initial amine source over the newly formed primary amine product.[5][6]

• Reaction Control: The rate of the primary amine formation versus its subsequent reaction can be controlled.

  • Troubleshooting:

    • Slow addition of the reducing agent: Adding the reducing agent slowly can help to keep the concentration of the primary amine product low at any given time, thus minimizing its chance to react further.

    • One-pot vs. two-step procedure: While a one-pot procedure is often preferred for efficiency, if over-alkylation is a persistent issue, consider a two-step approach. First, form the imine and then, after confirming its formation, add it to a separate flask containing the reducing agent.

Visualization: Reaction Pathway and Side Reactions

Caption: Reaction scheme for the synthesis of Methyl 3-(1-aminoethyl)benzoate.

Question 4: I am struggling with the purification of my final product. What are the best practices for isolating pure Methyl 3-(1-aminoethyl)benzoate?

Answer:

The basic nature of the amine product allows for effective purification through acid-base extraction, followed by other chromatographic techniques if necessary.

Experimental Protocol: Purification

• Quenching the Reaction: After the reaction is complete, carefully quench any remaining reducing agent by the slow addition of water or a dilute acid (e.g., 1M HCl) at 0 °C.

• Solvent Removal: Remove the organic solvent under reduced pressure.

• Acid-Base Extraction:

  • Dissolve the crude residue in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

  • Extract the organic layer with a dilute aqueous acid (e.g., 1M HCl). Your amine product will be protonated and move into the aqueous layer, while neutral organic impurities (like the starting ketone and alcohol byproduct) will remain in the organic layer.

  • Separate the layers and wash the aqueous layer with fresh organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer to a pH of >10 by the addition of a base like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃). This will deprotonate your amine, making it soluble in organic solvents again.

  • Extract the now basic aqueous layer multiple times with an organic solvent (e.g., ethyl acetate, DCM).

  • Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain your purified product.

• Chromatography (if necessary):

  • If your product is still not pure after extraction, column chromatography on silica gel can be employed.

  • A typical eluent system would be a gradient of methanol in dichloromethane, often with a small amount of a basic modifier like triethylamine (e.g., 0.5-1%) to prevent the amine from streaking on the acidic silica gel.

Visualization: Purification Workflow

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Technical Support Center: Resolving Enantiomers of Racemic Methyl 3-(1-aminoethyl)benzoate

Introduction: The Criticality of Chirality in Synthesis

Methyl 3-(1-aminoethyl)benzoate is a chiral building block of significant interest in pharmaceutical development. As with many active pharmaceutical ingredients (APIs), its biological activity is often stereospecific, meaning one enantiomer may be therapeutically active while the other could be inactive or even cause undesirable side effects. Therefore, the effective separation, or resolution, of its racemic mixture is a critical step in the synthesis of enantiomerically pure compounds.

This guide provides a comprehensive technical resource for researchers engaged in the resolution of racemic Methyl 3-(1-aminoethyl)benzoate via diastereomeric salt crystallization. It is structured in a question-and-answer format to directly address common challenges and provide field-proven insights into protocol optimization and troubleshooting.

Part 1: Foundational Principles & Strategic Planning (FAQs)

This section addresses high-level questions regarding the strategy and theory behind the resolution process.

Q1: What is the fundamental principle for resolving racemic Methyl 3-(1-aminoethyl)benzoate?

The primary method for resolving a racemic amine is through its conversion into a mixture of diastereomers.[1] Enantiomers, which are non-superimposable mirror images, possess identical physical properties (e.g., melting point, boiling point, solubility), making them impossible to separate by standard techniques like crystallization.[1]

The strategy involves reacting the racemic amine (a 50:50 mixture of R- and S-enantiomers) with an enantiomerically pure chiral resolving agent, typically a chiral acid.[1][2] This acid-base reaction forms a pair of diastereomeric salts:

• (R)-Amine + (R)-Acid → (R,R)-Diastereomeric Salt

• (S)-Amine + (R)-Acid → (S,R)-Diastereomeric Salt

Unlike enantiomers, diastereomers have different physical properties.[3] This crucial difference allows for their separation, most commonly by fractional crystallization, where the less soluble diastereomeric salt will preferentially crystallize out of a chosen solvent system.[4] Once the less soluble salt is isolated, the chiral acid is removed by treatment with a base, yielding the desired, enantiomerically enriched amine.[5]

Q2: How do I select the most promising chiral resolving agent and solvent?

This is the most critical, and often most laborious, part of developing a resolution protocol.[4] Success hinges on finding a combination where one diastereomeric salt is significantly less soluble than the other.

Selecting the Resolving Agent: The target molecule is a base, so you will need a chiral acid. The selection process is largely empirical, but a preliminary screening with common, commercially available, and cost-effective resolving agents is the standard starting point.[4][6]

Table 1: Common Chiral Resolving Acids for Amines

Resolving Agent	Natural Source/Availability	Key Characteristics
(+)-Tartaric Acid	Grapes; Readily available	Often forms highly crystalline salts. A go-to starting point for many resolutions.[2]
(-)-Tartaric Acid	Grapes; Readily available	Provides the opposite diastereomer selectivity to its (+) counterpart.
(S)-(+)-Mandelic Acid	Synthetic; Available	Aromatic structure can enhance crystallization through π-stacking interactions.
(R)-(-)-Mandelic Acid	Synthetic; Available	Opposite enantiomer of the above.
(+)-Camphor-10-sulfonic Acid	Camphor; Available	A stronger acid, which can be useful for weakly basic amines.[2]

| Dibenzoyl-D-tartaric acid | Synthetic derivative | Bulkier structure can sometimes lead to better solubility differentiation. |

Screening Protocol: A small-scale parallel screening is highly recommended.[6] In separate vials, dissolve a small amount of your racemic amine in a test solvent and add a stoichiometric equivalent of each candidate resolving agent. Observe for spontaneous precipitation. If none occurs, try cooling, gentle solvent evaporation, or scratching the vial walls to induce crystallization.

Selecting the Solvent System: The ideal solvent should:

• Completely dissolve both the racemic amine and the resolving agent at an elevated temperature.

• Upon cooling, provide poor solubility for one diastereomeric salt while keeping the other in solution.

Commonly used solvents include alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and water, or mixtures thereof. The polarity of the solvent is a key parameter to vary during screening.

Part 2: Experimental Workflow & In-Depth Protocol

This section details the entire process from salt formation to the recovery of the free amine.

Workflow for Diastereomeric Salt Resolution

Caption: Troubleshooting guide for crystallization.

Table 2: Summary of Common Problems and Solutions

Problem	Probable Cause(s)	Recommended Action(s)
No Crystals Form	- Solution is not supersaturated.- Incorrect solvent choice.- Nucleation is inhibited.	- Slowly evaporate a portion of the solvent.- Cool the solution to a lower temperature (ice or dry ice bath).- Scratch the inside of the flask with a glass rod at the meniscus.- If available, add a single seed crystal of the desired product.<[2]br>- Re-screen for a more effective solvent system.
Oily Precipitate Instead of Crystals	- The melting point of the diastereomeric salt is below the crystallization temperature.- Impurities are present.	- Try a different solvent with a lower boiling point.- Dilute the solution with a co-solvent in which the salt is less soluble.- Purify the starting racemic amine.
Low Yield of Isolated Salt	- Crystallization is incomplete.- The diastereomeric salt has significant solubility even at low temperatures.- Cooling was too rapid, leading to small crystals that pass through the filter.	- Increase the cooling time or use a lower temperature.- Reduce the initial volume of solvent used for dissolution.- Allow the solution to cool to room temperature slowly before placing it in an ice bath.

| Low Enantiomeric Excess (e.e.) | - Incomplete separation of diastereomers.- Co-precipitation of the more soluble diastereomer.- Insufficient washing of the filtered crystals. | - Perform one or more recrystallizations of the diastereomeric salt.<[2][7]br>- Ensure the filtered crystals are washed with a small amount of ice-cold solvent.- Verify the enantiomeric purity of your starting chiral resolving agent. |

Part 4: Analytical Methods for Verifying Resolution Success

Determining the enantiomeric excess of your resolved amine is a non-negotiable final step to validate your experiment.

Q1: How can I accurately measure the enantiomeric excess (e.e.) of my product?

Several analytical techniques can be used. The choice depends on available instrumentation and the specific properties of the molecule.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method.

  • Principle: The separation is achieved on a column containing a chiral stationary phase (CSP). The two enantiomers interact differently with the CSP, leading to different retention times. The e.e. is calculated from the relative areas of the two enantiomer peaks in the chromatogram.

  • Considerations: Method development is required to find the right combination of chiral column and mobile phase. Columns with polysaccharide-based CSPs (e.g., Amylose or Cellulose derivatives) are often effective for chiral amines. [8]

• Chiral Gas Chromatography (GC): Similar in principle to HPLC but used for volatile and thermally stable compounds.

  • Principle: Uses a capillary column with a chiral stationary phase. The e.e. is determined from the peak areas in the resulting chromatogram. [9] * Considerations: The amine may need to be derivatized (e.g., acylated) to increase its volatility and improve separation.

• NMR Spectroscopy with Chiral Derivatizing Agents:

  • Principle: The enantiomeric mixture is reacted with a highly pure chiral derivatizing agent (e.g., Mosher's acid chloride) to form a mixture of diastereomers. [7]In an NMR spectrum, the diastereomers will have chemically distinct signals (e.g., different chemical shifts for specific protons). The e.e. can be calculated by integrating and comparing the signals corresponding to each diastereomer. [10] * Considerations: The derivatization reaction must go to completion, and the chosen signals for integration must be well-resolved and free from overlapping peaks. [10] Q2: How is Enantiomeric Excess (e.e.) calculated?

Regardless of the method used, the e.e. is a measure of the purity of one enantiomer relative to the other. It is calculated using the following formula, typically based on the peak areas from a chromatogram:

e.e. (%) = (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100

Where Area₁ and Area₂ are the integrated peak areas of the two enantiomers.

References

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 28). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• BioDuro. (2018, March 23). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Ethyl 3-aminobenzoate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. Retrieved from [Link]

• NIH. (n.d.). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 11). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

• ACS Publications. (2021, December 23). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Retrieved from [Link]

• NIH. (n.d.). Significance and challenges of stereoselectivity assessing methods in drug metabolism. Retrieved from [Link]

• RSC Publishing. (n.d.). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Resolution (Separation) of Enantiomers. Retrieved from [Link]

• Pharmaceutical Technology. (2015, February 2). Chiral Resolution with and without Resolving Agents. Retrieved from [Link]

• Sciencemadness Discussion Board. (2016, March 4). Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. Retrieved from [Link]

• NIH. (n.d.). A Facile CD Protocol for Rapid Determination of Enantiomeric Excess and Concentration of Chiral Primary Amines. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from [Link]

• MDPI. (2024, April 3). 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers’ Absolute Configuration. Retrieved from [Link]

• ResearchGate. (2025, August 7). Transformation of racemic ethyl 3-hydroxybutanoate into the (R)-enantiomer exploiting lipase catalysis and inversion of configuration. Retrieved from [Link]

• PubMed. (2008, November 7). Kinetic resolution of racemic alcohols using thioamide modified 1-methyl-histidine methyl ester. Retrieved from [Link]

• ACS Publications. (n.d.). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Retrieved from [Link]

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Technical Support Center: Stability of Methyl 3-(1-aminoethyl)benzoate in Solution

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with Methyl 3-(1-aminoethyl)benzoate. This guide is designed to provide in-depth technical insights and practical troubleshooting advice to address the stability challenges you may encounter during your experiments. As your dedicated application scientist, I will walk you through the key stability considerations, potential degradation pathways, and preventative measures to ensure the integrity of your results.

Introduction to the Stability of Methyl 3-(1-aminoethyl)benzoate

Methyl 3-(1-aminoethyl)benzoate is a molecule of interest in pharmaceutical research and organic synthesis, incorporating both a primary amine and a methyl ester functional group. This combination of functionalities presents a unique set of stability challenges that researchers must navigate to ensure the compound's integrity in solution. The primary concerns revolve around the susceptibility of the ester group to hydrolysis and the potential for the amino group to undergo oxidation or participate in intramolecular reactions. The stability of this compound is significantly influenced by the solution's pH, temperature, presence of light, and the choice of solvent.

This guide will provide a detailed exploration of these stability issues, offering practical solutions and preventative strategies in a question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common questions and issues encountered when working with Methyl 3-(1-aminoethyl)benzoate in solution.

FAQ 1: My solution of Methyl 3-(1-aminoethyl)benzoate is showing a new peak in the HPLC analysis over time. What could be the cause?

The appearance of a new peak in your HPLC chromatogram is a strong indicator of degradation. The most probable cause is the hydrolysis of the methyl ester group, especially if you are working with aqueous solutions that are not pH-controlled.

Causality: Benzoate esters are susceptible to hydrolysis, a reaction in which water cleaves the ester bond to form a carboxylic acid and an alcohol.[1][2] This reaction can be catalyzed by both acid and base.[3]

• Acid-Catalyzed Hydrolysis: In acidic conditions, the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, the hydroxide ion directly attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate that collapses to yield the carboxylate and methanol.[3]

Troubleshooting Steps:

• Confirm Hydrolysis: The primary degradation product would be 3-(1-aminoethyl)benzoic acid. You can confirm this by comparing the retention time of the new peak with a standard of the suspected degradant, if available. Mass spectrometry (LC-MS) can also be used to identify the mass of the new peak, which should correspond to the hydrolyzed product.

• Check the pH of your solution: Unbuffered aqueous solutions or solutions prepared with acidic or basic excipients can accelerate hydrolysis. The rate of hydrolysis is generally lowest in the neutral to slightly acidic pH range (around pH 4-6) for many esters.[4]

• Solvent Consideration: If your experimental conditions allow, consider using a less nucleophilic solvent or a co-solvent system to reduce the concentration of water.

Preventative Measures:

• pH Control: Prepare your solutions in a buffered system, ideally within a pH range of 4-6, to minimize both acid and base-catalyzed hydrolysis.

• Temperature: Store your solutions at low temperatures (2-8 °C) when not in use, as hydrolysis rates increase with temperature.

• Fresh Solutions: Prepare solutions fresh before each experiment to minimize the time for degradation to occur.

FAQ 2: I've observed a color change in my solution of Methyl 3-(1-aminoethyl)benzoate, from colorless to a yellowish or brownish hue. What is happening?

A color change in your solution often points towards oxidative degradation of the primary amine. The 1-aminoethyl group, being a benzylic amine, is susceptible to oxidation.

Causality: Benzylic amines can be oxidized by atmospheric oxygen, especially in the presence of light or trace metal ions.[2][5] This oxidation can lead to the formation of colored impurities, such as imines, which can further polymerize to form complex colored products.

Troubleshooting Steps:

• Protect from Light: If your solutions are exposed to ambient light, this could be accelerating the oxidation process.

• De-gas Solvents: Dissolved oxygen in your solvents can contribute to oxidation.

• Check for Metal Contamination: Trace metals can catalyze the oxidation of amines. Ensure high-purity solvents and clean glassware are used.

Preventative Measures:

• Use Amber Vials: Store your solutions in amber vials or protect them from light by wrapping the container in aluminum foil.

• Inert Atmosphere: For long-term storage or sensitive experiments, consider preparing and storing your solutions under an inert atmosphere (e.g., nitrogen or argon).

• Use of Antioxidants: In some formulations, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT) or sodium metabisulfite, can help to prevent oxidation. However, ensure the antioxidant is compatible with your downstream applications.

FAQ 3: I am concerned about the potential for intramolecular reactions. Is this a likely stability issue for Methyl 3-(1-aminoethyl)benzoate?

Yes, intramolecular cyclization is a potential degradation pathway for this molecule, leading to the formation of a lactam.

Causality: The primary amine can act as a nucleophile and attack the electrophilic carbonyl carbon of the ester group within the same molecule. This intramolecular reaction would result in the formation of a six-membered lactam (a cyclic amide) and the elimination of methanol. This type of reaction is known as intramolecular aminolysis.

Troubleshooting Steps:

• Analytical Monitoring: Use a stability-indicating analytical method, such as a gradient HPLC method, capable of separating the parent compound from potential degradants, including the lactam.[6] Mass spectrometry can be used to identify a peak with a mass corresponding to the cyclized product.

• pH and Temperature Effects: The rate of this intramolecular reaction can be influenced by pH and temperature. Higher temperatures can provide the activation energy needed for this reaction to occur.

Preventative Measures:

• pH Control: Maintaining a slightly acidic pH (e.g., pH 4-5) will protonate the primary amine, reducing its nucleophilicity and thereby decreasing the likelihood of intramolecular attack on the ester.

• Low-Temperature Storage: Storing solutions at reduced temperatures will slow down the rate of this and other degradation reactions.

Key Degradation Pathways

The primary degradation pathways for Methyl 3-(1-aminoethyl)benzoate in solution are summarized below.

Caption: Primary degradation pathways of Methyl 3-(1-aminoethyl)benzoate.

Experimental Protocols

To assist in your research, we provide the following detailed protocols for solution preparation and a basic stability study.

Protocol 1: Recommended Procedure for Preparing a Stock Solution

This protocol is designed to minimize initial degradation upon dissolution.

• Solvent Selection: Choose a high-purity solvent appropriate for your experiment. If an aqueous solution is required, use a buffer system. A common choice is a phosphate or acetate buffer in the pH range of 4-6.

• Degassing (Optional but Recommended): If oxidative stability is a major concern, de-gas your solvent by sparging with an inert gas (nitrogen or argon) for 15-30 minutes or by using a sonication bath under vacuum.

• Weighing: Accurately weigh the required amount of Methyl 3-(1-aminoethyl)benzoate in a clean, dry weighing vessel.

• Dissolution:

  • Add a small amount of the chosen solvent to the solid to create a slurry.

  • Gently sonicate or vortex to aid dissolution.

  • Gradually add the remaining solvent to reach the final desired volume.

• Storage: Store the solution in a tightly sealed amber vial at 2-8 °C. If long-term storage is necessary, consider flushing the headspace of the vial with an inert gas before sealing.

Protocol 2: Basic Forced Degradation Study Workflow

A forced degradation study is crucial for identifying potential degradation products and establishing a stability-indicating analytical method.[6][7]

Caption: Workflow for a forced degradation study.

Step-by-Step Methodology:

• Sample Preparation: Prepare a stock solution of Methyl 3-(1-aminoethyl)benzoate in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Keep at a controlled temperature (e.g., 60 °C) and take time points (e.g., 0, 2, 4, 8, 24 hours).

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Keep at room temperature and take time points.

  • Oxidative Stress: Add an equal volume of 3% H₂O₂. Keep at room temperature and protect from light.

  • Thermal Stress: Keep a solution of the compound at an elevated temperature (e.g., 60 °C).

  • Photolytic Stress: Expose a solution to light according to ICH Q1B guidelines.

• Sample Analysis: At each time point, withdraw an aliquot, neutralize if necessary, and analyze by a stability-indicating HPLC method.

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify the degradation products.

Data Summary

The following table summarizes the key stability concerns and recommended preventative measures.

Stability Issue	Potential Cause	Key Influencing Factors	Recommended Preventative Measures
Ester Hydrolysis	Cleavage of the methyl ester bond	pH (extremes of acid or base), Temperature, Water concentration	Use buffered solutions (pH 4-6), store at low temperatures, prepare fresh solutions.
Amine Oxidation	Oxidation of the primary amino group	Presence of oxygen, light, trace metal ions	Store in amber vials, use de-gassed solvents, consider an inert atmosphere.
Intramolecular Cyclization	Nucleophilic attack of the amine on the ester	pH (neutral to basic), Temperature	Use slightly acidic solutions (pH 4-5) to protonate the amine, store at low temperatures.

Conclusion

The stability of Methyl 3-(1-aminoethyl)benzoate in solution is a critical factor for obtaining reliable and reproducible experimental results. By understanding the primary degradation pathways—hydrolysis, oxidation, and intramolecular cyclization—and implementing the preventative measures outlined in this guide, researchers can significantly enhance the integrity of their work. Proactive control of pH, temperature, and light exposure are the cornerstones of maintaining the stability of this compound. For any further questions or specialized application support, please do not hesitate to contact our technical support team.

References

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• Jeffers, P. M., Ward, L. M., Woytowitch, L. M., & Wolfe, N. L. (1989). Homogeneous Hydrolysis Rate Constants for Selected Chlorinated Methanes, Ethanes, Ethenes, and Propanes. Environmental Science & Technology, 23(8), 965–969.
• Williams, R. (2022). pKa Data Compiled by R. Williams.

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 7419, 3-Aminobenzoic acid. Retrieved from [Link]

• Alemán, P. A., Boix, C., & Poliakoff, M. (1999). Hydrolysis and saponification of methyl benzoates. Green Chemistry, 1(1), 65-68. [Link]

• Szostak, M., & Szostak, R. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4939. [Link]

• Master Organic Chemistry. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

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• Fife, T. H., & Przystas, T. J. (2002). Intramolecular general base catalyzed ester hydrolysis. The hydrolysis of 2-aminobenzoate esters. PubMed. Retrieved from [Link]

• Al-Hiari, Y. M., Qaisi, A. M., & Abu Zarga, M. H. (2007). Ethyl 2-(3-Methyl-5-oxo-4,5-dihydro-3H-benzo[e][4][8]diazepin-2-ylamino)benzoate. Molbank, 2007(3), M539. [Link]

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• Saini, G., Kumar, A., & Saini, V. (2019). Quality by Design-Based Development of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Methylparaben, Propylparaben, Diethylamino Hydroxybenzoyl Hexyl Benzoate, and Octinoxate in Topical Pharmaceutical Formulation. Scientia Pharmaceutica, 87(3), 19. [Link]

• Klick, S., et al. (2005). Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. Pharmaceutical Technology, 29(3), 68-80.

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• Morley, K., & Pincock, J. A. (2001). The photochemistry of 2-(1-naphthyl)ethyl benzoates: cycloaddition and intramolecular exciplex formation. The Journal of organic chemistry, 66(9), 2995–3003. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 7150, Methyl benzoate. Retrieved from [Link]

• Kirsch, L. E. (2006). Determination of Hammett Equation Rho Constant for the Hydrolysis of p-Nitrophenyl Benzoate Esters. Journal of Chemical Education, 83(8), 1183. [Link]

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• Davis, F. A., & Kumar, A. (2014). Stereospecific cyclization strategies for α,ε-dihydroxy-β-amino esters: asymmetric syntheses of imino and amino sugars. The Journal of organic chemistry, 79(21), 10347–10360. [Link]

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Technical Support Center: Catalyst Removal in Methyl 3-(1-aminoethyl)benzoate Synthesis

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of Methyl 3-(1-aminoethyl)benzoate. The focus is on the critical step of removing heterogeneous catalysts, such as Palladium on Carbon (Pd/C), post-reaction to ensure the purity and safety of the final compound.

Introduction: The Criticality of Catalyst Removal

The synthesis of Methyl 3-(1-aminoethyl)benzoate, a key building block in medicinal chemistry, often involves the catalytic hydrogenation of a precursor like Methyl 3-(1-hydroxyiminoethyl)benzoate (an oxime) or a related nitro compound.[1] Heterogeneous catalysts, particularly Palladium on Carbon (Pd/C), are highly effective for this transformation.[2] However, the removal of these catalysts is paramount. Residual metal impurities, especially palladium, are highly regulated in active pharmaceutical ingredients (APIs) and can interfere with downstream processes or compromise the safety and efficacy of the final drug product.[3] This guide addresses the common challenges encountered during this crucial purification step.

Frequently Asked Questions (FAQs)

Q1: What is the standard method for removing Pd/C catalyst after my hydrogenation is complete?

The most common and straightforward method is filtration.[4] However, due to the fine particulate nature of Pd/C, simple paper filtration is often insufficient. The standard industry practice involves filtration through a pad of a filter aid, such as Celite® (diatomaceous earth), on a sintered glass funnel.[4] This creates a fine porous bed that effectively traps the small catalyst particles.

Q2: Why is my filtrate grey or black after filtering off the Pd/C?

A grey or black filtrate is a clear indication of catalyst "breakthrough," meaning fine catalyst particles have passed through your filtration setup.

• Causality: This typically occurs if the filter medium's pore size is too large or if the filter bed (e.g., Celite® pad) was not prepared correctly. An improperly settled or cracked Celite® pad can create channels, allowing the catalyst to bypass the filter medium. Sometimes, the catalyst particles themselves are exceptionally fine, making them difficult to trap.

Q3: What are the safety risks associated with handling Pd/C, especially after a reaction?

The primary risk is its pyrophoric nature.[5][6] Pd/C that has been used in a hydrogenation reaction is saturated with adsorbed hydrogen gas.[5] If this "spent" catalyst is exposed to air, especially when dry, it can spontaneously ignite, posing a significant fire hazard with flammable organic solvents.[5][7]

• Expert Insight: Always handle spent Pd/C in a wet state. The filter cake should never be allowed to dry on the funnel in the open air.[5] After filtration, the catalyst should be quenched by carefully transferring the moist filter cake into a large volume of water. Always perform these operations in a well-ventilated fume hood and flush reaction vessels with an inert gas like nitrogen or argon before and after handling the catalyst.[5]

Troubleshooting Guide

Problem 1: Persistent Catalyst Fines in Filtrate (Black/Grey Solution)

Even after a primary filtration, you observe that your product solution remains dark, indicating catalyst contamination.

Root Cause Analysis & Solution Workflow

This issue is almost always mechanical. The solution lies in refining the filtration technique to ensure a robust barrier against fine particles.

Caption: Workflow for Effective Pd/C Filtration.

Detailed Protocol: Filtration through a Celite® Pad

• Preparation: Select a sintered glass (fritted) funnel. Add a sufficient amount of Celite® to form a pad approximately 1-2 cm thick.[4]

• Settling the Pad: Add clean solvent (the same as your reaction solvent) to the funnel and gently pull a vacuum to settle the Celite® into a compact, even pad. Ensure there are no cracks or channels.

• Filtration: Turn off the vacuum. Carefully decant the bulk of the reaction supernatant onto the pad without disturbing the surface. Once most of the liquid has passed through, transfer the remaining catalyst slurry.

• Washing: Wash the filter cake with several portions of fresh solvent to ensure all of the product is recovered.

• Visual Check: The combined filtrate should be completely clear and colorless. If not, the filtration must be repeated.

Problem 2: High Residual Palladium Detected by ICP-MS Despite a Clear Filtrate

Your product appears clean visually, but analytical testing (e.g., Inductively Coupled Plasma Mass Spectrometry) reveals palladium levels exceeding regulatory or process limits.[8][9]

Root Cause Analysis & Solution Workflow

This indicates the presence of soluble or colloidal palladium species, not particulate catalyst. This phenomenon, known as leaching, can occur when palladium dissolves from its carbon support into the reaction medium.[10] Leaching can be influenced by factors like solvent, temperature, and the presence of acidic or basic additives.[10][11]

Caption: Troubleshooting High Residual Soluble Palladium.

Solution: Employing Metal Scavengers

Metal scavengers are solid-supported materials with functional groups that chelate or bind dissolved metal ions, allowing them to be removed by a simple filtration.[12][13]

• Expertise & Experience: The choice of scavenger is critical and depends on the nature of the palladium species (e.g., oxidation state) and the solvent system.[13] Thiol-functionalized silica gels are often highly effective for palladium.[14] Activated carbon can also be used, as it possesses the dual benefit of removing color impurities and scavenging some dissolved palladium.[15]

Table 1: Comparison of Common Palladium Scavengers

Scavenger Type	Functional Group	Typical Application	Advantages	Considerations
Functionalized Silica	Thiol (-SH), Amine (-NH2)	Post-filtration polishing step	High selectivity and capacity for Pd.[14]	Can be more expensive than other options.
Activated Carbon	N/A (Adsorption)	Dual-purpose decolorizing and scavenging	Cost-effective, removes a range of impurities.[15]	Can have lower selectivity; may adsorb product.
Polymer Resins	Various (e.g., Thiourea)	Scavenging from various solvents	High surface area and capacity.[16]	Swelling in certain solvents may affect handling.

Experimental Protocol: Using a Silica-Based Thiol Scavenger

• Selection: Based on your solvent and expected palladium state, select an appropriate scavenger (e.g., Biotage® MP-TMT or SiliaMetS® Thiol).

• Addition: After filtering the heterogeneous Pd/C catalyst, add the scavenger to the filtrate (typically 3-5 equivalents relative to the theoretical amount of leached palladium).

• Stirring: Stir the mixture at room temperature or slightly elevated temperature for the recommended duration (often 4-16 hours) to ensure complete binding.[17]

• Removal: Remove the scavenger by filtration. Since the scavenger particles are much larger than Pd/C fines, a standard filter paper is usually sufficient.

• Analysis: Submit a sample of the final filtrate for ICP-MS analysis to confirm the reduction in palladium levels.[18][19]

References

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• Various Authors. (2015). How can i remove palladium Pd catalyst easily? ResearchGate. [Link]

• Various Authors. (2021). Palladium on carbon safe handling. Future4200. [Link]

• Gholami, M., & Salimi, M. (2013). Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. Ingenta Connect. [Link]

• University of California. LCSS: PALLADIUM ON CARBON. [Link]

• Various Authors. (n.d.). ICP-MS analyses of residual palladium. ResearchGate. [Link]

• Liotta, F., et al. (2022). Heterogeneous Catalysis for Selective Hydrogenation of Oximes. Encyclopedia.pub. [Link]

• Koh, J. H., et al. (2007). Investigation of Pd Leaching from Supported Pd Catalysts during the Heck Reaction. ACS Publications. [Link]

• Google Patents. (n.d.).

• Chen, Y.-C., et al. (2024). Impact of Oxygen-Containing Groups on Pd/C in the Catalytic Hydrogenation of Acetophenone and Phenylacetylene. MDPI. [Link]

• Biotage. (n.d.). Using Metal Scavengers to Remove Trace Metals such as Palladium. [Link]

• Central Washington University. (n.d.). Safe Handling of Pyrophoric Chemicals. [Link]

• Vanhaecke, F., & Resano, M. (2019). Analysis of palladium by high resolution ICP-MS. ResearchGate. [Link]

• Zhang, Y., et al. (2023). Improved Palladium Extraction from Spent Catalyst Using Ultrasound-Assisted Leaching and Sulfuric Acid–Sodium Chloride System. MDPI. [Link]

• Zhang, Z., et al. (2018). Synthesis Process Improvement of Methyl 3-(2-Amino-2-Thioxoethyl) Benzoate. ResearchGate. [Link]

• Reddit User. (2023). Can Pd/C go bad? Reddit. [Link]

• Scott, J. S., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. PubMed Central. [Link]

• Speltini, A., et al. (2017). A new process for the recovery of palladium from a spent Pd/TiO2 catalyst. Royal Society of Chemistry. [Link]

• Biotage. (2023). How to Remove Palladium in three easy steps. [Link]

• SpinChem. (n.d.). Palladium catalyst recovery using scavenger resin. [Link]

• Various Authors. (2014). How we can clean pd/C from probable impurities to reuse it? ResearchGate. [Link]

• Scott, J. S., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Publications. [Link]

• Osaka Gas Chemicals Co., Ltd. (n.d.). Removal of palladium (Pd) catalysts. [Link]

• Gholami, M., & Salimi, M. (2013). Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. ResearchGate. [Link]

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• Wang, X., et al. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI. [Link]

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• Choi, J.-H., et al. (2016). Selective hydrogenation of acetophenone with supported Pd and Rh catalysts. Royal Society of Chemistry. [Link]

• Various Authors. (2022). Influence of Solvents and Additives on the Pyrophoricity of Palladium on Carbon Catalyst after Hydrogenation. ResearchGate. [Link]

• da Silva, T. A., et al. (2020). Fast and reliable ICP-MS quantification of palladium and platinum-based drugs. Royal Society of Chemistry. [Link]

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• Li, S., et al. (2022). Ni@C Catalyzed Hydrogenation of Acetophenone to Phenylethanol under Industrial Mild Conditions in Flow Reactor. ChemRxiv. [Link]

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Chiral Integrity Assurance: Preventing Racemization During Derivatization

Introduction: The "Silent Killer" of Chiral Analysis

In drug development, distinguishing between enantiomers is not merely a regulatory hurdle; it is a safety imperative. However, the analytical method itself can be the source of error. Derivatization-induced racemization is a "silent killer" because it generates false positives: the analytical signal for the D-enantiomer appears real, but it was created ex vivo by your chemistry.

This guide moves beyond standard protocols to address the mechanistic causes of chiral erosion. It provides troubleshooting workflows to ensure that the enantiomeric excess (ee) you measure reflects the sample, not the method.

Module 1: The Mechanics of Failure (Root Cause Analysis)

Before troubleshooting a protocol, you must identify which of the two primary racemization mechanisms is active in your workflow.

Mechanism A: Base-Catalyzed Enolization (Direct)

Context: Common in esterification or alkylation steps using strong bases. The Failure: A base abstracts the

-proton from the chiral center, forming a planar enolate. Reprotonation occurs from either face, destroying optical purity. Key Risk Factor: Electron-withdrawing groups (EWGs) on the -carbon (e.g., carbonyls, nitriles) increase the acidity of the -proton ( drops from ~20 to ~10-13), making it vulnerable even to mild bases like triethylamine.

Mechanism B: Oxazolone Formation (Activation-Induced)

Context: Peptide synthesis, C-terminal derivatization, and carboxyl activation. The Failure: During carboxyl activation (e.g., using carbodiimides), the carbonyl oxygen of the upstream amide backbone attacks the activated ester. This forms a 5-membered oxazolone (azlactone) ring. The

-proton on this ring is highly acidic ( ~9), leading to rapid racemization.

Visualization: The Pathways to Racemization[1][2]

Figure 1: Mechanistic pathways leading to loss of chiral integrity. Path A (top) is pH-driven; Path B (bottom) is chemically driven by carboxyl activation.

Module 2: Protocol-Specific Troubleshooting

Scenario A: Marfey's Method (Amino Acid Analysis)

The Issue: You are using Marfey’s Reagent (FDAA) to separate amino acids, but you see unexpected D-amino acid peaks (1–5%) in your L-amino acid standards.

Diagnosis: Marfey’s reaction involves Nucleophilic Aromatic Substitution (

). While the reaction requires basic conditions to deprotonate the amino group, excessive heat or pH triggers enolization.

Troubleshooting Guide:

Parameter	The "Safe" Zone	The Danger Zone	Why?
Temperature	35°C – 45°C	> 50°C	High heat provides the activation energy for -proton abstraction.
Time	60 – 90 mins	> 2 hours	Extended exposure to base increases the probability of racemization.
Base (pH)	NaHCO₃ (pH ~8.5)	NaOH / TEA (pH >10)	Strong bases rapidly strip the -proton.
Solvent	Acetone/Water	DMSO/DMF	Polar aprotic solvents (DMSO) strip the solvation shell from ions, making bases "naked" and hyper-reactive.

Q: I need to drive the reaction to completion, but I'm afraid of heat. What do I do? A: Switch to Advanced Marfey’s Method using DL-FDLA. By using a racemic derivatizing agent on your sample and comparing it to an L-standard derivatized with L-FDLA, you can mathematically deconvolute the peaks without forcing harsh reaction conditions. However, strictly controlling the L-FDAA reaction at 40°C is usually sufficient for <0.5% racemization [1].

Scenario B: GC-MS Esterification (Silylation/Acylation)

The Issue: You are converting amino acids to volatile esters (e.g., methyl esters) for GC-MS, but the D/L ratio is inconsistent.

Diagnosis: Acid-catalyzed esterification (e.g., HCl in Methanol) is generally safer than base methods, but high temperatures combined with strong mineral acids can still cause inversion via an enol intermediate.

Troubleshooting Guide:

Q: I am using HCl/MeOH at 100°C. Is this safe? A: No. At 100°C, significant racemization (up to 15%) has been observed for Aspartic acid and Glutamic acid.

• The Fix: Use Thionyl Chloride (SOCl₂) in Isopropanol or Methanol .

• Protocol: React at 0°C to Room Temperature (or max 40°C). The in-situ generation of HCl is anhydrous and effective, allowing esterification without the thermal energy required for inversion [2].

Q: What about the acylation step (e.g., PFPA/TFAA)? A: Acylation (reacting the amine) usually happens after esterification. If you use perfluorinated anhydrides (PFPA), avoid excessive heating. 60°C for 20 mins is the limit. Overheating here creates acidic conditions that can hydrolyze the ester or invert the center [3].

Scenario C: Peptide Coupling & Derivatization

The Issue: You are attaching a chiral tag to the C-terminus of a peptide, but the C-terminal amino acid is racemizing.

Diagnosis: This is almost certainly Oxazolone Formation .[1] The activated carboxyl group cyclizes with the adjacent amide nitrogen.

Troubleshooting Guide:

• Check your Activation Agent:

  • High Risk: EDC or DCC alone.

  • Low Risk: DIC/Oxyma or HATU/HOAt.

• The "Additive" Rule:

  • Never use a carbodiimide (DCC/EDC) without an additive like HOBt (1-Hydroxybenzotriazole) or Oxyma . These additives intercept the activated ester, forming an intermediate that is reactive enough to couple but too stable to cyclize into an oxazolone [4].

• Base Choice:

  • Avoid Triethylamine (TEA). Use DIPEA (Diisopropylethylamine) or Collidine . Their steric bulk prevents them from approaching the

    -proton to abstract it.

Module 3: The "Self-Validating" Control System

Do not trust the literature; trust your controls. Every chiral derivatization experiment must include a Method Blank .

Protocol: The "Racemization Check" (Method Blank)

• Select a Pure Standard: Purchase a certified enantiopure standard of your analyte (e.g., 99.9% L-Phenylalanine).

• Mimic the Matrix: If your real sample is in plasma, spike the standard into a blank plasma matrix. (Matrix components can catalyze racemization).

• Run the Derivatization: Apply your exact protocol (Heat, pH, Reagents).

• Calculate Method-Induced Racemization (MIR):

• Pass/Fail Criteria:

  • If MIR > 0.5% (or > limit of detection), your method is invalid for trace chiral analysis. You must lower the temperature or change the base.

Data Table: Common Reagents & Racemization Risks

Reagent Class	Examples	Racemization Risk	Mitigation Strategy
Chiral Tag	Marfey's (FDAA), GITC	Moderate (pH/Temp dependent)	Strict T < 45°C; Control pH < 9.0.
Silylation	BSTFA, MSTFA	Low	Generally safe; avoid moisture (hydrolysis risk).
Acylation	TFAA, PFPA, HFBA	Moderate (Acid dependent)	Remove excess reagent/acid immediately after reaction.
Coupling	EDC, DCC, HATU	High (Oxazolone)	Always use HOBt/HOAt/Oxyma; Use collidine/DIPEA.

References

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: a review. Amino Acids, 27(3-4), 231–247. [Link]

• Waldhier, M. C., et al. (2010).[2] Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples. Journal of Chromatography B, 878(15-16), 1103-1112. [Link]

• Kienhuis, E., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis. Molecules, 26(6), 1738. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: LC-MS Analysis of Methyl 3-(1-aminoethyl)benzoate and its Impurities

Welcome to the technical support center for the analysis of Methyl 3-(1-aminoethyl)benzoate. This guide is designed for researchers, analytical scientists, and drug development professionals who are utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) for purity assessment and impurity identification. As a key starting material or intermediate in pharmaceutical synthesis, ensuring the purity of Methyl 3-(1-aminoethyl)benzoate is critical for the quality and safety of the final active pharmaceutical ingredient (API).

This document provides in-depth, field-proven insights into potential impurities, recommended analytical methods, and a comprehensive troubleshooting guide in a practical question-and-answer format.

Understanding Potential Impurities

The impurity profile of a drug substance is a critical quality attribute. According to the International Council for Harmonisation (ICH) guideline Q3A(R2), impurities in new drug substances must be identified and controlled.[1][2][3][4] The potential impurities in Methyl 3-(1-aminoethyl)benzoate can originate from various sources, including the synthetic route and degradation.[5][6][7][8]

Common Sources and Types of Impurities:

• Process-Related Impurities (Synthesis):

  • Starting Materials & Intermediates: Unreacted starting materials or intermediates from the synthetic pathway are common impurities.[6][8] For example, if the synthesis involves the reduction of a nitrile precursor like Methyl 3-(1-cyanoethyl)benzoate, incomplete reduction can leave traces of this precursor in the final product.[9] Similarly, if starting from 3-Aminobenzoic acid and methanol, residual starting materials could be present.[10]

  • By-products: Side reactions occurring during synthesis can generate structurally similar compounds. For instance, over-alkylation or reactions with residual reagents can lead to unexpected by-products.[6]

  • Reagents and Catalysts: While less common, residual reagents, ligands, or catalysts used in the manufacturing process can sometimes be detected.[4][8]

• Degradation Products:

  • Hydrolysis: The ester functional group in Methyl 3-(1-aminoethyl)benzoate is susceptible to hydrolysis, especially under non-neutral pH conditions.[11][12][13] This degradation pathway leads to the formation of 3-(1-aminoethyl)benzoic acid.[7][14]

  • Oxidation: The primary amine is susceptible to oxidative degradation, which can lead to a variety of products, potentially impacting the stability of the substance.

• Stereoisomers:

  • Diastereomers/Enantiomers: The molecule contains a chiral center at the ethylamine group. If the synthesis is not stereospecific, it will exist as a racemic mixture. Controlling the stereoisomeric purity is often a critical regulatory requirement, as different enantiomers can have vastly different pharmacological activities.[15]

Recommended LC-MS Method: A Starting Point

This section provides a robust, general-purpose LC-MS method suitable for the separation and detection of Methyl 3-(1-aminoethyl)benzoate and its common impurities. This method should be considered a starting point and may require optimization for specific impurity profiles or matrices.

Experimental Protocol: Reversed-Phase LC-MS

• Sample Preparation:

  • Accurately weigh and dissolve the Methyl 3-(1-aminoethyl)benzoate sample in a suitable diluent (e.g., 50:50 Methanol:Water) to a final concentration of approximately 0.5 - 1.0 mg/mL.

  • For impurity analysis, a higher concentration may be necessary, but care must be taken to avoid column overload.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • The use of acidic mobile phases helps to protonate the basic amine, leading to better peak shape and promoting efficient ionization in positive ESI mode.[16]

Parameter	Recommended Setting	Rationale & Causality
LC System	HPLC or UHPLC system coupled to a Mass Spectrometer	Provides the necessary separation efficiency and detection sensitivity.
Column	C18 Reversed-Phase, 100 x 2.1 mm, 1.8 µm	A C18 column offers good retention for this moderately polar compound. The smaller particle size (1.8 µm) ensures high resolution.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile modifier compatible with MS. It controls pH to ensure the amine is protonated, minimizing peak tailing.[16]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent providing good elution strength and low viscosity.
Gradient	5% B to 95% B over 10 minutes	A broad gradient is a good starting point to elute impurities with a wide range of polarities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column, ensuring efficient chromatography and compatibility with standard ESI sources.
Column Temp.	30 °C	Provides reproducible retention times and can improve peak shape.
Injection Vol.	2 µL	A small injection volume minimizes the risk of peak distortion and column overload.

• Mass Spectrometry Conditions:

Parameter	Recommended Setting	Rationale & Causality
Ion Source	Electrospray Ionization (ESI)	ESI is the ideal ionization technique for polar, ionizable molecules like this one.
Polarity	Positive (+)	The primary amine is basic and will readily accept a proton to form a positive ion, [M+H]⁺.
Capillary Voltage	3.5 kV	A typical starting voltage. This should be optimized to maximize signal stability and intensity.[17][18]
Cone/Fragmentor Voltage	20-40 V	This voltage can be optimized to control in-source fragmentation and decluster ions.[17]
Source Temp.	120 °C	Helps in the desolvation of droplets.
Desolvation Temp.	350 °C	Efficiently removes solvent from the ESI droplets to generate gas-phase ions.
Gas Flow	Instrument Dependent	Optimize desolvation and nebulizer gas flows for stable spray and maximum signal.[17]
Scan Range	m/z 50 - 500	A wide enough range to capture the parent compound (C10H13NO2, [M+H]⁺ ≈ 180.1) and most potential impurities.
Data Acquisition	Full Scan & Data-Dependent MS/MS	Full scan detects all ions. Data-dependent MS/MS automatically triggers fragmentation of the most intense peaks for structural elucidation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the LC-MS analysis of Methyl 3-(1-aminoethyl)benzoate in a direct question-and-answer format.

Q1: I see an unexpected peak in my chromatogram. How do I begin to identify it?

A1: Identifying an unknown peak is a systematic process. The goal is to gather enough evidence to propose a likely structure.

Step-by-Step Identification Workflow:

• Determine the Mass: Extract the mass spectrum for the unknown peak. The most abundant ion is likely the protonated molecule, [M+H]⁺. Note any other common adducts like [M+Na]⁺ or [M+K]⁺, which can help confirm the molecular weight.

• Propose Elemental Formula: Use a high-resolution mass spectrometer (HRMS) if available to obtain an accurate mass. The accurate mass allows you to predict possible elemental formulas (C, H, N, O).

• Consult Impurity Knowledge Base: Compare the molecular weight of the unknown with the predicted impurities listed in Section 1. For example, a mass difference of -14 Da could indicate hydrolysis (loss of a methyl group and addition of a hydrogen).

• Induce Fragmentation (MS/MS): Perform an MS/MS experiment on the unknown's [M+H]⁺ ion. The fragmentation pattern provides structural clues. For instance, a neutral loss of 46 Da (CH3CH2NH2) or a characteristic fragment at m/z 121 (benzoic acid fragment) can be highly informative. Amines often fragment via alpha-cleavage next to the nitrogen atom.[19][20]

• Compare with Reference Standards: The most definitive way to confirm an impurity's identity is to obtain a reference standard and compare its retention time and mass spectra with the unknown peak.

Below is a diagram illustrating the general workflow for impurity identification.

A systematic workflow for identifying unknown peaks in an LC-MS chromatogram.

Q2: The peak for my main compound is tailing badly. What is the cause and how can I fix it?

A2: Peak tailing for basic compounds like Methyl 3-(1-aminoethyl)benzoate is a classic chromatography problem, often caused by unwanted secondary interactions between the analyte and the stationary phase.

Troubleshooting Poor Peak Shape:

• Cause 1: Insufficiently Acidic Mobile Phase: The primary amine group can interact with residual, acidic silanol groups on the silica-based C18 column, causing tailing.

  • Solution: Ensure the mobile phase pH is at least 2-3 units below the pKa of the amine group. Using 0.1% formic acid is typically sufficient to protonate the amine, which repels it from the silanol groups and improves peak shape.[21]

• Cause 2: Column Contamination or Degradation: The column's performance can degrade over time, especially if samples are not clean. A blocked inlet frit or contaminated stationary phase can lead to distorted peaks.[21]

  • Solution: First, try flushing the column with a strong solvent series (e.g., water, methanol, isopropanol, then back to the mobile phase). If this doesn't work, replace the column. Using a guard column is highly recommended to protect the analytical column.

• Cause 3: Sample Overload: Injecting too much sample can saturate the stationary phase, leading to fronting or tailing.

  • Solution: Dilute your sample and re-inject. If the peak shape improves, you were likely overloading the column.

The following decision tree provides a logical approach to troubleshooting this issue.

A decision tree for troubleshooting common peak shape problems.

Q3: How can I distinguish between the R- and S-enantiomers of Methyl 3-(1-aminoethyl)benzoate?

A3: Mass spectrometry cannot differentiate between enantiomers because they have the identical mass and fragmentation pattern. Therefore, separation must be achieved chromatographically before the compounds enter the mass spectrometer.

• Solution: Chiral Chromatography. You must use a chiral stationary phase (CSP) designed to separate enantiomers.[22] Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for separating chiral amines and esters.[22][23] The separation occurs because the two enantiomers form transient diastereomeric complexes with the chiral selector in the stationary phase, which have different stabilities and thus different retention times.[24] The existing MS conditions can be used for detection, but the LC method (column and possibly mobile phase) must be completely changed to a chiral method.

Q4: I am not seeing any signal for my compound or the signal is extremely weak. What should I check?

A4: A lack of signal can be due to issues with the sample, the LC, or the MS. A systematic check is required.[25][26][27]

• Check the Mass Spectrometer:

  • Tuning & Calibration: Has the instrument been recently tuned and calibrated? Run the tuning solution to ensure the MS is functioning correctly and is sensitive in the desired mass range.[17]

  • Source Parameters: Confirm you are in the correct ionization mode (Positive ESI). Check that the spray is stable; an unstable or sputtering spray will result in no signal.[26] Ensure gas flows and temperatures are appropriate.[17]

• Check the LC System:

  • Flow and Pressure: Is there flow from the pump? Is the system pressure normal and stable? A leak or a blockage could prevent the sample from reaching the MS.[25]

  • Connections: Ensure all fittings between the autosampler, column, and MS are secure.

• Check the Sample:

  • Concentration: Is the sample concentration high enough to be detected? Try injecting a more concentrated standard.

  • Stability: Could the compound have degraded in the sample vial? The ester is susceptible to hydrolysis, which could reduce the concentration of the parent compound over time.[16]

References

• Dutta, S., et al. (2023). Synthesis and crystal structure of methyl 3-[(tert-butoxycarbonyl)amino]benzoate. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Wang, Y., et al. (2018). Synthesis Process Improvement of Methyl 3-(2-Amino-2-Thioxoethyl) Benzoate. Journal of Chemical Engineering of Chinese Universities. [Link]

• Google Patents. (n.d.). CN101891649A - Novel 3-cyano methyl benzoate preparing method.

• Dong, M. W. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. BioPharm International. [Link]

• ResearchGate. (n.d.). Pharmaceutical Impurities: An Overview. Retrieved from ResearchGate website. [Link]

• NIH. (2024). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. PubMed Central. [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from Element Lab Solutions website. [Link]

• ICH. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link]

• Chromatography Online. (2021). Tips for Electrospray Ionization LC–MS. Retrieved from Chromatography Online website. [Link]

• NIH. (n.d.). Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM. Retrieved from PubMed Central. [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of ethylamine C2H7N. Retrieved from Doc Brown's Chemistry website. [Link]

• ZefSci. (n.d.). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from ZefSci website. [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. Retrieved from CGSpace website. [Link]

• Veeprho. (2024). Sources and Types of Impurities in Pharmaceutical Substances. Retrieved from Veeprho website. [Link]

• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• YouTube. (2023). Mass Spectrometry Part 4-Fragmentation in Ethers. Retrieved from YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Benzoic Acid Esters, Benzoates. Retrieved from Organic Chemistry Portal website. [Link]

• MIT. (n.d.). Electrospray helpful hints. Retrieved from MIT website. [Link]

• Chromedia. (n.d.). Troubleshooting LC, basics. Retrieved from Chromedia website. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from Chemistry LibreTexts website. [Link]

• Bio-Rad. (n.d.). An Introduction to Chiral Analysis by Capillary Electrophoresis. Retrieved from Bio-Rad website. [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate. Retrieved from SSERC website. [Link]

• NIH. (n.d.). Recent trends in the impurity profile of pharmaceuticals. Retrieved from PubMed Central. [Link]

• SZTE Publicatio Repozitórium. (2022). Enantiomeric separation of newly synthesized amino, thio, and oxy derivatives of monoterpene lactones. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). IMPURITIES AND ITS IMPORTANCE IN PHARMACY. Retrieved from globalresearchonline.net. [Link]

• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. Retrieved from jphinv.com. [Link]

• YouTube. (n.d.). LC Troubleshooting. Retrieved from YouTube. [Link]

• DOI. (n.d.). Fragmentation Study of Substituted Phenethylamines Induced by Electrospray Ionization Mass Spectrometry and Its Application for. Retrieved from doi.org. [Link]

• Scribd. (n.d.). Hydrolysis Kinetics of Benzoate Esters. Retrieved from Scribd website. [Link]

• PubMed. (2011). Determination of sodium benzoate by chiral ligand exchange CE based on its inhibitory activity in D-amino acid oxidase mediated oxidation of D-serine. [Link]

• European Medicines Agency. (n.d.). ICH topic Q 3 A (R2) - Impurities in new drug substances. Retrieved from European Medicines Agency website. [Link]

• YouTube. (2024). Impurities in new drug substance| ICH Q3A(R2). Retrieved from YouTube. [Link]

• Springer. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of N-methylethanamine. Retrieved from Doc Brown's Chemistry website. [Link]

• European Medicines Agency. (2006). NOTE FOR GUIDANCE ON IMPURITIES IN NEW DRUG SUBSTANCES. [Link]

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• 4. ema.europa.eu [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
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• 14. Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Improving the Chiral Purity of (S)-methyl 3-(1-aminoethyl)benzoate

Welcome to the technical support center. As Senior Application Scientists, we understand that achieving high chiral purity is paramount for the successful application of chiral molecules in research and development. This guide provides in-depth troubleshooting advice and frequently asked questions to help you improve the chiral purity of (S)-methyl 3-(1-aminoethyl)benzoate.

Troubleshooting Guide: Enhancing Enantiomeric Excess

This section addresses common issues encountered during the synthesis and purification of (S)-methyl 3-(1-aminoethyl)benzoate, offering explanations and actionable solutions.

Issue 1: Low Enantiomeric Excess (e.e.) Detected After Primary Synthesis

Symptom: Chiral HPLC analysis of your crude product indicates a low enantiomeric excess, for instance, below 90% e.e.

Potential Causes & Solutions:

• Incomplete Asymmetric Induction: The primary cause of low e.e. is often an inefficient asymmetric catalyst or chiral auxiliary used during the synthesis. The choice of catalyst and reaction conditions are critical for achieving high stereoselectivity.

• Racemization During Workup or Purification: Chiral amines can be susceptible to racemization under harsh conditions, such as high temperatures or strongly acidic or basic environments.

Troubleshooting Steps:

• Optimize the Asymmetric Synthesis:

  • Catalyst/Reagent Screening: If you are employing a catalytic asymmetric synthesis, consider screening a variety of chiral ligands or catalysts. For instance, in asymmetric hydrogenation of a corresponding ketimine, different chiral phosphine ligands can dramatically influence the e.e.

  • Solvent and Temperature Effects: The polarity of the solvent and the reaction temperature can significantly impact the stereochemical outcome. A systematic study of these parameters is recommended. Lowering the reaction temperature often enhances enantioselectivity.

• Gentle Workup and Purification:

  • Avoid Extreme pH: During aqueous workup, use milder acids and bases (e.g., saturated ammonium chloride solution instead of concentrated HCl).

  • Low-Temperature Purification: If performing column chromatography, consider conducting it in a cold room or using a jacketed column to maintain a low temperature. Avoid prolonged exposure to silica gel, which can be slightly acidic and may promote racemization.

Issue 2: Formation of Diastereomeric Impurities

Symptom: Your analytical data (e.g., NMR, LC-MS) shows the presence of unexpected diastereomers.

Potential Causes & Solutions:

• Multiple Chiral Centers: If your synthetic route involves intermediates with more than one chiral center, controlling the stereochemistry at each center is crucial.

• Epimerization: One of the chiral centers in your molecule or an intermediate might be prone to epimerization under the reaction or purification conditions.

Troubleshooting Steps:

• Re-evaluate the Synthetic Route: Analyze each step of your synthesis for potential sources of diastereomer formation. Consider alternative synthetic strategies that offer better stereocontrol.

• Diastereoselective Crystallization: If the diastereomers have different physical properties, such as solubility, they can often be separated by fractional crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for improving the chiral purity of (S)-methyl 3-(1-aminoethyl)benzoate post-synthesis?

The two most common and effective methods for enhancing the enantiomeric excess of a chiral amine like (S)-methyl 3-(1-aminoethyl)benzoate are:

• Diastereomeric Salt Resolution: This classical method involves reacting the racemic or enantioenriched amine with a chiral resolving agent (a chiral acid) to form diastereomeric salts. These salts have different solubilities and can be separated by fractional crystallization. The desired diastereomeric salt is then treated with a base to liberate the enantiomerically pure amine.

• Enzymatic Kinetic Resolution: This technique utilizes an enzyme that selectively acylates one enantiomer of the amine, leaving the other enantiomer unreacted. The acylated product and the unreacted amine can then be easily separated. Lipases are commonly used for this purpose.

Q2: How do I choose the right chiral resolving agent for diastereomeric salt formation?

The selection of the resolving agent is crucial and often empirical. Commonly used chiral acids include:

• (R)-(-)-Mandelic acid

• (S)-(+)-Mandelic acid

• (+)-Tartaric acid

• (-)-Tartaric acid

• (+)-Dibenzoyltartaric acid

• (-)-Dibenzoyltartaric acid

Experimental Protocol: Screening for a Resolving Agent

A small-scale screening experiment is the most efficient way to identify a suitable resolving agent.

Table 1: Example Resolving Agent Screening Protocol

Step	Procedure	Observations to Record
1	Dissolve a small amount of your enantioenriched amine in various solvents (e.g., methanol, ethanol, isopropanol) in separate test tubes.	Clarity of the solution.
2	Add a stoichiometric equivalent of different chiral resolving agents to each test tube.	Formation of a precipitate.
3	Gently heat the solutions to dissolve any precipitate, then allow them to cool slowly to room temperature and then in an ice bath.	Rate and extent of crystal formation.
4	Isolate the crystals by filtration, wash with a small amount of cold solvent, and dry.	Crystal morphology and yield.
5	Liberate the free amine from the salt by treating with a base and analyze the e.e. by chiral HPLC.	Enantiomeric excess of the resolved amine.

The ideal resolving agent will form well-defined crystals with one diastereomer while the other remains in solution, leading to a high e.e. in the isolated salt.

Q3: What are the key parameters to optimize in an enzymatic kinetic resolution?

For a successful enzymatic resolution, the following parameters should be optimized:

• Enzyme Selection: Screen different lipases (e.g., Candida antarctica lipase B (CALB), Pseudomonas cepacia lipase) to find one with high activity and selectivity for your substrate.

• Acylating Agent: The choice of the acylating agent (e.g., ethyl acetate, isopropyl acetate) can influence the reaction rate and enantioselectivity.

• Solvent: The reaction is typically performed in an organic solvent (e.g., hexane, toluene). The nature of the solvent can affect the enzyme's activity and stability.

• Temperature: The reaction temperature should be optimized to balance the reaction rate and enzyme stability.

• Reaction Time: The reaction should be monitored over time to determine the optimal endpoint for achieving high e.e. of the unreacted amine.

Q4: How can I accurately determine the chiral purity of my sample?

Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used and reliable method for determining the enantiomeric excess of chiral compounds.

Experimental Protocol: Chiral HPLC Analysis

• Column Selection: Choose a suitable chiral stationary phase (CSP). For chiral amines, polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) are often effective.

• Mobile Phase Optimization: The mobile phase typically consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Sample Preparation: Dissolve a small amount of your sample in the mobile phase.

• Injection and Analysis: Inject the sample onto the HPLC system and record the chromatogram. The two enantiomers should appear as separate peaks.

• Calculation of e.e.: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula: e.e. (%) = [(Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer)] x 100

Visualizing the Workflow for Chiral Purity Enhancement

The following diagram illustrates the decision-making process for improving the chiral purity of (S)-methyl 3-(1-aminoethyl)benzoate.

Caption: Workflow for enhancing chiral purity.

Mechanism of Diastereomeric Salt Resolution

The following diagram illustrates the principle behind diastereomeric salt resolution.

Caption: Principle of diastereomeric salt resolution.

References

• Pellissier, H. (2011). Recent developments in the resolution of racemic amines. Tetrahedron, 67(20), 3769-3802. [Link]

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. [Link]

• Ghanem, A., & Aboul-Enein, H. Y. (2004). Application of lipases in kinetic resolution of racemates. Chirality, 16(7), 413-434. [Link]

Reference Data & Comparative Studies

Certificate of Analysis Guide: Methyl 3-(1-aminoethyl)benzoate

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and CMC (Chemistry, Manufacturing, and Controls) Leads.[1]

Executive Summary: The Chiral Pivot

Methyl 3-(1-aminoethyl)benzoate (CAS: 120205-50-7 for racemic; specific enantiomers vary) is a high-value chiral building block used extensively in the synthesis of kinase inhibitors and GPCR ligands.[1] Its meta-substitution pattern offers unique steric vectors compared to the more common para-isomers, allowing for "conformational locking" in drug design.[1]

However, not all commercial sources are equal.[1] This guide compares the performance of Certified Enantiopure Grade (>99% ee) against Commodity Racemic Grade and Technical Grade alternatives.[1] It demonstrates why a high-fidelity Certificate of Analysis (CoA) is not just paperwork, but a predictive tool for downstream synthetic success.

Product Profile & Comparative Analysis

The Product: Methyl 3-(1-aminoethyl)benzoate

• Chemical Structure: A benzoate ester with a chiral amine handle at the meta position.[1]

• Key Role: Serves as a "bifunctional linker"—the amine allows for amide coupling or reductive amination, while the ester allows for hydrolysis or further functionalization.

• Critical Quality Attribute (CQA): Enantiomeric Excess (ee%).

Comparative Performance: Why the CoA Matters

The following table compares the impact of starting material quality on a hypothetical multistep API synthesis.

Feature	Alternative A: Commodity Racemic	Alternative B: Technical Grade (Unverified ee)	Product Focus: Certified Enantiopure (>99% ee)
Purity (HPLC)	>98%	>95%	>98%
Chiral Purity (ee)	0% (Racemic)	Unknown / Variable (80–90%)	≥ 99.5%
Downstream Impact	Requires classical resolution or chiral chromatography of the final API. Yield Loss: >50%.	Risk of "isomeric ballast."[1] Inactive enantiomer may compete for binding sites or cause toxicity.[1]	Direct-to-Biology. No resolution steps required.[1] Maximizes atom economy.[1]
Regulatory Risk	High.[1] Racemate implies a new chemical entity (NCE) with distinct tox profile.	High. Batch-to-batch variability invalidates process validation.[1]	Low. CoA guarantees critical inputs for GMP manufacturing.

Expert Insight: Using racemic material (Alternative A) in early R&D might save upfront costs ($/g), but it introduces a "hidden tax" of 50% yield loss and doubling the purification burden later.[1] For lead optimization, Certified Enantiopure material is the only logical choice to establish accurate Structure-Activity Relationships (SAR).[1]

The "Gold Standard" Certificate of Analysis

A robust CoA for this compound must go beyond basic identity. Below is the anatomy of a high-fidelity CoA required for pharmaceutical applications.

Identity (The Fingerprint)[1]

• 1H-NMR (Proton NMR): Must confirm the 1:3:1 integration of the ethyl group (doublet/quartet) and the aromatic pattern.

  • Watchout: Look for extra singlets near 3.9 ppm indicative of Methyl 3-acetylbenzoate (a common oxidation impurity/precursor).[1]

• Mass Spectrometry (LC-MS): Confirms molecular weight (

  for free base).[1]

Purity & Potency (The Engine)[1]

• Chiral HPLC (The Critical Test):

  • Specification:

    ee.

  • Methodology: Polysaccharide-based stationary phases (e.g., Amylose or Cellulose derivatives) are required.[1] Reverse-phase C18 cannot distinguish enantiomers.

• Residual Solvents:

  • Methanol:[1] Often used in esterification.[1] Limit < 3000 ppm.

  • Toluene: Common process solvent.[1] Limit < 890 ppm.[1]

Solid State Properties[1]

• Appearance: White to off-white solid (HCl salt) or colorless oil (Free base).[1]

  • Warning: Darkening indicates oxidation of the amine, potentially forming diazo or nitro species.

Experimental Protocols (Self-Validating Systems)

Protocol A: Determination of Enantiomeric Excess (Chiral HPLC)

This protocol validates the "Chiral Purity" claim on the CoA. It uses a derivatization-free direct injection method.[1]

Reagents:

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).[1]

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)),

  mm, .[1]

Workflow:

• System Suitability: Inject a racemic standard (Alternative A) to establish the retention times of both

  and enantiomers.

  • Requirement: Resolution (

    ) between peaks must be .[1]

• Sample Prep: Dissolve 1 mg of the sample in 1 mL of Isopropanol.

• Run: Flow rate 1.0 mL/min, Detection UV @ 254 nm.

• Calculation:

  [1]

Causality: Diethylamine is added to suppress the ionization of the primary amine, preventing peak tailing (silanol interaction) and ensuring sharp, resolvable peaks [1].

Protocol B: Purity Assessment by HPLC-UV (Achiral)

Used to detect chemical impurities like hydrolysis products (Benzoic acid derivative).

Workflow:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus),

  .[1]

• Gradient: 0.1% Formic Acid in Water (A) vs. Acetonitrile (B). 5% B to 95% B over 10 min.

• Detection: 230 nm (Carbonyl absorption).[1]

• Pass Criteria: Main peak area > 98%. No single impurity > 0.5%.[1][2]

Visualizations

Diagram 1: Quality Control & Release Workflow

This diagram illustrates the logical flow from synthesis to the final CoA generation, highlighting where "Commodity" vs. "Certified" grades diverge.

Caption: QC workflow distinguishing Certified Enantiopure grade from Technical grade based on rigorous chiral testing.

Diagram 2: Chiral HPLC Separation Logic

Visualizing the interaction mechanism on the Chiral Stationary Phase (CSP) used in Protocol A.

Caption: Mechanism of chiral resolution. The 'S' isomer elutes earlier due to weaker interaction with the amylose matrix.

References

• Phenomenex. "Chiral HPLC Separations: A Guide to Column Selection and Method Development." Phenomenex Technical Guides. Link

• Subramanian, G. "Chiral Separation Techniques: A Practical Approach."[1] Wiley-VCH, 3rd Edition, 2007.[1] Link

• PubChem. "Methyl 3-(1-aminoethyl)benzoate - Compound Summary."[1] National Library of Medicine.[3] Link

• Sigma-Aldrich (Merck). "Analytical Standards and Certificate of Analysis Interpretation."[1] Technical Resource Center. Link

• ICH Guidelines. "Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances." International Council for Harmonisation. Link

Sources

• 1. Methyl benzoate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. (R)-Methyl 4-(1-aminoethyl)benzoate | C10H13NO2 | CID 17751897 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis for Drug Discovery Professionals: Methyl 3-(1-aminoethyl)benzoate vs. Methyl 4-(1-aminoethyl)benzoate

In the landscape of medicinal chemistry and drug development, the selection of molecular building blocks is a critical decision that profoundly influences the properties of a final active pharmaceutical ingredient (API). Positional isomerism, in particular, offers a subtle yet powerful tool for fine-tuning a molecule's physicochemical and pharmacological profile. This guide provides a detailed comparison of two such isomers: Methyl 3-(1-aminoethyl)benzoate and Methyl 4-(1-aminoethyl)benzoate, offering insights into their structural nuances, reactivity, synthesis, and applications for researchers and scientists.

Structural and Physicochemical Properties: A Tale of Two Isomers

The fundamental difference between these two compounds lies in the substitution pattern on the benzene ring. In Methyl 3-(1-aminoethyl)benzoate (the meta-isomer), the aminoethyl and methyl ester groups are separated by one carbon on the aromatic ring. In Methyl 4-(1-aminoethyl)benzoate (the para-isomer), these groups are positioned directly opposite each other. This seemingly minor structural shift has significant consequences for the molecule's electronic distribution, polarity, and ability to engage in intermolecular interactions, which in turn dictates its physical properties.

The para-isomer's symmetrical structure can allow for more efficient crystal lattice packing, which often results in a higher melting point compared to the less symmetrical meta-isomer. Furthermore, the alignment of the electron-withdrawing ester group and the electron-donating amino group in the para position creates a larger overall molecular dipole moment. This can influence properties like solubility and interactions with biological targets.[1]

Below is a comparative summary of their known and computed physicochemical properties. It is important to note that comprehensive experimental data for the meta-isomer is less prevalent in the literature, a common scenario for less-utilized building blocks.

Property	Methyl 3-(1-aminoethyl)benzoate	(R)-Methyl 4-(1-aminoethyl)benzoate	Justification for Differences
CAS Number	1263378-68-2 (HCl salt)[]	912342-10-0[3]	N/A
Molecular Formula	C₁₀H₁₃NO₂[]	C₁₀H₁₃NO₂[3]	N/A
Molecular Weight	179.22 g/mol	179.22 g/mol [3]	N/A
Appearance	Not specified	White to Yellow Sticky Oil to Solid[4]	Differences in crystal packing and purity can affect appearance.
Boiling Point	Not specified	281.5 °C at 760 mmHg[4]	The more polar para-isomer likely has stronger intermolecular dipole-dipole interactions, leading to a higher boiling point.[1]
Melting Point	≥42 °C (for the related Methyl 3-aminobenzoate)	Not experimentally determined	The higher symmetry of the para-isomer may lead to more efficient crystal packing and a higher melting point.
Computed LogP	Not specified	1.6 (XLogP3)[3]	Positional changes affect the overall polarity and thus the partitioning coefficient.

Electronic Effects and Chemical Reactivity

The placement of the substituents governs the electronic properties of the aromatic ring and the reactivity of the functional groups. The aminoethyl group is generally considered an activating, ortho, para-director in electrophilic aromatic substitution reactions due to the lone pair of electrons on the nitrogen atom which can be delocalized into the ring.[5] Conversely, the methyl ester group is a deactivating, meta-director.[6]

In the para-isomer:

• The activating aminoethyl group and the deactivating ester group are in conjugation. The electron-donating nature of the amine can influence the reactivity of the ester group through the aromatic system.

• The ring positions ortho to the aminoethyl group (and meta to the ester) are the most activated sites for further electrophilic substitution.

In the meta-isomer:

• The two groups are not in direct conjugation. Their electronic effects on the ring are more additive.

• The positions ortho and para to the aminoethyl group are activated, while the positions ortho and para to the ester group are deactivated. This leads to more complex regioselectivity in further substitution reactions.[7][8]

These electronic differences can influence reaction pathways. For instance, an unusual acid-catalyzed activation of a meta-methyl group has been observed in 3-methylbenzophenone, a phenomenon not seen in the para-isomer, highlighting that meta substitution can lead to unique reactivity.[9]

Caption: Comparative Reactivity Flowchart.

Strategies for Asymmetric Synthesis

The presence of a chiral center in the 1-aminoethyl group means that stereocontrol is paramount for pharmaceutical applications, where often only one enantiomer provides the desired therapeutic effect.[4] The synthetic routes to the meta and para isomers often diverge based on the availability of starting materials.

Synthesis of Methyl 3-(1-aminoethyl)benzoate

A common route to the meta-isomer involves the reduction of a nitrile precursor, Methyl 3-(1-cyanoethyl)benzoate. This precursor can be synthesized from m-toluic acid.[10] The final reduction of the nitrile to the primary amine can be achieved using various methods, such as catalytic hydrogenation.

Caption: Synthetic workflow for Methyl 3-(1-aminoethyl)benzoate.

Experimental Protocol: Nitrile Reduction

• Reactor Setup: To a stirred hydrogenation reactor, add Methyl 3-(1-cyanoethyl)benzoate (1 equivalent).

• Solvent and Catalyst: Add a suitable solvent such as methanol and a catalytic amount of Raney Nickel (approx. 5-10% by weight).

• Hydrogenation: Seal the reactor and purge with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas (typically 50-100 psi).

• Reaction: Heat the mixture to 40-60 °C and stir vigorously. Monitor the reaction progress by checking for the cessation of hydrogen uptake or by TLC/GC-MS analysis.

• Work-up: Once the reaction is complete, cool the reactor, vent the hydrogen, and purge with nitrogen. Filter the reaction mixture through a pad of celite to remove the catalyst, washing with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, which can be further purified by distillation or chromatography to yield Methyl 3-(1-aminoethyl)benzoate.

Synthesis of (R)-Methyl 4-(1-aminoethyl)benzoate

The para-isomer, particularly its single (R)-enantiomer, is a valuable chiral building block.[4] Biocatalysis, specifically reductive amination using transaminase enzymes, has emerged as a highly efficient and stereoselective method for its synthesis, starting from the corresponding ketone.

Caption: Biocatalytic synthesis of (R)-Methyl 4-(1-aminoethyl)benzoate.

Experimental Protocol: Biocatalytic Reductive Amination

• Buffer Preparation: Prepare a suitable buffer solution (e.g., potassium phosphate buffer, pH 7.5) in a temperature-controlled reaction vessel.

• Reagent Addition: Add pyridoxal 5'-phosphate (PLP) cofactor, the selected transaminase enzyme, and an amine donor (e.g., isopropylamine).

• Substrate Addition: Dissolve Methyl 4-acetylbenzoate in a minimal amount of a water-miscible co-solvent (e.g., DMSO) and add it to the reaction mixture.

• Reaction: Stir the mixture at a controlled temperature (e.g., 30-40 °C). The by-product of the amine donor (e.g., acetone from isopropylamine) can be removed to drive the equilibrium towards the product. Monitor the reaction for conversion and enantiomeric excess (ee%) using chiral HPLC.

• Work-up: Once the reaction reaches completion, quench it by adding a suitable organic solvent like ethyl acetate or methyl tert-butyl ether (MTBE). Adjust the pH to basic (pH > 9) to ensure the product is in its free base form.

• Extraction and Isolation: Separate the organic layer. Wash the organic phase with brine, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (R)-Methyl 4-(1-aminoethyl)benzoate. Further purification can be performed if necessary.[4]

Applications in Drug Discovery and Development

The utility of a building block is ultimately defined by its successful incorporation into biologically active molecules. In this regard, the para-isomer has a more established track record.

Methyl 4-(1-aminoethyl)benzoate is a key intermediate in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, a class of oral hypoglycemic agents used for the treatment of type 2 diabetes.[4] Its structure provides a versatile scaffold for elaboration into complex APIs. The related compound, methyl 4-(aminomethyl)benzoate, is also utilized in the development of antibiotics.[11]

The applications of Methyl 3-(1-aminoethyl)benzoate are less documented in mainstream pharmaceutical literature. However, this does not diminish its potential. The unique spatial arrangement of its functional groups could be exploited to access novel chemical space and develop scaffolds that target different protein binding pockets. Its precursor, Methyl 3-(1-cyanoethyl)benzoate, is noted as a synthetic intermediate for Ketoprofen, a non-steroidal anti-inflammatory drug (NSAID).[10]

Conclusion

The comparison between Methyl 3-(1-aminoethyl)benzoate and Methyl 4-(1-aminoethyl)benzoate serves as a compelling case study in the importance of positional isomerism.

• Methyl 4-(1-aminoethyl)benzoate is a well-established, high-value chiral building block, particularly the (R)-enantiomer, with proven applications in marketed drugs. Its synthesis is well-optimized, with efficient biocatalytic routes available.

• Methyl 3-(1-aminoethyl)benzoate is a less explored isomer. While its synthesis is feasible, it currently lacks the extensive documentation and application history of its para-counterpart.

For drug development professionals, the choice between these isomers is a strategic one. The para-isomer offers a reliable path for projects targeting known pharmacophores. In contrast, the meta-isomer represents an opportunity for innovation, providing a structurally distinct scaffold for the exploration of new intellectual property and the development of novel therapeutics. Understanding their distinct chemical personalities is the first step toward rationally harnessing their potential.

References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 3. (R)-Methyl 4-(1-aminoethyl)benzoate | C10H13NO2 | CID 17751897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (R)-Methyl 4-(1-aminoethyl)benzoate|Chiral Building Block [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. aklectures.com [aklectures.com]
• 9. meta versus para substitution: how does C-H activation in a methyl group occur in 3-methylbenzophenone but does not take place in 4-methylbenzophenone? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methyl 3-(1-cyanoethyl)benzoate | 146257-39-8 | Benchchem [benchchem.com]
• 11. US20070149802A1 - Process for preparing methyl 4-(aminomethyl)benzoate - Google Patents [patents.google.com]

Spectroscopic Differentiation of Aromatic Isomers: A Technical Guide for Drug Development

Topic: Spectroscopic Differentiation of Ortho, Meta, and Para Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In pharmaceutical development, the regioisomerism of aromatic rings—specifically the distinction between ortho (1,2-), meta (1,3-), and para (1,4-) substitution—is not merely a structural detail but a determinant of biological efficacy and toxicology. A meta-impurity in a para-substituted active pharmaceutical ingredient (API) can alter metabolic stability, solubility, and receptor binding affinity.

This guide moves beyond basic textbook definitions to provide a rigorous, data-driven framework for distinguishing these isomers using Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and chromatographic behavior. It is designed to serve as a self-validating protocol for analytical scientists.

Part 1: Theoretical Framework & Symmetry Operations

The spectroscopic distinctiveness of isomers arises fundamentally from molecular symmetry. Understanding the point group of each isomer allows for the prediction of signal multiplicity before a single experiment is run.

Isomer	Substitution Pattern	Idealized Point Group (Same Substituents)	Dipole Moment Trend
Ortho	1,2-disubstituted		High (Vectors additive)
Meta	1,3-disubstituted		Intermediate
Para	1,4-disubstituted	(or if different)	Zero/Low (Vectors cancel)

Application Insight: Para-isomers, possessing a center of inversion (in

), often exhibit "exclusion rules" where Raman active modes are IR inactive, and vice versa. This is a rapid, non-destructive initial check for centrosymmetric APIs.

Part 2: Nuclear Magnetic Resonance (NMR) Profiling

NMR is the gold standard for structural elucidation. The differentiation relies on scalar coupling (

-coupling) magnitudes and splitting patterns.

1. Scalar Coupling Constants ( H- H)

The magnitude of the coupling constant (

) decays with the number of bonds separating the nuclei.

• Ortho-coupling (

  ): Strong interaction through 3 bonds.

  • Range:6.0 – 9.0 Hz

• Meta-coupling (

  ): Weak interaction through 4 bonds (W-coupling).

  • Range:1.0 – 3.0 Hz

• Para-coupling (

  ): Negligible interaction through 5 bonds.

  • Range:0 – 1.0 Hz (Often appears as peak broadening rather than splitting).[1]

2. Diagnostic Splitting Patterns

The following diagram visualizes the logic flow for identifying an isomer based on its proton signals.

Caption: Decision logic for assigning aromatic substitution patterns based on

H NMR multiplicity.

Expert Note: Do not confuse the AA'BB' system of a para-substituted ring with a simple doublet of doublets. The AA'BB' system is chemically equivalent but magnetically non-equivalent, often resulting in "roofing" effects (inner lines are taller than outer lines) and additional low-intensity satellite lines.

Part 3: Vibrational Spectroscopy (FT-IR)

While NMR provides connectivity, FT-IR provides a rapid "fingerprint" verification, particularly useful for checking raw material identity in QC labs. The Out-of-Plane (OOP) C-H Bending region (650–900 cm⁻¹) is the diagnostic zone.

Isomer	Diagnostic Frequency (cm⁻¹)	Description
Ortho	735 – 770	Single strong band.
Meta	690 – 710 & 750 – 810	Two distinct bands (often the most reliable identifier).
Para	800 – 860	Single strong band (usually higher frequency than ortho).

Mechanism: The frequency depends on the number of adjacent hydrogen atoms on the ring.

• Para has 2 adjacent H's.[2]

• Meta has 3 adjacent H's and 1 isolated H.

• Ortho has 4 adjacent H's.

• Rule: More adjacent hydrogens

  Lower frequency (mass effect).

Part 4: Experimental Protocol (Case Study: Nitroanilines)

This protocol validates the separation and identification of o-, m-, and p-nitroaniline, a common impurity suite in dye and drug synthesis.

Workflow Logic

• Sample Prep: Dissolve 10 mg of sample in MeCN.

• Chromatographic Separation (HPLC): Exploits polarity differences.

  • Ortho-nitroaniline: Intramolecular H-bond (between -NH

    and -NO ) reduces polarity Elutes first (Reverse Phase).

  • Para-nitroaniline: Strong intermolecular H-bonding with solvent

    Elutes last .

• Spectroscopic Confirmation: Collect fractions for UV/NMR.

Detailed HPLC Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), 4.6 x 150 mm, 5 µm.

• Mobile Phase: Isocratic 60:40 Water:Acetonitrile.

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV @ 254 nm.[3]

Experimental Workflow Diagram

Caption: Separation and identification workflow for Nitroaniline isomers.

Part 5: Comparative Data Summary

The following table synthesizes the expected data for a generic disubstituted benzene (X-Ph-Y).

Feature	Ortho (1,2)	Meta (1,3)	Para (1,4)
Symmetry	or	or	or
H NMR Pattern	4 signals (ABCD) or AA'BB'. Complex multiplets.	Unique singlet at ~7-8 ppm (H2).	Symmetric AA'BB'. Looks like 2 doublets.
Coupling ( )	(8 Hz), (1.5 Hz)	(2 Hz), (~0 Hz)	(8 Hz) (Ortho neighbors)
C Signals	3 signals (if symmetric)	4 signals (if symmetric)	2 signals (if symmetric)
IR (OOP Bending)	735 – 770 cm⁻¹	690 – 710 cm⁻¹	800 – 850 cm⁻¹
Melting Point	Generally Lower (Asymmetric packing)	Intermediate	Generally Highest (Symmetric packing)

References

• LibreTexts Chemistry. (2024). Infrared Spectra of Some Common Functional Groups: Aromatic Compounds.Link

• Reich, H. J. (University of Wisconsin). NMR Spectroscopy: Proton-Proton Coupling Constants.Link

• Thermo Fisher Scientific. (2018). Determination of Aniline and Nitroanilines in Environmental Waters by On-Line SPE-HPLC.Link

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard Reference Text).

• Royal Society of Chemistry. (2015). Reverse-phase HPLC separation of positional isomers.Link

Sources

• 1. Nmr Aromatic Proton Coupling | University of Pennsylvania - Edubirdie [edubirdie.com]
• 2. static1.squarespace.com [static1.squarespace.com]
• 3. rsc.org [rsc.org]

A Senior Application Scientist's Guide to Validated Analytical Methods for Purity Assessment

In the landscape of drug development and manufacturing, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. Ensuring that a drug is free from harmful impurities—be they process-related, degradation products, or contaminants—is a non-negotiable regulatory requirement. This guide provides an in-depth comparison of common analytical methods for purity assessment, grounded in the principles of robust validation and scientific integrity. We will explore the causality behind methodological choices and present the framework for creating a self-validating analytical system.

The Foundation: Why Method Validation is Paramount

An analytical method is the lens through which we measure quality. If the lens is flawed, the measurement is meaningless. Method validation is the documented process of proving that an analytical procedure is suitable for its intended purpose. Regulatory bodies, including the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA), have established clear guidelines to ensure the reliability and consistency of analytical data. The ICH Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology," serves as the foundational text for this process, outlining the specific performance characteristics that must be evaluated.

The validation process is not a mere checklist; it is a systematic investigation that establishes and documents a method's performance. This ensures that when a method reports a purity value of 99.8%, that result is reliable, accurate, and reproducible.

Figure 1: The Analytical Method Validation Workflow.

Choosing the Right Tool: A Comparison of Core Purity Assessment Techniques

The choice of an analytical technique is fundamentally driven by the physicochemical properties of the analyte and its potential impurities. No single method is universally superior; instead, the selection process is a critical decision based on factors like volatility, polarity, molecular size, and chromophoric properties.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in its reverse-phase mode (RP-HPLC), is the undisputed workhorse for purity analysis of small-molecule drugs and many biologics.

• Causality of Choice: HPLC is chosen for non-volatile or thermally labile compounds that are soluble in common liquid mobile phases. Its versatility in column chemistry (C18, C8, Phenyl, HILIC) and mobile phase composition allows for the fine-tuning of selectivity to separate the main component from closely related impurities.

• Trustworthiness through Validation: An HPLC purity method's reliability is built upon a stringent set of validation parameters. The system suitability test (SST), performed before each run, ensures the chromatographic system (pump, detector, column) is performing adequately. Parameters like resolution between the main peak and the closest impurity, peak tailing, and injection precision are monitored to guarantee consistent performance.

Gas Chromatography (GC)

GC is the premier technique for analyzing volatile and semi-volatile compounds. In purity assessment, its primary role is often for determining residual solvents (an impurity class) rather than the purity of the API itself, but it is also used for APIs that are volatile or can be made volatile through derivatization.

• Causality of Choice: If the analyte and its potential impurities can be vaporized without decomposition, GC offers unparalleled resolving power and sensitivity, especially when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). The choice is dictated by the analyte's volatility.

• Trustworthiness through Validation: A GC method's validity hinges on demonstrating control over temperature ramps, gas flow rates, and injection volumes. Validation must prove the method's ability to separate and quantify all potential volatile impurities from the solvent front and the main component. Specificity is critical to ensure that no other volatile compounds co-elute with the analytes of interest.

Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique that separates analytes based on their charge-to-size ratio in an electric field. It excels where HPLC may fall short, particularly for the analysis of chiral compounds and large biomolecules like proteins.

• Causality of Choice: CE is selected for its extremely high separation efficiency and minimal sample volume requirements. For charged molecules, especially complex biologics or chiral isomers, CE can provide separation profiles that are orthogonal (based on a different chemical principle) to HPLC, offering a more complete purity picture.

• Trustworthiness through Validation: The self-validating nature of a CE method is established by controlling the capillary condition, buffer composition, and applied voltage. Migration time reproducibility is a key indicator of system stability. Validation must demonstrate the method's ability to resolve impurities that may have similar hydrodynamic radii but different charge states.

Figure 2: Decision Tree for Analytical Method Selection.

Comparative Overview of Key Techniques

The following table summarizes the performance characteristics of the primary techniques used for purity assessment.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Capillary Electrophoresis (CE)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.	Differential migration in an electric field based on charge-to-size ratio.
Typical Analytes	Non-volatile, thermally labile small molecules, peptides, proteins.	Volatile and semi-volatile compounds (e.g., residual solvents, small APIs).	Charged molecules, chiral compounds, proteins, nucleic acids.
Strengths	Highly versatile, robust, easily automated, wide range of detectors (UV, MS, FLD).	Exceptional resolving power for complex mixtures, high sensitivity (FID).	Extremely high efficiency, minimal sample/reagent consumption, orthogonal to HPLC.
Limitations	Lower resolution than GC for some analytes, can consume significant solvent.	Limited to thermally stable and volatile compounds.	Lower concentration sensitivity than HPLC, migration time can be less robust.
Common Use Case	API purity, related substances, stability testing.	Residual solvent analysis, purity of volatile APIs.	Chiral purity, protein isoform analysis, ion analysis.

Protocol in Practice: Validating an RP-HPLC Method for Purity

To illustrate the validation process, let's outline the methodology for a typical reverse-phase HPLC method for assessing the purity of a hypothetical API, "Compound X."

Experimental Protocol: Purity of Compound X by RP-HPLC

• Chromatographic System:

  • Instrument: Agilent 1260 Infinity II HPLC or equivalent.

  • Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Standard: Prepare a 1.0 mg/mL solution of Compound X reference standard in 50:50 Water:Acetonitrile.

  • Sample: Prepare a 1.0 mg/mL solution of the Compound X test article in the same diluent.

• System Suitability Test (SST):

  • Perform five replicate injections of the standard solution.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area < 2.0%, Tailing Factor < 2.0, Theoretical Plates > 2000.

Validation Parameters & Acceptance Criteria (ICH Q2 R1)

The following table outlines the experiments required to formally validate this method.

Validation Parameter	Experimental Approach	Typical Acceptance Criteria
Specificity	Analyze blank, placebo, API, and API spiked with known impurities. Perform forced degradation (acid, base, peroxide, heat, light).	Peak for Compound X is pure and resolved from all impurities and degradants (Resolution > 2.0). No interference at the retention time of the main peak.
Linearity	Analyze at least five concentrations across the specified range (e.g., LOQ to 150% of the target concentration).	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be close to zero.
Range	Confirmed by the successful demonstration of linearity, accuracy, and precision across the concentration span.	As defined by the linearity study.
Accuracy	Analyze samples spiked with known amounts of API at three levels (e.g., 80%, 100%, 120%) in triplicate.	Percent recovery between 98.0% and 102.0% at each level.
Precision (Repeatability)	Analyze a minimum of six replicate preparations of the same sample at 100% concentration on the same day, by the same analyst.	RSD of the purity results ≤ 2.0%.
Precision (Intermediate)	Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.	Overall RSD across all conditions ≤ 3.0%.
Limit of Quantitation (LOQ)	Determined by signal-to-noise ratio (S/N ≈ 10) or by establishing the lowest concentration meeting accuracy and precision criteria.	RSD at the LOQ concentration ≤ 10%.
Robustness	Systematically vary method parameters (e.g., flow rate ±10%, column temp ±5°C, mobile phase pH ±0.2).	The purity result remains unaffected by minor variations. SST criteria are still met.

This structured validation approach transforms the HPLC protocol from a simple procedure into a self-validating system. Each parameter demonstrates the method's reliability under defined conditions, providing a high degree of assurance in the quality of the data generated. This ensures that the analytical results are not only scientifically sound but also defensible to any regulatory agency.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration (FDA). [Link]

• Guideline on the validation of analytical procedures. European Medicines Agency (EMA). Note: This has been largely superseded by the adoption of ICH guidelines, but historical context is relevant. The primary EMA reference points to ICH Q2. [Link]

• A Review of Analytical Methods for Purity Determination. American Pharmaceutical Review. While a specific article link may vary, this journal is an authoritative source for such content. A representative search provides relevant articles. [Link]

• The Role of HPLC in Pharmaceutical Analysis. LCGC North America. This publication provides extensive resources on HPLC applications. [Link]

A Senior Application Scientist's Guide to Comparative Cross-Reactivity Analysis of Methyl 3-(1-aminoethyl)benzoate Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Specificity in Molecular Recognition

Methyl 3-(1-aminoethyl)benzoate is a synthetic building block whose derivatives are of significant interest in medicinal chemistry and diagnostic assay development. Often, these small molecules act as haptens—small molecules that elicit an immune response only when attached to a large carrier, such as a protein.[1] The antibodies generated are then used in immunoassays to detect the target molecule. However, the utility of such assays hinges on their specificity. Specificity is the ability of an antibody to bind to a specific antigen, while cross-reactivity measures the degree to which an antibody binds to different, structurally similar antigens.[2][3]

High cross-reactivity can be a significant liability, leading to false-positive results or an overestimation of the target analyte's concentration.[4][5] This can have serious consequences, from misleading structure-activity relationship (SAR) data in drug discovery to inaccurate patient diagnostics. Therefore, a rigorous, comparative analysis of the cross-reactivity of key derivatives is not merely a validation step but a foundational requirement for developing a robust and trustworthy assay.

This guide provides the strategic framework and detailed experimental protocols for conducting a comprehensive cross-reactivity study of Methyl 3-(1-aminoethyl)benzoate derivatives. We will explore the rationale behind experimental design, provide a step-by-step guide to a competitive ELISA, and demonstrate how to interpret the resulting data to build a complete specificity profile.

Designing a Robust Cross-Reactivity Study

The quality of cross-reactivity data is directly dependent on the thoughtful design of the experiment. This involves the strategic selection of compounds to be tested and the choice of an appropriate assay format.

Rationale for Analyte Selection

To build a comprehensive specificity profile for an assay targeting Methyl 3-(1-aminoethyl)benzoate (the parent compound), a panel of structurally related molecules must be tested. The choice of these molecules should be systematic to probe the antibody's tolerance for specific structural modifications.

A well-selected panel should include:

• Positional Isomers: Molecules where the substituents on the benzene ring are moved to different positions (e.g., ortho and para isomers). This tests the antibody's recognition of the precise spatial arrangement of functional groups.

• Metabolic Precursors & Metabolites: Compounds that are biosynthetically related to the target. For instance, the hydrolyzed carboxylic acid derivative (3-(1-aminoethyl)benzoic acid) is a likely metabolite and a critical compound to test.

• Structural Analogs: Molecules with minor chemical modifications, such as the addition or removal of a methyl group, or the alteration of the ester to an amide. These help to map the specific chemical features (epitopes) that are critical for antibody binding.[3][6]

• Synthesis Precursors: Key starting materials or intermediates from the synthetic route, such as 3-aminobenzoic acid, can help identify potential interferences from process impurities.[7]

The Power of Competitive ELISA for Small Molecule Analysis

For quantifying small molecules like our target derivatives, the competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a highly effective and widely used method.[8][9] Unlike direct or sandwich ELISAs, which are better suited for large antigens, the competitive format is ideal for haptens.

The principle relies on the competition between the free analyte in the sample and a labeled (e.g., enzyme-conjugated) version of the analyte for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample. This format is highly sensitive and provides the quantitative data (IC50 values) needed for cross-reactivity calculations.[10][11]

Experimental Methodology: A Validated Protocol

This section provides a detailed, step-by-step protocol for performing a competitive ELISA to determine the cross-reactivity of various derivatives.

Workflow Overview

The entire experimental process can be visualized as a sequence of binding, competition, washing, and detection steps.

Caption: Competitive ELISA workflow for cross-reactivity analysis.

Detailed Step-by-Step Protocol

Causality and expert insights are italicized.

Materials & Reagents:

• High-binding 96-well microtiter plates

• Capture Antibody (specific for Methyl 3-(1-aminoethyl)benzoate)

• Coating Buffer (e.g., Carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 3% BSA in PBS)

• Enzyme-labeled Analyte (e.g., HRP-conjugated Methyl 3-(1-aminoethyl)benzoate)

• TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 2N H₂SO₄)

• Parent compound and all derivative compounds for testing

Procedure:

• Plate Coating:

  • Dilute the capture antibody to an optimized concentration (e.g., 1-10 µg/mL) in Coating Buffer.

  • Add 100 µL of the diluted antibody to each well of the 96-well plate.

  • Cover the plate and incubate overnight at 4°C.

  • Rationale: This step immobilizes the antibody on the plastic surface, creating the foundation for the assay. Overnight incubation at 4°C ensures efficient and stable binding without denaturing the antibody.

• Washing & Blocking:

  • Flick the plate over a sink to remove the coating solution.

  • Wash the plate 3 times by filling each well with 200 µL of Wash Buffer.[12]

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at 37°C.

  • Rationale: The blocking step is critical to prevent non-specific binding of subsequent reagents to the plate surface, which would cause high background noise and reduce assay accuracy.[13] BSA is a common and effective blocking agent.

• Preparation of Standards and Test Compounds:

  • Prepare a serial dilution of the parent compound (Methyl 3-(1-aminoethyl)benzoate) in assay buffer (e.g., 1% BSA in PBST) to create a standard curve. Concentrations might range from 0.1 ng/mL to 1000 ng/mL.

  • Similarly, prepare serial dilutions for each derivative to be tested across a broad concentration range.

  • Rationale: A wide range of concentrations is necessary to determine the full dose-response curve and accurately calculate the IC50 value for each compound.

• Competitive Reaction:

  • Wash the blocked plate 3 times with Wash Buffer.

  • In separate tubes, pre-mix 50 µL of each standard/test compound dilution with 50 µL of a fixed, optimized concentration of the enzyme-labeled analyte.

  • Transfer 100 µL of these mixtures into the corresponding wells of the antibody-coated plate.

  • Incubate for 1-2 hours at 37°C.[12]

  • Rationale: This is the core competitive step. The free analyte (from the standard or sample) and the enzyme-labeled analyte compete for the limited antibody binding sites on the plate. High concentrations of free analyte will result in less enzyme-labeled analyte binding, and thus a weaker final signal.

• Detection:

  • Wash the plate 5 times with Wash Buffer. A more stringent wash is required here to remove all unbound reagents.

  • Add 100 µL of TMB Substrate Solution to each well and incubate in the dark at room temperature for 15-30 minutes.

  • Rationale: The HRP enzyme on the bound conjugate catalyzes the conversion of TMB into a blue-colored product. The intensity of the color is proportional to the amount of bound enzyme-labeled analyte.

  • Add 50 µL of Stop Solution to each well to quench the reaction. The color will change from blue to yellow.

  • Read the absorbance at 450 nm on a microplate reader immediately.

Data Analysis and Interpretation

Calculating IC50 and Percentage Cross-Reactivity

• Plot the Data: For each compound, plot the absorbance at 450 nm against the logarithm of its concentration. This will generate a sigmoidal dose-response curve.

• Determine the IC50: The IC50 (half-maximal inhibitory concentration) is the concentration of the analyte that causes a 50% reduction in the maximum signal. This value is a direct measure of the compound's binding affinity in this assay format. It can be determined using a four-parameter logistic (4-PL) curve fit, a standard function in most data analysis software.

• Calculate Percentage Cross-Reactivity (%CR): The cross-reactivity of a derivative is calculated relative to the parent compound using the following formula:

  %CR = (IC50 of Parent Compound / IC50 of Derivative Compound) x 100 [14]

Comparative Data Summary

The results should be summarized in a clear, tabular format to allow for easy comparison.

Compound ID	Structural Modification	IC50 (ng/mL)	% Cross-Reactivity
Cmpd-1	Parent Compound	15.2	100%
Cmpd-2	para-isomer	350.5	4.3%
Cmpd-3	ortho-isomer	> 2000	< 0.8%
Cmpd-4	Carboxylic Acid Metabolite	25.8	58.9%
Cmpd-5	Des-amino Analog	> 2000	< 0.8%
Cmpd-6	N-acetylated Analog	899.1	1.7%

(Note: Data are for illustrative purposes only)

Interpreting the Results: Structure-Activity Relationships

The data table reveals crucial insights into the antibody's specificity.

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. cusabio.com [cusabio.com]
• 3. Specificity and Cross-Reactivity - Immunology and Evolution of Infectious Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 5. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 6. Principles | MI [microbiology.mlsascp.com]
• 7. METHYL 3-AMINOBENZOATE synthesis - chemicalbook [chemicalbook.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. biossusa.com [biossusa.com]
• 10. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]
• 11. microbenotes.com [microbenotes.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. Immunoassay Methods - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. The Selectivity of Immunoassays and of Biomimetic Binding Assays with Imprinted Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Free Base vs. Hydrochloride Salt Stability

[1]

Executive Summary: The Ionic Trade-Off

In drug development, the choice between a Free Base and its Hydrochloride (HCl) Salt is rarely a binary choice of solubility versus insolubility. It is a complex trade-off between thermodynamic stability, kinetic solubility, and manufacturability.

While HCl salts are the "gold standard" for enhancing the solubility of weak bases (accounting for ~60% of salt forms), they introduce specific instability vectors—most notably disproportionation and hygroscopicity —that do not exist for the free base. This guide objectively compares these two forms, supported by mechanistic insights and experimental protocols.

Mechanistic Foundations

To understand stability differences, we must look at the molecular level.

Crystal Lattice Energy & Hygroscopicity

• Free Base: Typically crystallizes via weak Van der Waals forces or hydrogen bonding. The lattice energy is generally lower, leading to lower melting points but higher lipophilicity.

• HCl Salt: Crystallizes as an ionic lattice. The strong electrostatic interactions usually result in a higher melting point (thermal stability). However, the chloride ion is a chaotic structure breaker in the hydration shell, often making the salt form significantly more hygroscopic .

The pHmax Concept

The stability of a salt in an aqueous environment (or microenvironment) is dictated by pHmax —the pH value where the solubility of the salt equals the solubility of the free base.[1]

• pH < pHmax: The HCl salt is the stable solid phase.

• pH > pHmax: The salt is metastable and will convert (precipitate) to the free base.

Implication: If the microenvironmental pH of a tablet formulation (influenced by excipients) exceeds pHmax, the HCl salt will disproportionate, losing its solubility advantage.

Physicochemical Stability Comparison

The following table summarizes the core stability differences based on standard pharmaceutical stress testing.

Feature	Free Base	Hydrochloride Salt	Mechanistic Cause
Hygroscopicity	Generally Low	Moderate to High	Ionic dissociation energy favors hydration; Cl⁻ ion interaction with water.
Chemical Stability (Hydrolysis)	Higher Stability	Lower Stability	HCl salts create an acidic microenvironment (pH 1–3) in moisture layers, catalyzing acid-hydrolysis.
Chemical Stability (Oxidation)	Lower Stability	Higher Stability	Protonation of the amine nitrogen in HCl salts reduces electron density, protecting against oxidative attack.
Solid-State Stability	Stable (unless polymorphs exist)	Prone to Disproportionation	Volatility of HCl gas allows the salt to revert to free base under heat/vacuum or alkaline contact.
Melting Point	Lower	Higher	Ionic lattice energy > Hydrogen bond network.

Critical Instability Mechanism: Disproportionation

The most overlooked risk in HCl salt development is disproportionation —the conversion of the salt back to the free base in the solid state. This reaction is driven by the volatility of hydrochloric acid and the presence of alkaline excipients (e.g., Magnesium Stearate).

Mechanism Diagram

The following diagram illustrates the pathway of HCl salt disproportionation in a solid dosage form.

Figure 1: Mechanism of HCl salt disproportionation induced by moisture and alkaline excipients.

Comparative Case Studies

Data synthesized from pharmaceutical development literature highlights specific scenarios where one form outperforms the other.

Case Study A: Lidocaine (Polymer Interaction)[3]

• Context: Preparation of amorphous solid dispersions (extrudates) with Eudragit L100-55 (an anionic polymer).

• Observation: The Free Base was more stable than the HCl salt.

• Data:

  • Free Base:[1][2][3][4] Formed strong ionic cross-links with the polymer (Amine-Carboxyl interaction), preventing recrystallization.

  • HCl Salt: The presence of the Chloride counter-ion interfered with polymer binding, leading to phase separation and physical instability.

• Verdict: Free Base preferred for ionic polymer dispersions.

Case Study B: Haloperidol (Solubility vs. Common Ion Effect)

• Context: Dissolution in gastric media (pH 1.2).

• Observation: The HCl Salt showed suppressed dissolution compared to the Mesylate salt due to the "Common Ion Effect" (excess Cl⁻ in the stomach reduces HCl salt solubility).

• Data:

  • Free Base:[1][2][3][4] Solubility ~1.4 mg/mL (at pH 3).

  • HCl Salt: Solubility depressed in 0.1N HCl due to common ion effect.

  • Mesylate Salt: Higher solubility product, less affected by gastric chloride.

• Verdict: HCl salt is generally better than Free Base, but non-halide salts (Mesylate) may be superior in vivo.

Experimental Protocols

To validate the stability choice for your specific molecule, use these self-validating protocols.

Protocol 1: Salt Disproportionation Screening

Objective: Detect if the HCl salt reverts to free base in the presence of excipients. Method: Vacuum-induced disproportionation (VID) or Excipient Binary Mixing.

• Preparation: Mix API (HCl salt) 1:1 w/w with suspect excipients (e.g., Magnesium Stearate, Calcium Carbonate).

• Stress Condition: Place open vials in a vacuum oven at 40°C / 50 mbar for 48 hours. (Vacuum removes evolved HCl gas, driving the reaction forward).

• Analysis (Raman Spectroscopy):

  • Map the sample using Raman microscopy.

  • Validation Signal: Look for the disappearance of the Cl-H stretch or shift in the aromatic ring breathing mode characteristic of the free base.

• Control: Store a sealed vial of pure HCl salt under the same thermal conditions to rule out thermal degradation.

Protocol 2: Determination of pHmax

Objective: Define the pH boundary where the salt becomes unstable.

• Buffer Prep: Prepare 0.2M phosphate/citrate buffers ranging from pH 1.0 to 8.0 (0.5 unit increments).

• Saturation: Add excess HCl salt to each buffer vial.

• Equilibration: Shake at 25°C for 24–48 hours. Measure final pH (pH_final).

• Phase Analysis: Filter the solid residue. Analyze via XRPD (X-Ray Powder Diffraction).

  • If XRPD matches Salt: pH < pHmax.[1]

  • If XRPD matches Free Base: pH > pHmax.[1]

• Calculation: Plot Solubility vs. pH_final. The intersection of the salt solubility curve and free base solubility curve is pHmax .[3][5]

Decision Framework

Use this logic flow to select the optimal form.

Figure 2: Decision logic for selecting between Free Base and HCl Salt based on stability data.

References

• Salt Disproportionation in the Solid State. Molecular Pharmaceutics. (2016).[6] "Role of Solubility and Counterion Volatility."[7][8]

• Impact of Metallic Stearates on Disproportionation. Molecular Pharmaceutics. (2016). "Investigation of magnesium stearate induced disproportionation of HCl salts."

• Influence of Lidocaine Forms on Extrudates. International Journal of Pharmaceutics. (2018). "Comparison of Free Base vs HCl Salt in Eudragit matrices."

• Solubility-pH Profiles of Sibutramine. ADMET and DMPK. (2017). "Free base vs Hydrochloride salt solubility analysis."

• Investigation of Solubility of Haloperidol. Journal of Pharmacy & Pharmaceutical Sciences. (2016). "Comparison of Free Base, HCl, and Mesylate salts."

Sources

• 1. researchgate.net [researchgate.net]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. researchgate.net [researchgate.net]
• 4. ask.pharmaguideline.com [ask.pharmaguideline.com]
• 5. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Salt Disproportionation in the Solid State: Role of Solubility and Counterion Volatility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Applications of Methyl 3-(1-aminoethyl)benzoate: A Versatile Chiral Building Block in Modern Drug Discovery

Executive Summary

Methyl 3-(1-aminoethyl)benzoate is a chiral aromatic amine that, while not extensively documented as a standalone therapeutic agent, represents a significant building block for synthetic chemistry. Its unique structural features—a chiral primary amine, a meta-substituted aromatic ring, and a methyl ester—offer a trifecta of functionalities for constructing complex molecular architectures. This guide explores the demonstrated and potential applications of this compound, drawing comparisons with structurally similar and commercially available alternatives. We will delve into its role as a precursor in the synthesis of established drug scaffolds, its potential in leveraging well-known medicinal chemistry strategies like the "Magic Methyl" effect, and its utility in creating novel peptidomimetics. This analysis is supported by documented experimental protocols for analogous compounds and comparative data to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of its synthetic utility.

Introduction: Unpacking the Molecular Architecture

Methyl 3-(1-aminoethyl)benzoate (typically available as its hydrochloride salt, CAS No. 1263378-68-2) is a bifunctional organic molecule.[1][2] Its value in drug discovery and organic synthesis stems from three key structural motifs:

• Chiral Primary Amine: The (1-aminoethyl) group provides a stereocenter, which is critical for designing enantiomerically pure drugs that exhibit specific interactions with biological targets. This primary amine serves as a versatile nucleophilic handle for a wide array of chemical transformations, including amidation, alkylation, and reductive amination.

• Meta-Substituted Benzene Ring: The meta-substitution pattern orients the amine and ester groups in a 1,3 configuration. This specific geometry is crucial for building scaffolds that can effectively probe the binding pockets of enzymes and receptors, offering a distinct spatial arrangement compared to ortho- or para-isomers.

• Methyl Ester: This group can serve as a synthetic handle for further modification (e.g., hydrolysis to a carboxylic acid or amidation) or can act as a key interacting group in a final drug compound, often participating in hydrogen bonding.

These features make it a promising starting material for creating diverse libraries of compounds for high-throughput screening and lead optimization.

Caption: Structure of Methyl 3-(1-aminoethyl)benzoate.

Synthetic Pathways and Strategic Considerations

The most logical and industrially relevant synthetic route to Methyl 3-(1-aminoethyl)benzoate involves the reduction of its nitrile precursor, Methyl 3-(1-cyanoethyl)benzoate. This precursor is notably a key intermediate in the synthesis of Ketoprofen, a widely used non-steroidal anti-inflammatory drug (NSAID).[3][4]

Caption: Synthetic workflow from nitrile to amine.

Experimental Protocol: Catalytic Hydrogenation (Hypothetical)

This protocol is a standard procedure for the reduction of an aromatic nitrile to a primary amine.

• Vessel Preparation: To a 250 mL hydrogenation vessel, add Methyl 3-(1-cyanoethyl)benzoate (1.0 eq) and a suitable solvent such as methanol or ethanol (10 volumes).

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) catalyst (approx. 1-5 mol%).

• Hydrogenation: Seal the vessel and purge with nitrogen gas, followed by hydrogen gas. Pressurize the vessel with hydrogen (typically 50-100 psi).

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

• Work-up: Carefully depressurize the vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, Methyl 3-(1-aminoethyl)benzoate. The product can be further purified by column chromatography or crystallization of its salt form (e.g., hydrochloride).

Causality Behind Experimental Choices:

• Catalyst Choice: Palladium on Carbon is a highly efficient and widely used catalyst for the reduction of nitriles and is generally preferred in industrial settings over stoichiometric reducing agents like LiAlH₄ due to safety, cost, and ease of work-up (simple filtration).

• Solvent: Methanol or ethanol are chosen for their ability to dissolve the substrate and for their compatibility with the hydrogenation conditions.

• Pressure: The use of pressurized hydrogen increases the concentration of H₂ in the solution, thereby accelerating the rate of reaction.

Comparative Analysis of Applications

Application in NSAID Scaffolds: A Gateway to Ketoprofen Analogs

The most direct and documented application for a precursor of our target molecule is in the synthesis of Ketoprofen.[3] While the established route uses the nitrile, Methyl 3-(1-aminoethyl)benzoate can be viewed as a valuable alternative for creating novel analogs.

Comparison with Nitrile Precursor:

Feature	Route via Methyl 3-(1-cyanoethyl)benzoate	Route via Methyl 3-(1-aminoethyl)benzoate
Key Transformation	Hydrolysis of nitrile to carboxylic acid.	Not directly applicable for Ketoprofen synthesis, but ideal for creating amide or sulfonamide analogs.
Reagent Toxicity	Routes often involve highly toxic cyanide salts in earlier steps.[3]	Amine is generally less toxic; synthesis avoids direct handling of cyanide if starting from a reduced precursor.
Synthetic Versatility	Primarily leads to carboxylic acid-containing structures.	Opens pathways to a much wider range of derivatives (amides, sulfonamides, ureas, etc.).

By replacing the carboxylic acid of a Ketoprofen-like scaffold with a different functional group derived from the amine, researchers can explore new intellectual property space and potentially discover analogs with improved properties, such as altered metabolic profiles or enhanced potency.

Caption: Comparison of synthetic pathways.

Leveraging the "Magic Methyl" Effect in Medicinal Chemistry

The defining structural feature of Methyl 3-(1-aminoethyl)benzoate compared to simpler analogs like Methyl 3-(aminomethyl)benzoate is the methyl group on the benzylic carbon. In drug discovery, the strategic addition of a methyl group—often termed the "Magic Methyl" effect—can have profound, non-obvious benefits on a molecule's biological activity and pharmacokinetic properties.[5]

Comparative Advantages of the α-Methyl Group:

• Increased Potency: The methyl group can provide beneficial hydrophobic interactions within a target's binding pocket, potentially increasing binding affinity by orders of magnitude.[5]

• Metabolic Stability: It can block sites of metabolic oxidation. An un-methylated benzylic position is often susceptible to rapid metabolism by cytochrome P450 enzymes. The methyl group sterically hinders this process, increasing the drug's half-life.

• Improved Selectivity: The conformational constraint imposed by the methyl group can favor a specific binding conformation, leading to higher selectivity for the intended target over off-targets.

• Enhanced Solubility: By disrupting crystal packing (breaking planarity), the addition of a methyl group can sometimes lead to an increase in aqueous solubility, a critical property for bioavailability.[5]

Table 1: Examples of the "Magic Methyl" Effect in Drug Discovery (Data synthesized from a review by Barbosa et al., 2023)[5]

Parent Compound	Methylated Analog	Target	Improvement Noted
Tazemetostat Precursor (4)	Tazemetostat Precursor (5)	EZH2	>10-fold increase in potency
Imidazo[4,5-b]pyridine Hit (34)	C5-Methylated Analog (35)	PPAT	15-fold increase in potency
N-acylhydrazone (59)	N-methylated Analog (60)	PDE4A1A	Significant increase in % inhibition

This principle makes Methyl 3-(1-aminoethyl)benzoate an intrinsically more attractive building block for lead optimization campaigns compared to its non-methylated counterparts.

Application in Peptide Synthesis and as a Structural Scaffold

Simple aminobenzoates are established building blocks in the synthesis of peptidomimetics and molecular scaffolds.[6] Methyl 3-aminobenzoate, for instance, is used in solution-phase peptide synthesis.

Comparison with Methyl 3-aminobenzoate:

• Conformational Rigidity: Methyl 3-aminobenzoate provides a flat, rigid scaffold. Methyl 3-(1-aminoethyl)benzoate introduces a flexible, chiral side chain, allowing for the creation of three-dimensional structures that can mimic natural peptide turns or project functional groups into new regions of space.

• Chirality: The stereocenter of Methyl 3-(1-aminoethyl)benzoate allows for the synthesis of diastereomeric libraries, which is crucial for probing the stereochemical requirements of biological targets. The simple aminobenzoate lacks this feature.

Experimental Protocol: General Esterification of an Aminobenzoic Acid (Adapted from a general procedure for methyl aminobenzoates)[7]

• Setup: Cool a solution of the appropriate aminobenzoic acid (1.0 eq) in methanol (MeOH) to 0°C.

• Reagent Addition: Add thionyl chloride (SOCl₂) (2.5 eq) dropwise to the cooled solution. Causality: Thionyl chloride reacts with methanol to form methyl chlorosulfite and HCl in situ, which protonates the carboxylic acid, activating it for esterification.

• Reaction: Reflux the mixture for 24 hours.

• Work-up: Evaporate the solvent. Neutralize the residue by adding a saturated aqueous NaHCO₃ solution.

• Extraction: Extract the product with ethyl acetate (EtOAc).

• Purification: Dry the combined organic layers over MgSO₄, filter, and concentrate. Purify the final product by column chromatography.

Conclusion and Future Outlook

While direct literature on the specific applications of Methyl 3-(1-aminoethyl)benzoate is nascent, its structural components point to a high potential for utility in modern drug discovery. By analyzing its precursors and structural analogs, we can confidently position it as a superior building block for specific applications.

• For Medicinal Chemistry: It is an ideal candidate for lead optimization, offering an immediate route to leverage the "Magic Methyl" effect for enhancing potency and metabolic stability.

• For Scaffold Design: It provides a chiral, three-dimensional alternative to flat, achiral aminobenzoate linkers, enabling the exploration of more complex chemical space.

• For Library Synthesis: Its dual functionality allows for rapid diversification, making it a valuable asset for generating libraries of novel compounds aimed at a wide range of biological targets, from NSAID-related pathways to novel enzyme inhibitors and receptor modulators.

Future research should focus on the practical application of this building block in parallel synthesis to generate and screen compound libraries. The systematic comparison of its derivatives against those from simpler analogs would provide the definitive experimental data to validate the strategic advantages outlined in this guide.

References

• Title: Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst Source: MDPI URL: [Link]

• Title: Synthesis Process Improvement of Methyl 3-(2-Amino-2-Thioxoethyl) Benzoate Source: ResearchGate URL: [Link]

• Title: Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate Source: Anazi Instruments URL: [Link]

• Title: Methyl 3-(1-cyanoethyl)benzoate | C11H11NO2 | CID 10035402 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: The Magic Methyl and Its Tricks in Drug Discovery and Development Source: MDPI URL: [Link]

• Title: Methyl 3-(2-aminoethyl)benzoate hydrochloride | C10H14ClNO2 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Characterizing Repellencies of Methyl Benzoate and Its Analogs against the Common Bed Bug, Cimex lectularius Source: National Institutes of Health (NIH) URL: [Link]

• Title: Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications Source: MDPI URL: [Link]

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• 7. METHYL 3-AMINOBENZOATE synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to the Stereochemical Confirmation of Methyl 3-(1-aminoethyl)benzoate

In the landscape of modern drug development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a critical determinant of its pharmacological activity, safety, and efficacy. For chiral molecules such as Methyl 3-(1-aminoethyl)benzoate, a versatile building block in medicinal chemistry, establishing the absolute configuration of its stereocenter is paramount. This guide provides an in-depth comparison of key analytical techniques for this purpose, offering both theoretical underpinnings and practical, field-proven insights for researchers, scientists, and drug development professionals.

The Imperative of Stereochemical Integrity

The presence of a chiral center in Methyl 3-(1-aminoethyl)benzoate gives rise to two enantiomers, (R)- and (S)-Methyl 3-(1-aminoethyl)benzoate. These non-superimposable mirror images can exhibit vastly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive or, in some cases, contribute to undesirable side effects. Consequently, the ability to synthesize, separate, and, most importantly, definitively confirm the stereochemistry of the desired enantiomer is a cornerstone of modern pharmaceutical development. This guide will compare and contrast the most robust methods for achieving this confirmation: Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Derivatizing Agents, and Single-Crystal X-ray Crystallography.

Chiral High-Performance Liquid Chromatography (HPLC): The Workhorse for Enantiomeric Separation and Quantification

Chiral HPLC is an indispensable technique for both the analytical and preparative separation of enantiomers. Its strength lies in its ability to physically separate the two enantiomers, allowing for their individual quantification and the determination of enantiomeric excess (% ee).

Causality Behind the Method

The principle of chiral HPLC hinges on the differential interaction of the enantiomers with a chiral stationary phase (CSP). The CSP, itself enantiomerically pure, forms transient diastereomeric complexes with the analytes. The difference in the stability of these complexes leads to different retention times for the two enantiomers, enabling their separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for the separation of a wide range of chiral compounds, including amines and esters.

Experimental Protocol: Chiral HPLC Analysis

• Column Selection: A polysaccharide-based chiral stationary phase, such as a Chiralpak® column, is a suitable starting point for method development.

• Mobile Phase Preparation: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). Small amounts of an amine additive, like diethylamine, are often included to improve peak shape for basic analytes.

• Sample Preparation: Dissolve a small amount of the sample (racemic or enantiomerically enriched Methyl 3-(1-aminoethyl)benzoate) in the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection: UV at a wavelength where the analyte absorbs (e.g., 254 nm).

  • Temperature: Ambient or controlled (e.g., 25 °C).

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Illustrative Data Presentation

Parameter	(R)-Enantiomer	(S)-Enantiomer
Retention Time (min)	8.5	10.2
Peak Area	99,500	500
Enantiomeric Excess (% ee)	\multicolumn{2}{	c

This data is illustrative and representative of a successful chiral HPLC separation.

Workflow Diagram

Caption: Workflow for Chiral HPLC Analysis.

NMR Spectroscopy with Chiral Derivatizing Agents: Unveiling Absolute Configuration

While chiral HPLC excels at separation and quantification, it generally cannot determine the absolute configuration of the enantiomers without a reference standard. NMR spectroscopy, when used in conjunction with a chiral derivatizing agent (CDA) like Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid), can provide this crucial information.[1]

Causality Behind the Method

The primary amine of Methyl 3-(1-aminoethyl)benzoate is reacted with both enantiomers of a chiral derivatizing agent, such as (R)- and (S)-Mosher's acid chloride, to form a pair of diastereomeric amides. These diastereomers are no longer mirror images and will have distinct NMR spectra. The anisotropic effect of the phenyl group in the Mosher's amide causes different chemical shifts for the protons near the newly formed chiral center. By analyzing the differences in these chemical shifts (Δδ = δS - δR), the absolute configuration of the original amine can be determined based on established models.[2]

Experimental Protocol: Mosher's Amide Analysis

• Derivatization (two separate reactions):

  • React the enantiomerically enriched Methyl 3-(1-aminoethyl)benzoate with (R)-(-)-Mosher's acid chloride in the presence of a non-nucleophilic base (e.g., pyridine or DMAP) in an anhydrous aprotic solvent (e.g., CDCl₃ or CCl₄).

  • In a separate reaction, react the amine with (S)-(+)-Mosher's acid chloride under the same conditions.

• Purification: Purify the resulting diastereomeric amides, typically by flash chromatography, to remove any unreacted starting materials or reagents.

• NMR Analysis: Acquire high-resolution ¹H NMR spectra for both the (R)- and (S)-Mosher's amides.

• Data Analysis:

  • Assign the proton signals for both diastereomers.

  • Calculate the chemical shift differences (Δδ = δS - δR) for the protons on either side of the stereocenter.

  • Apply the Mosher's model to correlate the signs of the Δδ values with the absolute configuration. Protons on one side of the stereocenter in the conformational model will have positive Δδ values, while those on the other side will have negative Δδ values.

Illustrative Data Presentation

Proton	δ ((R)-Mosher Amide) (ppm)	δ ((S)-Mosher Amide) (ppm)	Δδ (δS - δR) (ppm)
-CH(NH)-	4.95	5.05	+0.10
-CH₃	1.50	1.45	-0.05
Aromatic-H (ortho)	7.85	7.88	+0.03
Aromatic-H (para)	7.40	7.38	-0.02

This data is illustrative. The signs of Δδ would be used to assign the absolute configuration.

Workflow Diagram

Caption: Workflow for Mosher's Amide Analysis.

Single-Crystal X-ray Crystallography: The Definitive Answer

For molecules that can be crystallized, single-crystal X-ray crystallography is the gold standard for determining the absolute configuration. It provides an unambiguous three-dimensional map of the electron density of the molecule, allowing for the direct visualization of the arrangement of atoms in space.

Causality Behind the Method

This technique relies on the diffraction of X-rays by the ordered arrangement of molecules in a single crystal. The resulting diffraction pattern is mathematically related to the electron density distribution within the crystal. To determine the absolute configuration, anomalous dispersion effects are utilized. When the X-ray energy is near an absorption edge of an atom in the crystal, the scattering factor becomes complex, and the intensities of Friedel pairs (reflections h,k,l and -h,-k,-l) are no longer equal. This difference allows for the determination of the absolute structure. The Flack parameter is a key value in the refinement process that indicates the correctness of the assigned enantiomer.[3]

Experimental Protocol: X-ray Crystallography

• Crystallization: Grow a high-quality single crystal of an enantiomerically pure salt of Methyl 3-(1-aminoethyl)benzoate. This can often be achieved by reacting the amine with a chiral acid (like tartaric acid) or an achiral acid.[4]

• Data Collection: Mount the crystal on a diffractometer and collect the X-ray diffraction data.

• Structure Solution and Refinement: Process the diffraction data to solve the crystal structure. Refine the structural model against the experimental data.

• Absolute Configuration Determination: Analyze the anomalous scattering data to determine the absolute configuration, typically by calculating the Flack parameter. A value close to 0 for a given configuration and close to 1 for its inverse confirms the assignment.

Illustrative Data Presentation

Parameter	Value	Interpretation
Crystal System	Orthorhombic	Crystal lattice system
Space Group	P2₁2₁2₁	Non-centrosymmetric, suitable for chiral molecules
Flack Parameter	0.05(7)	Confirms the assigned absolute configuration
Absolute Configuration	(R)	The determined stereochemistry

This data is illustrative and represents a successful absolute configuration determination.

Workflow Diagram

Caption: Workflow for X-ray Crystallography.

Comparative Summary and Concluding Remarks

The choice of method for stereochemical confirmation depends on the specific requirements of the research stage, the nature of the sample, and the available instrumentation.

Feature	Chiral HPLC	NMR with Mosher's Acid	X-ray Crystallography
Primary Output	Chromatogram	¹H NMR Spectra	3D Molecular Structure
Determines % ee	Yes (High Accuracy)	Yes (Lower Accuracy)	No (Requires pure sample)
Determines Absolute Configuration	No (without standard)	Yes	Yes (Unambiguous)
Sample Requirement	Small (µg to mg)	Moderate (mg)	Single Crystal
Throughput	High	Moderate	Low
Key Advantage	Robust quantification	No crystallization needed	Definitive structural proof
Key Limitation	Requires method development	Potential for misinterpretation	Requires a suitable crystal

In a typical drug development workflow, chiral HPLC is employed for routine quality control and the determination of enantiomeric purity due to its high throughput and accuracy. When the absolute configuration needs to be established for the first time, and crystallization is challenging, Mosher's acid analysis via NMR is a powerful option. However, for ultimate, irrefutable proof of stereochemistry, particularly for regulatory submissions, single-crystal X-ray crystallography remains the unparalleled gold standard. A comprehensive approach, often utilizing two of these techniques, provides the most robust and self-validating confirmation of the stereochemistry of Methyl 3-(1-aminoethyl)benzoate.

References

• Der Pharma Chemica. (n.d.). A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate. Retrieved from [Link]

• Ingle, A. B., & Juaristi, E. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4938. Retrieved from [Link]

• Kim, J. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 169-180. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl Benzoate. PubChem. Retrieved from [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. Retrieved from [Link]

• ResearchGate. (2018). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Retrieved from [Link]

• MDPI. (2022). A Thiourea Derivative of 2-[(1R)-1-Aminoethyl]phenol as a Chiral Sensor for the Determination of the Absolute Configuration of N-3,5-Dinitrobenzoyl Derivatives of Amino Acids. Retrieved from [Link]

• ResearchGate. (2018). Vibrational Circular Dichroism Spectroscopy of Chiral Molecules. Retrieved from [Link]

• ResearchGate. (2018). Synthesis Process Improvement of Methyl 3-(2-Amino-2-Thioxoethyl) Benzoate. Retrieved from [Link]

• ResearchGate. (2013). Chiral NMR Solvating Additives for Differentiation of Enantiomers. Retrieved from [Link]

• PubMed. (2016). Development and Validation of a Normal Phase Chiral HPLC Method for Analysis of Afoxolaner Using a Chiralpak® AD-3 Column. Retrieved from [Link]

• Google Patents. (n.d.). Method for detecting content of chiral phenylethylamine by adopting high-performance liquid chromatography.

• National Institutes of Health. (2017). Advances of Vibrational Circular Dichroism (VCD) in bioanalytical chemistry. A review. Retrieved from [Link]

• Sciencemadness.org. (2016). Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. Retrieved from [Link]

• Frontiers. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Retrieved from [Link]

• University of Illinois. (2001). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. Retrieved from [Link]

• ACS Publications. (2014). Chiral Recognition and Partial Resolution of 1-Phenylethylamine through Noncovalent Interactions Using Binuclear Ni(II) Complex as Host. Retrieved from [Link]

• Wikipedia. (n.d.). Vibrational circular dichroism. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 23.1: NMR Shift Reagents. Retrieved from [Link]

• National Institutes of Health. (n.d.). Methyl 3-[(tert-butoxycarbonyl)amino]benzoate. Retrieved from [Link]

• University of California, Davis. (n.d.). Mosher ester derivatives. Retrieved from [Link]

• Harvard University. (n.d.). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. Retrieved from [Link]

• YouTube. (2020). Synthesis of Methyl Benzoate Lab. Retrieved from [Link]

• University of Pisa. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. Retrieved from [Link]

• ResearchGate. (2017). Scheme 7. Resolution of 1-phenylethylamine (8) with (R)-26 in presence.... Retrieved from [Link]

• precisionFDA. (n.d.). METHYL 3-(2-(BENZYL(METHYL)AMINO)ETHYL)BENZOATE. Retrieved from [Link]

• MDPI. (2019). Vibrational Circular Dichroism Detects Symmetry Breaking due to Conformational Mobility in C2-Symmetry Chiral Molecules and Provides Further Insight into Inter-Chromophoric Interactions. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoic acid, 4-amino-3-methyl-, ethyl ester. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information: Human carnitine biosynthesis proceeds via (2S,3S)-3-hydroxy-Nε-trimethyllysine. Retrieved from [Link]

• University of Wisconsin. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• ResearchGate. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Retrieved from [Link]

• PubMed. (2023). Vibrational Circular Dichroism Spectroscopy of Chiral Molecular Crystals: Insights from Theory. Retrieved from [Link]

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A Comparative Guide to Quantitative NMR (qNMR) for the Assay of Methyl 3-(1-aminoethyl)benzoate

For researchers, scientists, and drug development professionals, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth technical comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the assay of Methyl 3-(1-aminoethyl)benzoate, a key building block in pharmaceutical synthesis. This document moves beyond a simple recitation of protocols to explain the rationale behind experimental choices, ensuring a robust and self-validating analytical approach.

The Principle of Absolute Quantification: Why qNMR Stands Apart

Quantitative NMR (qNMR) operates on a fundamental principle that distinguishes it from chromatographic techniques: the signal intensity in an NMR spectrum is directly proportional to the number of atomic nuclei giving rise to that signal.[1] This relationship allows for the absolute quantification of a target analyte against a certified internal standard, without the need for analyte-specific calibration curves that are essential for HPLC and GC.[1][2] This inherent stoichiometry provides a powerful tool for purity assessment and content determination, offering traceability to the International System of Units (SI) when a certified reference material is used.[2]

Experimental Design: A Self-Validating qNMR Assay for Methyl 3-(1-aminoethyl)benzoate

The successful implementation of a qNMR assay hinges on a carefully planned experimental design that ensures accuracy and precision. Here, we detail a validated protocol for the assay of Methyl 3-(1-aminoethyl)benzoate hydrochloride.

Analyte and Internal Standard Selection: The Key to Resolution

Analyte: Methyl 3-(1-aminoethyl)benzoate hydrochloride (MW: 215.68 g/mol ) presents several distinct signals in its ¹H NMR spectrum suitable for quantification. Based on the structure and data from similar compounds, we can predict quantifiable protons in non-overlapping regions of the spectrum. The methoxy (–OCH₃), methyl (–CH₃), and aromatic protons are all potential candidates.

Internal Standard: The choice of an internal standard is critical and must meet several criteria: high purity, chemical stability, non-reactivity with the analyte, and signals that do not overlap with those of the analyte.[1] For this assay, Dimethyl Terephthalate (DMTP) is an excellent choice when using DMSO-d₆ as the solvent. DMTP offers two sharp singlet peaks for its aromatic and methyl protons, which are unlikely to interfere with the signals of Methyl 3-(1-aminoethyl)benzoate.[3]

Experimental Workflow

Sources

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. jfda-online.com [jfda-online.com]

A Senior Application Scientist's Guide to Non-Natural Amino Acid Building Blocks: A Comparative Analysis

For the ambitious researcher, scientist, and drug development professional, the 20 canonical amino acids are merely the starting point. The ability to incorporate non-natural amino acids (nnAAs) into proteins has unlocked unprecedented control over biological systems, enabling the introduction of novel chemical functionalities for probing, imaging, and therapeutic development. This guide provides an in-depth, objective comparison of various nnAA building blocks, supported by experimental data and detailed protocols, to empower you to make informed decisions for your research.

The Foundation: Site-Specific Incorporation of Non-Natural Amino Acids

The site-specific incorporation of nnAAs into a protein of interest is primarily achieved through the expansion of the genetic code.[1] This is accomplished using an orthogonal translation system (OTS), which consists of an aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA) that are engineered to be independent of the host cell's endogenous translational machinery.[2] The orthogonal tRNA is engineered to recognize a "blank" codon, most commonly the amber stop codon (UAG), and deliver the nnAA to the ribosome for incorporation into the growing polypeptide chain.[3][4]

Caption: Workflow for genetic code expansion.

I. Bio-orthogonal Handles: Precision Chemistry in a Biological Milieu

Bio-orthogonal nnAAs contain reactive groups not found in nature, allowing for specific chemical reactions to be performed in a biological environment without interfering with native cellular processes.[5] These "handles" are invaluable for protein labeling, imaging, and the construction of antibody-drug conjugates.

A. Comparative Analysis of Bio-orthogonal Chemistries

The choice of bio-orthogonal reaction is critical and depends on factors such as reaction kinetics, stability, and the specific application. The two most prominent classes of reactions are the strain-promoted alkyne-azide cycloaddition (SPAAC) and the inverse-electron-demand Diels-Alder (iEDDA) reaction, often referred to as tetrazine ligation.[6][7]

Bio-orthogonal Reaction	Dienophile (in nnAA)	Diene (Label)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Advantages
SPAAC	Azide (e.g., in p-Azidophenylalanine)	Strained Alkyne (e.g., BCN, DBCO)	~10⁻² - 1	Highly stable triazole product; azide group is small.[8]
SPAAC	Strained Alkyne (e.g., in a lysine derivative)	Azide (in label)	~10⁻² - 1	Allows for labeling with smaller azide-containing probes.
iEDDA (Tetrazine Ligation)	Strained Alkene (e.g., TCO, Norbornene)	Tetrazine	Up to 2000	Extremely fast kinetics; can be fluorogenic.[6][9]
iEDDA (Tetrazine Ligation)	Strained Alkyne (e.g., BCN)	Tetrazine	~0.1 - 10	Good kinetics and stability.[10]

B. Experimental Protocol: Incorporation of p-Azidophenylalanine (pAzF) and SPAAC Labeling

This protocol describes the incorporation of p-azidophenylalanine (pAzF) into a target protein in E. coli and subsequent labeling with a strained alkyne-containing fluorescent dye.

1. Protein Expression with pAzF Incorporation:

• Rationale: This procedure utilizes an orthogonal tRNA/aminoacyl-tRNA synthetase pair to incorporate pAzF in response to an amber (TAG) stop codon engineered into the gene of interest.

• Materials:

  • E. coli expression strain (e.g., BL21(DE3)).

  • Expression vector for the protein of interest with a TAG codon at the desired site.

  • pEVOL-pAzF plasmid (encoding the orthogonal aaRS/tRNA pair for pAzF).

  • p-Azidophenylalanine (pAzF).

  • LB media and appropriate antibiotics.

  • Isopropyl β-D-1-thiogalactopyranoside (IPTG) and L-arabinose for induction.

• Procedure:

  • Co-transform the E. coli expression strain with the plasmid for your protein of interest and the pEVOL-pAzF plasmid.

  • Select for transformants on LB agar plates containing the appropriate antibiotics.

  • Inoculate a single colony into LB media with antibiotics and grow overnight at 37°C.

  • The next day, dilute the overnight culture into fresh media and grow to an OD₆₀₀ of 0.6-0.8.

  • Add pAzF to a final concentration of 1 mM.

  • Induce protein expression with 1 mM IPTG and 0.2% L-arabinose.

  • Incubate at a reduced temperature (e.g., 18-25°C) overnight to improve protein folding and incorporation efficiency.

  • Harvest the cells by centrifugation and purify the protein using standard chromatography techniques. Note: Avoid using reducing agents like DTT or BME in your purification buffers as they can reduce the azide group.[11]

2. SPAAC Labeling with a BCN-Fluorophore:

• Rationale: The azide group on the incorporated pAzF will react specifically with the bicyclononyne (BCN) moiety of the fluorescent dye via strain-promoted alkyne-azide cycloaddition.

• Materials:

  • Purified protein containing pAzF.

  • BCN-functionalized fluorescent dye (e.g., BCN-Alexa Fluor 488).

  • Phosphate-buffered saline (PBS), pH 7.4.

• Procedure:

  • Dissolve the purified protein in PBS to a final concentration of 10-50 µM.

  • Add a 10-fold molar excess of the BCN-fluorophore.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.

  • Remove the excess, unreacted dye using a desalting column or dialysis.

  • Confirm labeling efficiency by SDS-PAGE with in-gel fluorescence imaging and by mass spectrometry.

II. Photo-Crosslinking Amino Acids: Capturing Transient Interactions

Photo-crosslinking nnAAs are powerful tools for identifying and mapping protein-protein and protein-nucleic acid interactions.[12] Upon activation with UV light, these amino acids form highly reactive species that covalently bind to nearby molecules, effectively "trapping" transient interactions.[13]

A. Comparative Analysis of Photo-Crosslinkers

The two most common classes of photo-crosslinkers are benzophenones and diazirines.[14]

Photo-Crosslinker	Reactive Intermediate	Activation Wavelength	Key Advantages	Key Disadvantages
p-Benzoyl-L-phenylalanine (pBpa)	Triplet Ketone	~350-365 nm	Chemically stable; not quenched by water; can be repeatedly excited.[13]	Lower crosslinking efficiency compared to diazirines; bulky.[15]
Diazirine-containing nnAAs (e.g., photo-leucine, photo-methionine)	Carbene	~350-370 nm	Higher crosslinking efficiency; smaller size.[16]	Can be quenched by water; less stable than benzophenones.[17]

B. Experimental Protocol: Incorporation of p-Benzoyl-L-phenylalanine (pBpa) and Photo-Crosslinking

This protocol outlines the incorporation of pBpa and its use in a photo-crosslinking experiment to identify interacting proteins.

1. pBpa Incorporation:

• The procedure for incorporating pBpa is analogous to that of pAzF, using a specific orthogonal tRNA/synthetase pair for pBpa (e.g., pEVOL-pBpa).

2. In Vivo Photo-Crosslinking:

• Rationale: This procedure is designed to capture protein interactions within a cellular context.

• Procedure:

  • Express the protein of interest containing pBpa in your chosen cell line (e.g., mammalian cells).[18]

  • Wash the cells with PBS and then irradiate with UV light (365 nm) on ice for 15-60 minutes. The optimal irradiation time should be determined empirically.

  • Lyse the cells and analyze the crosslinked complexes by SDS-PAGE and Western blotting. A successful crosslink will result in a higher molecular weight band corresponding to your protein of interest covalently bound to its interaction partner.

  • For identification of unknown interaction partners, the crosslinked complex can be purified and analyzed by mass spectrometry.[19]

Caption: A typical photo-crosslinking experiment.

III. Fluorescent Amino Acids: Intrinsic Probes for Dynamic Systems

Fluorescent nnAAs offer a minimally perturbative way to introduce a fluorescent reporter directly into a protein's polypeptide chain, enabling the study of protein folding, dynamics, and interactions.[11]

A. Comparative Analysis of Fluorescent Amino Acids

Fluorescent Amino Acid	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Key Features
p-Cyanophenylalanine (pCNF)	~275	~295	~0.11 (in water)	Environmentally sensitive fluorescence lifetime.[5]
Acridonylalanine (Acd)	~420	~450	High	Bright and photostable.
Dansylalanine	~340	~510	Variable	Environmentally sensitive emission spectrum.
NBD-alanine	~465	~535	Variable	Environmentally sensitive fluorescence.

Data compiled from various sources, and values can vary with the local environment.

B. Considerations for Using Fluorescent Amino Acids

• Environmental Sensitivity: The fluorescence properties of many nnAAs are sensitive to the polarity of their local environment, which can be exploited to monitor conformational changes.

• Förster Resonance Energy Transfer (FRET): Fluorescent nnAAs can serve as FRET donors or acceptors to measure intramolecular or intermolecular distances.

• Minimal Perturbation: Due to their small size compared to fluorescent proteins like GFP, fluorescent nnAAs are less likely to disrupt protein structure and function.

IV. Mimics of Post-Translational Modifications: Deciphering Cellular Signaling

Many cellular processes are regulated by post-translational modifications (PTMs), such as phosphorylation. nnAAs that mimic PTMs provide a powerful tool to study the functional consequences of these modifications in a stable and homogenous manner.[20][21]

A. Comparative Analysis of Phosphoserine Mimics

Phosphoserine Mimic	Key Features
Phosphoserine (pSer)	The natural PTM; susceptible to phosphatases.
p-Carboxymethyl-L-phenylalanine (pCMF)	A non-hydrolyzable mimic of phosphotyrosine.[22]
Difluoromethylene-phosphoserine	A non-hydrolyzable phosphoserine mimic that is resistant to phosphatases.[20]

B. Experimental Protocol: Incorporation of a Non-hydrolyzable Phosphoserine Mimic

The incorporation of a non-hydrolyzable phosphoserine mimic, such as difluoromethylene-phosphoserine, can be achieved using a dedicated orthogonal translation system. The expression and purification protocol is similar to that for other nnAAs, with the key difference being the specific aaRS/tRNA pair and the nnAA used. Once the protein is expressed with the phosphoserine mimic, its interaction with binding partners or its enzymatic activity can be studied without the complication of dephosphorylation by cellular phosphatases.

V. Troubleshooting and Best Practices

• Low Incorporation Efficiency: This can be due to a variety of factors, including poor uptake of the nnAA, an inefficient orthogonal aaRS/tRNA pair, or the toxicity of the nnAA to the host cells. Consider optimizing the concentration of the nnAA, the expression temperature, and the induction conditions.

• Off-target Labeling: Ensure the bio-orthogonal reaction is truly orthogonal to the biological system. Perform control experiments without the nnAA to check for non-specific labeling.

• Protein Misfolding: The incorporation of a bulky nnAA can sometimes disrupt protein folding. If this is a concern, consider incorporating the nnAA at a surface-exposed loop region.

Conclusion

The ability to incorporate non-natural amino acids into proteins has fundamentally changed our ability to study and engineer biological systems. By carefully selecting the appropriate nnAA building block based on the desired functionality and understanding the nuances of their incorporation and application, researchers can unlock a wealth of information and create novel biological tools. This guide provides a starting point for exploring the vast potential of these powerful chemical biology reagents.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 3-(1-aminoethyl)benzoate

This document provides essential, immediate safety and logistical information for the proper disposal of Methyl 3-(1-aminoethyl)benzoate. Tailored for researchers, scientists, and professionals in drug development, this guide is structured to provide clear, procedural, and step-by-step instructions that ensure the safe handling and disposal of this chemical compound. Our commitment is to furnish you with in-depth technical guidance that extends beyond the product, fostering a culture of safety and trust in your laboratory operations.

Hazard Identification and Risk Assessment

Based on available data for analogous compounds, Methyl 3-(1-aminoethyl)benzoate should be handled as a substance that is:

• Harmful if swallowed, in contact with skin, or if inhaled. [1]

• A cause of skin irritation and serious eye irritation. [1][2]

• Potentially causing respiratory irritation. [1][2]

Given these potential hazards, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a controlled laboratory environment.

Table 1: Hazard Profile of Structurally Similar Compounds

Hazard Classification	Description	Source
Acute Oral Toxicity	Harmful if swallowed.	[1]
Acute Dermal Toxicity	Harmful in contact with skin.	[1]
Acute Inhalation Toxicity	Harmful if inhaled.	[1]
Skin Corrosion/Irritation	Causes skin irritation.	[1][2]
Eye Damage/Irritation	Causes serious eye irritation.	[1][2]
Target Organ Toxicity	May cause respiratory irritation.	[1][2]

Personal Protective Equipment (PPE) and Safety Measures

To mitigate the risks outlined above, all personnel handling Methyl 3-(1-aminoethyl)benzoate must adhere to the following PPE requirements and safety protocols:

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Eye Protection: Use safety glasses with side-shields or chemical goggles.

• Skin and Body Protection: A lab coat or chemical-resistant apron is mandatory.

• Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

For Minor Spills:

• Restrict Access: Cordon off the affected area to prevent entry.

• Ventilate: Ensure adequate ventilation.

• Absorb: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth.

• Collect: Carefully scoop the absorbed material into a designated, labeled container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

For Major Spills:

• Evacuate: Immediately evacuate the laboratory.

• Alert: Notify your institution's Environmental Health and Safety (EHS) department and emergency services.

• Ventilate: If safe to do so, increase ventilation to the area.

• Contain: Prevent the spill from entering drains or waterways.[3]

Step-by-Step Disposal Procedure

The disposal of Methyl 3-(1-aminoethyl)benzoate must comply with all local, state, and federal regulations, primarily the Resource Conservation and Recovery Act (RCRA) in the United States.[4] Under no circumstances should this chemical be disposed of down the sanitary sewer.[5]

Experimental Protocol: Waste Collection and Segregation

• Waste Identification: All waste containing Methyl 3-(1-aminoethyl)benzoate must be classified as hazardous chemical waste.

• Segregation: This waste stream must be kept separate from other chemical wastes to prevent hazardous reactions.[6] Specifically, do not mix with acids or oxidizing agents.

• Containerization:

  • Use a designated, leak-proof, and chemically compatible container.

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name "Methyl 3-(1-aminoethyl)benzoate," and the associated hazards (e.g., "Harmful," "Irritant").

  • Keep the container securely closed except when adding waste.[7]

Diagram: Decision-Making Flowchart for Disposal

Caption: Workflow for the safe disposal of Methyl 3-(1-aminoethyl)benzoate.

Waste Storage and Accumulation

Proper storage of hazardous waste is critical to maintaining a safe laboratory environment.

• Satellite Accumulation Areas (SAAs): Waste containers should be stored in a designated SAA, which must be at or near the point of generation and under the control of the operator.[8]

• Storage Conditions: The SAA should be a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat or ignition.[6][9]

• Secondary Containment: To prevent the spread of potential leaks, store liquid waste containers in secondary containment trays.[7]

Final Disposal

The ultimate disposal of Methyl 3-(1-aminoethyl)benzoate must be handled by a licensed hazardous waste disposal facility.

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the hazardous waste.

• Documentation: Ensure all necessary waste tracking documentation is completed as required by your institution and regulatory agencies.

• Professional Disposal: The collected waste will be transported by licensed professionals for final disposal, typically via incineration at a permitted facility.

By adhering to these detailed procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations.

References

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A Researcher's Guide to the Safe Handling of Methyl 3-(1-aminoethyl)benzoate

For the professionals at the forefront of pharmaceutical development and chemical research, the meticulous and safe handling of novel compounds is paramount. This guide provides essential safety and logistical information for Methyl 3-(1-aminoethyl)benzoate hydrochloride (CAS No. 1263378-68-2), a compound of interest in modern synthetic chemistry. Our focus extends beyond mere compliance, aiming to instill a deep-seated culture of safety through a thorough understanding of the "why" behind each procedural step.

Hazard Assessment: Understanding the Compound

Methyl 3-(1-aminoethyl)benzoate hydrochloride is a solid, typically an off-white powder, that requires careful handling due to its specific hazard profile.[1] Based on available safety data, this compound is classified with the following hazards:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

This classification as a primary aromatic amine derivative underscores the necessity for stringent protective measures. Aromatic amines as a class are known for their potential to be readily absorbed through the skin and respiratory system, and some have long-term health implications, necessitating careful handling to minimize any exposure.[2]

Personal Protective Equipment (PPE): Your Primary Defense

The selection and proper use of PPE is the most critical barrier between the researcher and potential chemical exposure. The following PPE is mandatory when handling Methyl 3-(1-aminoethyl)benzoate.

PPE Category	Specification & Rationale
Hand Protection	Double Gloving Recommended. Outer Glove: Butyl rubber or Polyvinyl Chloride (PVC). Inner Glove: Nitrile rubber. This combination provides robust protection. PVC and butyl rubber offer good resistance to amines, while the inner nitrile glove provides a reliable secondary barrier and alerts the user to breaches in the outer glove.[3]
Eye & Face Protection	Chemical safety goggles are required at all times. When there is a risk of splashing or significant dust generation, a face shield must be worn in addition to goggles. This is to prevent eye irritation and accidental contact with mucous membranes.[1]
Respiratory Protection	A NIOSH-approved respirator is necessary when handling the powder outside of a certified chemical fume hood or glove box, or when engineering controls are insufficient to maintain exposure below acceptable limits. For powdered chemicals that can become airborne, a respirator with a particulate filter (e.g., N95) is a minimum requirement.[1][4]
Protective Clothing	A laboratory coat is standard. For larger quantities or tasks with a higher risk of spillage, chemical-resistant aprons or coveralls are recommended.[1] Closed-toe shoes are mandatory in any laboratory setting.[4]

Operational Plan: From Weighing to Work-up

A systematic workflow is essential to minimize the generation of dust and prevent cross-contamination.

Workflow for Handling Solid Methyl 3-(1-aminoethyl)benzoate

Caption: Safe handling workflow for Methyl 3-(1-aminoethyl)benzoate.

Step-by-Step Protocol:

• Preparation:

  • Designate a specific area for handling, preferably within a chemical fume hood.

  • Ensure an eyewash station and safety shower are accessible.

  • Assemble all necessary equipment (spatulas, weigh paper/boats, glassware, solvent) before starting.

  • Don all required PPE as detailed in the table above.

• Weighing and Transfer:

  • Perform all manipulations of the solid compound within a certified chemical fume hood to control dust.

  • Use a spatula for transfers. Avoid pouring the powder directly from the bottle to minimize dust generation.

  • When possible, transfer the powder in several small scoops.

  • Keep the container closed when not in use.

• Reaction Setup:

  • Add the solid to the reaction vessel, followed by the solvent, to minimize the potential for dust to escape.

  • Should the compound be added to a liquid, do so slowly to avoid splashing.

• Post-Handling Decontamination:

  • Wipe down the work surface and any equipment used with an appropriate solvent (e.g., 70% ethanol) to remove any residual powder.

  • Properly doff PPE, removing gloves last, and wash hands thoroughly with soap and water.

Disposal Plan: In-Lab Treatment and Final Disposition

Proper disposal is a critical final step to ensure environmental safety and regulatory compliance. Aromatic amine waste should never be disposed of down the drain.

In-Laboratory Waste Treatment Protocol:

For small quantities of aqueous waste containing Methyl 3-(1-aminoethyl)benzoate, a chemical degradation step can be performed prior to collection.

Objective: To oxidize the aromatic amine to less hazardous byproducts.

Method: Treatment with acidified potassium permanganate.[5]

• Preparation (in a fume hood):

  • Wear all appropriate PPE, including chemical splash goggles, a face shield, and heavy-duty gloves (e.g., butyl rubber).

  • Ensure the waste is in a suitably large, dedicated container to accommodate the addition of reagents.

• Procedure:

  • For each 100 mL of aqueous amine waste, slowly and with stirring, add a small amount of dilute sulfuric acid to acidify the solution (target pH of ~3-4).

  • Slowly add a saturated solution of potassium permanganate portion-wise. An excess is indicated by the persistence of a purple color.

  • Allow the mixture to stir for several hours (or overnight) to ensure complete degradation.

  • The resulting mixture, once neutralized, can be collected in a designated hazardous waste container.

Final Waste Disposition:

• Solid Waste: Unused compound, contaminated weigh boats, and disposable PPE (gloves, etc.) should be collected in a clearly labeled hazardous waste container.

• Treated Liquid Waste: The treated aqueous waste from the protocol above should be collected in a separate, clearly labeled hazardous waste container.

• Sharps: Any contaminated needles or sharp implements must be disposed of in a designated sharps container.

All waste containers must be kept closed except when adding waste and stored in a designated satellite accumulation area.[6] Arrange for pickup by a licensed hazardous waste disposal service.[7]

By adhering to these rigorous safety protocols, researchers can confidently handle Methyl 3-(1-aminoethyl)benzoate, ensuring both personal safety and the integrity of their invaluable work.

References

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